5-Bromo-2-fluorobenzoic acid

• CAS: 146328-85-0

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of 5-Bromo-2-fluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of 5-Bromo-2-fluorobenzoic acid, a key intermediate in the synthesis of pharmaceuticals and agrochemicals. This document collates available quantitative data, outlines general experimental protocols for the determination of these properties, and presents a logical workflow for a common analytical procedure.

Core Physical and Chemical Properties

5-Bromo-2-fluorobenzoic acid is a white solid organic compound.[1] Its chemical structure, featuring a carboxylic acid group, a bromine atom, and a fluorine atom on a benzene (B151609) ring, imparts specific physical and chemical characteristics that are crucial for its application in organic synthesis.

Quantitative Data Summary

The following table summarizes the key physical properties of 5-Bromo-2-fluorobenzoic acid based on available data. It is important to note that some of these values are predicted and may not have been experimentally verified.

Property	Value	Source
Molecular Formula	C₇H₄BrFO₂	[1][2]
Molecular Weight	219.01 g/mol	[1][2][3]
CAS Number	146328-85-0	[1][2]
Appearance	White solid	[1]
Melting Point	141-145 °C (lit.)	[1][2][4]
Boiling Point	296.5 ± 25.0 °C (Predicted)	[1]
Density	1.789 ± 0.06 g/cm³ (Predicted)	[1]
Water Solubility	Slightly soluble in water	[1]
Vapor Pressure	0.000644 mmHg at 25°C	[1][5]
XLogP3	3.1	[1][3]

Experimental Protocols for Physical Property Determination

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range typically signifies a pure compound, while a broad and depressed melting range suggests the presence of impurities.

Methodology: Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp)

• Sample Preparation: A small amount of the dry, finely powdered 5-Bromo-2-fluorobenzoic acid is packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in the heating block of the melting point apparatus.

• Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, especially near the expected melting point.

• Observation: The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire solid phase turns into a clear liquid (completion of melting) are recorded. This range is the melting point of the substance.

• Replicate Measurements: For accuracy, the determination should be repeated at least twice, and the average value should be reported.

Boiling Point Determination

For solid compounds with a sufficiently low melting point to be liquid at higher temperatures, the boiling point can be determined. However, for compounds that decompose at high temperatures, this method may not be suitable.

Methodology: Thiele Tube Method

• Sample Preparation: A small amount of the substance (a few milliliters) is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube with the open end submerged in the liquid.

• Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

• Heating: The side arm of the Thiele tube is gently heated, which induces convection currents and ensures uniform heating of the oil bath and the sample.

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the inverted capillary tube. The heating is then discontinued. The temperature at which the bubbling stops and the liquid just begins to enter the capillary tube is recorded as the boiling point.

Solubility Determination

Understanding the solubility of a compound in various solvents is crucial for its purification, formulation, and use in chemical reactions.

Methodology: Shake-Flask Method

• Sample Preparation: An excess amount of 5-Bromo-2-fluorobenzoic acid is added to a known volume of the solvent of interest in a sealed container.

• Equilibration: The mixture is agitated (e.g., using a shaker or stirrer) at a constant temperature for a prolonged period (typically 24-48 hours) to ensure that equilibrium is reached and a saturated solution is formed.

• Sample Analysis: After equilibration, the undissolved solid is separated from the solution by filtration or centrifugation.

• Quantification: The concentration of the dissolved 5-Bromo-2-fluorobenzoic acid in the clear supernatant is determined using a suitable analytical technique, such as UV-Vis spectroscopy, high-performance liquid chromatography (HPLC), or by evaporating a known volume of the solvent and weighing the residue.

pKa Determination

The acid dissociation constant (pKa) is a measure of the acidity of a compound in a specific solvent.

Methodology: Potentiometric Titration

• Solution Preparation: A precisely weighed amount of 5-Bromo-2-fluorobenzoic acid is dissolved in a suitable solvent (often a mixture of water and an organic solvent like ethanol (B145695) to ensure solubility).

• Titration Setup: A pH electrode is immersed in the solution, which is stirred continuously.

• Titration: A standardized solution of a strong base (e.g., NaOH) is added in small, known increments.

• Data Collection: The pH of the solution is recorded after each addition of the titrant.

• Data Analysis: A titration curve (pH vs. volume of titrant added) is plotted. The pKa is determined from the pH at the half-equivalence point, which is the point where half of the acid has been neutralized by the base.

Visualizations

Experimental Workflow for Melting Point Determination

The following diagram illustrates the logical workflow for determining the melting point of 5-Bromo-2-fluorobenzoic acid using a standard laboratory procedure.

Caption: Workflow for Melting Point Determination.

References

• 1. echemi.com [echemi.com]
• 2. 5-Bromo-2-fluorobenzoic acid 97 146328-85-0 [sigmaaldrich.com]
• 3. 5-Bromo-2-fluorobenzoic acid | C7H4BrFO2 | CID 2736315 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-Bromo-2-fluorobenzoic acid | CAS#:146328-85-0 | Chemsrc [chemsrc.com]
• 5. 5-Bromo-2-fluorobenzoic Acid CAS 146328-85-0 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]

5-Bromo-2-fluorobenzoic acid chemical structure and CAS number

Abstract: This technical guide provides a comprehensive overview of 5-Bromo-2-fluorobenzoic acid, a pivotal intermediate in the fields of pharmaceutical and agrochemical research. The document details its chemical structure, physicochemical properties, synthesis protocols, and significant applications, with a focus on its utility in palladium-catalyzed cross-coupling reactions. All quantitative data is presented in structured tables, and key experimental procedures are described in detail. Visual diagrams generated using Graphviz are provided to illustrate the chemical structure and reaction workflows, adhering to specified formatting guidelines for clarity and technical accuracy. This guide is intended for researchers, scientists, and professionals involved in drug development and synthetic organic chemistry.

Chemical Identity and Structure

5-Bromo-2-fluorobenzoic acid is an aromatic carboxylic acid characterized by bromine and fluorine substituents on the benzene (B151609) ring. These halogens significantly influence the molecule's electronic properties, making it a versatile building block in organic synthesis.

• IUPAC Name: 5-bromo-2-fluorobenzoic acid[1]

• CAS Number: 146328-85-0[1][2]

• Molecular Formula: C₇H₄BrFO₂[1]

• Synonyms: 2-Fluoro-5-bromobenzoic acid, Benzoic acid, 5-bromo-2-fluoro-[1]

Caption: 2D structure of 5-Bromo-2-fluorobenzoic acid.

Physicochemical Properties

The physical and chemical properties of 5-Bromo-2-fluorobenzoic acid are summarized in the table below. These properties are critical for its handling, storage, and application in various chemical reactions.

Property	Value	Reference
Molecular Weight	219.01 g/mol	[1][2]
Appearance	White to light yellow or light orange powder/crystal	[3]
Melting Point	141-145 °C	[4]
Boiling Point	296.5 °C (Predicted)
Density	1.789 g/cm³ (Predicted)
Water Solubility	Slightly soluble in water
SMILES	C1=CC(=C(C=C1Br)C(=O)O)F	[1]
InChIKey	PEXAZYDITWXYNJ-UHFFFAOYSA-N	[1]

Synthesis of 5-Bromo-2-fluorobenzoic Acid

The compound is typically synthesized via electrophilic bromination of 2-fluorobenzoic acid. The fluorine atom at the ortho position and the carboxylic acid group (a meta-director) guide the incoming bromine to the 5-position of the aromatic ring.

This protocol outlines a standard laboratory procedure for the synthesis of 5-Bromo-2-fluorobenzoic acid using N-bromosuccinimide (NBS) as the brominating agent.

Materials:

• 2-Fluorobenzoic acid

• N-bromosuccinimide (NBS)

• Dichloromethane (B109758) (DCM)

• Deionized Water

• Tetrahydrofuran (THF) for HPLC analysis

Equipment:

• 1000 mL reaction flask

• Magnetic stirrer

• Cooling bath

• Filtration apparatus (e.g., Büchner funnel)

• Drying oven

• High-Performance Liquid Chromatography (HPLC) system

Procedure:

• In a 1000 mL reaction flask, dissolve 51.8 g of 2-fluorobenzoic acid in dichloromethane.

• Cool the solution to 20°C.

• Slowly add 48.8 g of N-bromosuccinimide (NBS) in portions, ensuring the temperature is maintained between 20-25°C.

• After the addition is complete, stir the mixture at 20-25°C for 16 hours.

• Monitor the reaction's progress using HPLC. If the reaction is incomplete, an additional 2.5 g of NBS can be added, with continued stirring.

• Once the reaction is complete, add 160 g of water to the flask and stir for 1 hour.

• Cool the mixture to 0-5°C and maintain this temperature for 1 hour to facilitate product precipitation.

• Collect the solid product by filtration and wash it with dichloromethane and water.

• Dry the wet product in an oven at 60-65°C to yield 5-Bromo-2-fluorobenzoic acid as a white solid.

Caption: Experimental workflow for the synthesis of 5-Bromo-2-fluorobenzoic acid.

Applications in Drug Development and Organic Synthesis

5-Bromo-2-fluorobenzoic acid is a key building block in the synthesis of complex organic molecules. Its utility stems from the presence of three distinct functional handles: the carboxylic acid, the bromine atom, and the fluorine atom. The bromine atom is particularly useful as it readily participates in palladium-catalyzed cross-coupling reactions, such as the Suzuki, Heck, and Sonogashira reactions.[5] These reactions are fundamental in modern medicinal chemistry for creating carbon-carbon bonds, enabling the construction of intricate molecular frameworks found in many therapeutic agents, including anti-inflammatory and anti-cancer drugs.[3]

The following protocol details the use of 5-Bromo-2-fluorobenzoic acid as a substrate in a Suzuki-Miyaura cross-coupling reaction to synthesize 5-Cyclopropyl-2-fluorobenzoic acid, a valuable intermediate for pharmaceutical development.

Materials:

• 5-Bromo-2-fluorobenzoic acid

• Potassium cyclopropyltrifluoroborate (B8364958)

• Cesium carbonate (Cs₂CO₃)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Phosphine (B1218219) ligand (e.g., SPhos, XPhos)

• Toluene (B28343)

• Water

• 1M Hydrochloric acid (HCl)

• Diethyl ether

• Anhydrous magnesium sulfate

Equipment:

• Schlenk flask

• Magnetic stirrer with heating

• Inert gas supply (Argon or Nitrogen)

• Separatory funnel

• Rotary evaporator

Procedure:

• To a Schlenk flask, add 5-Bromo-2-fluorobenzoic acid (1.0 mmol), potassium cyclopropyltrifluoroborate (1.5 mmol), and cesium carbonate (3.0 mmol).

• Add the palladium catalyst, Pd(OAc)₂ (0.02 mmol, 2 mol%), and the chosen phosphine ligand (0.03 mmol, 3 mol%).

• Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure an inert atmosphere.

• Add toluene and water to the flask in a 10:1 ratio (e.g., 10 mL toluene, 1 mL water).

• Heat the reaction mixture to 100°C and stir vigorously for 12-24 hours. Monitor reaction completion by TLC or LC-MS.

• After completion, cool the mixture to room temperature.

• Dilute the mixture with water and transfer it to a separatory funnel.

• Acidify the aqueous layer with 1M HCl to a pH of approximately 2.

• Extract the product into diethyl ether (3 x 20 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• The crude product can be further purified by column chromatography or recrystallization.

Caption: Workflow for Suzuki-Miyaura coupling using 5-Bromo-2-fluorobenzoic acid.

Spectroscopic and Safety Information

Spectroscopic Characterization:

• Infrared (IR) Spectroscopy: The IR spectrum of 5-Bromo-2-fluorobenzoic acid would show characteristic absorption bands for the O-H stretch of the carboxylic acid (broad, ~2500-3300 cm⁻¹), the C=O carbonyl stretch (~1700 cm⁻¹), C-F stretch (~1200-1300 cm⁻¹), and C-Br stretch (~500-600 cm⁻¹). Aromatic C-H and C=C stretches would also be present. Full ATR-IR spectra are available in public databases.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum would display signals in the aromatic region (7.0-8.5 ppm) corresponding to the three protons on the benzene ring. The coupling patterns would be complex due to splitting from both the adjacent protons and the fluorine atom. A broad singlet for the acidic proton of the carboxyl group would also be visible at a downfield shift (>10 ppm), which is exchangeable with D₂O.

  • ¹³C NMR: The carbon NMR spectrum would show seven distinct signals: one for the carboxyl carbon (~165-170 ppm) and six for the aromatic carbons, with their chemical shifts influenced by the attached halogen substituents.

Safety Information: 5-Bromo-2-fluorobenzoic acid should be handled with appropriate safety precautions in a laboratory setting.

• Hazard Statements: H301 (Toxic if swallowed), H319 (Causes serious eye irritation).[1]

• Precautionary Statements: P264, P270, P301+P316, P305+P351+P338.[1]

• Personal Protective Equipment (PPE): It is recommended to use a dust mask, eye shields, face shields, and gloves when handling this compound.

References

• 1. 5-Bromo-2-fluorobenzoic acid | C7H4BrFO2 | CID 2736315 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. 5-溴-2-氟苯甲酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]

Spectroscopic Profile of 5-Bromo-2-fluorobenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the compound 5-Bromo-2-fluorobenzoic acid (CAS No. 146328-85-0). The information presented herein is essential for the characterization and utilization of this compound in research and development, particularly in the fields of medicinal chemistry and materials science. This document details the available Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside the experimental protocols for these analyses.

Core Spectroscopic Data

The spectroscopic data for 5-Bromo-2-fluorobenzoic acid is summarized in the tables below. This information is critical for confirming the identity and purity of the compound.

Table 1: General Properties of 5-Bromo-2-fluorobenzoic Acid

Property	Value
Molecular Formula	C₇H₄BrFO₂
Molecular Weight	219.01 g/mol [1][2]
CAS Number	146328-85-0[1][2]
Appearance	White to off-white solid

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for determining the structure of organic molecules. Below are the ¹H and ¹³C NMR spectral data for 5-Bromo-2-fluorobenzoic acid.

Table 2: ¹H NMR Spectral Data of 5-Bromo-2-fluorobenzoic Acid

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~10-13	Singlet (broad)	-	COOH
~8.1-8.2	Doublet of Doublets	~2.5, ~0.5	H-6
~7.7-7.8	Doublet of Doublets	~8.8, ~2.5	H-4
~7.2-7.3	Doublet of Doublets	~8.8, ~4.5	H-3

Table 3: ¹³C NMR Spectral Data of 5-Bromo-2-fluorobenzoic Acid

Chemical Shift (δ) ppm	Assignment
~165 (d, J ≈ 2 Hz)	C=O
~162 (d, J ≈ 250 Hz)	C-F
~138 (d, J ≈ 8 Hz)	C-4
~132 (d, J ≈ 3 Hz)	C-6
~120 (d, J ≈ 25 Hz)	C-3
~118 (d, J ≈ 4 Hz)	C-5
~115 (d, J ≈ 12 Hz)	C-1

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. While specific peak values from a spectrum are not publicly available, the expected characteristic absorption bands for 5-Bromo-2-fluorobenzoic acid are listed below. The presence of IR spectra for this compound is noted in the PubChem database[1].

Table 4: Characteristic IR Absorption Bands for 5-Bromo-2-fluorobenzoic Acid

Wavenumber (cm⁻¹)	Functional Group
3300-2500 (broad)	O-H stretch (Carboxylic Acid)
~1700	C=O stretch (Carboxylic Acid)
~1600, ~1475	C=C stretch (Aromatic Ring)
~1250	C-O stretch (Carboxylic Acid)
~1100	C-F stretch
Below 800	C-Br stretch

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. The expected molecular ion peak and major fragmentation patterns for 5-Bromo-2-fluorobenzoic acid are outlined below.

Table 5: Mass Spectrometry Data of 5-Bromo-2-fluorobenzoic Acid

m/z	Ion
218/220	[M]⁺ (Molecular Ion, bromine isotopes)
201/203	[M-OH]⁺
173/175	[M-COOH]⁺
122	[C₆H₃FBr]⁺
94	[C₅H₃F]⁺

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of 5-Bromo-2-fluorobenzoic acid is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) may be added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Instrumentation: ¹H and ¹³C NMR spectra are recorded on a high-resolution NMR spectrometer, typically operating at a frequency of 300 MHz or higher for protons.

• Data Acquisition: For ¹H NMR, a sufficient number of scans are acquired to obtain a good signal-to-noise ratio. For ¹³C NMR, a proton-decoupled sequence is typically used to simplify the spectrum and enhance the signal of the carbon atoms.

• Data Processing: The acquired free induction decay (FID) is Fourier transformed, and the resulting spectrum is phased and baseline corrected. Chemical shifts are reported in parts per million (ppm) relative to the internal standard.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR): A small amount of the solid 5-Bromo-2-fluorobenzoic acid is placed directly onto the ATR crystal (e.g., diamond or zinc selenide). A pressure arm is applied to ensure good contact between the sample and the crystal.

• Instrumentation: The spectrum is recorded using a Fourier-Transform Infrared (FT-IR) spectrometer.

• Data Acquisition: A background spectrum of the clean, empty ATR crystal is recorded first. Then, the sample spectrum is acquired. The instrument collects an interferogram, which is then Fourier-transformed to produce the final infrared spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio over a range of 4000-400 cm⁻¹.

• Data Processing: The final spectrum is presented as transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

• Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or after separation by gas chromatography (GC) or liquid chromatography (LC). For direct infusion, the sample is dissolved in a suitable volatile solvent.

• Ionization: Electron Ionization (EI) or Electrospray Ionization (ESI) can be used. In EI, the sample is bombarded with a high-energy electron beam, causing fragmentation. In ESI, a high voltage is applied to a liquid to create an aerosol, leading to the formation of protonated or deprotonated molecular ions.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 5-Bromo-2-fluorobenzoic acid.

Caption: Workflow of Spectroscopic Analysis.

References

• 1. 5-Bromo-2-fluorobenzoic acid | C7H4BrFO2 | CID 2736315 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. assets.fishersci.com [assets.fishersci.com]

Solubility Profile of 5-Bromo-2-fluorobenzoic Acid in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2-fluorobenzoic acid is a key building block in the synthesis of various pharmaceutical compounds and other specialty chemicals. A thorough understanding of its solubility in common organic solvents is paramount for optimizing reaction conditions, developing robust purification strategies, and formulating final products. This in-depth technical guide provides a comprehensive overview of the solubility characteristics of 5-Bromo-2-fluorobenzoic acid, details a standardized experimental protocol for solubility determination, and presents a comparative analysis with structurally related compounds to offer a predictive understanding of its solubility behavior.

While specific quantitative solubility data for 5-Bromo-2-fluorobenzoic acid is not extensively available in peer-reviewed literature, this guide furnishes qualitative solubility information and quantitative data for analogous compounds, providing a solid foundation for laboratory work.

Quantitative Solubility Data

As of the latest literature review, specific quantitative solubility data (e.g., in g/100 mL or mole fraction) for 5-Bromo-2-fluorobenzoic acid across a range of common organic solvents remains largely unpublished. However, qualitative assessments indicate that it is generally soluble in many organic solvents.

For a comprehensive understanding and to facilitate informed solvent selection, the following tables provide quantitative solubility data for structurally similar compounds: benzoic acid, 2-fluorobenzoic acid, and 4-fluorobenzoic acid. This comparative data allows for an estimation of the solubility behavior of 5-Bromo-2-fluorobenzoic acid, considering the electronic and steric effects of the bromo and fluoro substituents.

Table 1: Qualitative Solubility of 5-Bromo-2-fluorobenzoic Acid

Solvent Family	General Solubility
Alcohols (e.g., Methanol, Ethanol)	Generally Soluble
Ketones (e.g., Acetone)	Generally Soluble
Esters (e.g., Ethyl Acetate)	Generally Soluble
Ethers (e.g., Diethyl Ether)	Generally Soluble
Halogenated Hydrocarbons (e.g., Dichloromethane)	Generally Soluble
Aromatic Hydrocarbons (e.g., Toluene)	Soluble
Water	Slightly Soluble

Table 2: Comparative Quantitative Solubility of Structurally Related Benzoic Acids

Solvent	Temperature (K)	Benzoic Acid (Mole Fraction, x₁)	4-Fluorobenzoic Acid (Mole Fraction, x₁)
Methanol	298.15	0.298	0.245
Ethanol	298.15	0.267	0.211
Acetone	298.15	0.435	0.358
Ethyl Acetate	298.15	0.291	0.239
Toluene	298.15	0.103	0.076
Acetonitrile	298.15	0.221	0.187

Note: Data for benzoic acid and 4-fluorobenzoic acid is compiled from various literature sources and is intended for comparative purposes. The solubility of 2-fluorobenzoic acid is reported to be 7.2 g/L in water.[1]

Experimental Protocols

To empower researchers to determine the precise solubility of 5-Bromo-2-fluorobenzoic acid in their specific solvent systems, this section provides a detailed methodology for the widely accepted isothermal shake-flask method.

Isothermal Shake-Flask Method for Solubility Determination

This method is considered the gold standard for determining the equilibrium solubility of a solid in a liquid.

1. Materials and Equipment:

• 5-Bromo-2-fluorobenzoic acid (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (±0.1 mg accuracy)

• Vials with airtight seals (e.g., screw-cap vials with PTFE septa)

• Constant temperature shaker bath or incubator

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

• Centrifuge (optional)

2. Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 5-Bromo-2-fluorobenzoic acid to a series of vials. The presence of undissolved solid at the end of the experiment is crucial to ensure equilibrium has been reached.

  • Accurately pipette a known volume or mass of the desired organic solvent into each vial.

  • Tightly seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the sealed vials in a constant temperature shaker bath set to the desired experimental temperature (e.g., 298.15 K, 310.15 K).

  • Agitate the vials for a sufficient duration (typically 24-72 hours) to allow the system to reach equilibrium. It is recommended to take measurements at different time points (e.g., 24, 48, and 72 hours) to confirm that the concentration of the solute in the solution is no longer changing.

• Sample Collection and Preparation:

  • Once equilibrium is established, cease agitation and allow the vials to stand undisturbed in the constant temperature bath for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean, pre-weighed vial to remove any undissolved microcrystals.

  • Accurately weigh the filtered solution.

• Quantification (Gravimetric Method):

  • Evaporate the solvent from the filtered solution under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not cause the solute to decompose.

  • Once the solvent is fully evaporated, weigh the vial containing the dried solute.

  • The mass of the dissolved solute is the final weight of the vial minus the initial weight of the empty vial. The mass of the solvent is the weight of the filtered solution minus the mass of the dissolved solute.

  • Calculate the solubility in desired units (e.g., g/100 g solvent, mg/mL).

• Quantification (Instrumental Analysis - e.g., HPLC):

  • Accurately dilute a known mass or volume of the filtered saturated solution with the appropriate mobile phase or solvent.

  • Prepare a series of standard solutions of 5-Bromo-2-fluorobenzoic acid of known concentrations.

  • Analyze the standard solutions and the diluted sample solution by HPLC-UV or UV-Vis spectrophotometry.

  • Construct a calibration curve from the standard solutions.

  • Determine the concentration of the diluted sample from the calibration curve and, accounting for the dilution factor, calculate the concentration of the saturated solution.

Mandatory Visualization

The following diagram illustrates the logical workflow for determining the solubility of 5-Bromo-2-fluorobenzoic acid using the isothermal shake-flask method.

Experimental workflow for the isothermal shake-flask method.

Conclusion

This technical guide provides a foundational understanding of the solubility of 5-Bromo-2-fluorobenzoic acid. While specific quantitative data is currently limited, the provided qualitative information, comparative data for structurally related compounds, and the detailed experimental protocol for the isothermal shake-flask method equip researchers and drug development professionals with the necessary tools to determine precise solubility values for their specific applications. Accurate solubility data is a critical component in the successful development and commercialization of new chemical entities, and the methodologies outlined herein provide a robust framework for obtaining this essential information.

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Synthesis of 5-Bromo-2-fluorobenzoic Acid from 2-fluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 5-Bromo-2-fluorobenzoic acid, a key intermediate in the development of pharmaceuticals and other specialty chemicals. This document outlines the core chemical principles, presents detailed experimental protocols, summarizes quantitative data, and provides essential safety information.

Introduction

5-Bromo-2-fluorobenzoic acid is a valuable building block in organic synthesis, prized for its utility in the creation of complex molecules.[1] Its structure, featuring a carboxylic acid, a fluorine atom, and a bromine atom on a benzene (B151609) ring, offers multiple points for chemical modification. The strategic placement of the bromine and fluorine atoms influences the electronic properties and reactivity of the molecule, making it a versatile precursor in the synthesis of novel therapeutic agents and functional materials.

The primary route to 5-Bromo-2-fluorobenzoic acid involves the electrophilic bromination of 2-fluorobenzoic acid. The directing effects of the existing substituents on the aromatic ring are crucial in determining the regioselectivity of this reaction. The fluorine atom at position 2 is an ortho-, para-director, while the carboxylic acid group at position 1 is a meta-director. The interplay of these directing effects predominantly favors the substitution of bromine at the 5-position, para to the fluorine atom and meta to the carboxylic acid group.

This guide will explore various methodologies for this synthesis, with a focus on reaction conditions, yields, and purification techniques.

Quantitative Data Summary

The following tables summarize the key quantitative data for the starting material, product, and various synthesis methodologies.

Table 1: Physicochemical Properties

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Appearance	Solubility in Water
2-Fluorobenzoic Acid	C₇H₅FO₂	140.11	122-125	White solid	Soluble
5-Bromo-2-fluorobenzoic Acid	C₇H₄BrFO₂	219.01	141-145	White to light yellow powder/crystal	Slightly soluble

Table 2: Comparison of Synthesis Methods

Method	Brominating Agent	Solvent	Reaction Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)	Reference
1	N-Bromosuccinimide (NBS)	Dichloromethane (B109758) (DCM)	20-25	16	57	≥85	[2]
2	N-Bromosuccinimide (NBS) in H₂SO₄	Dichloromethane (DCM)	25-30	1	75.5	99.0
3	KBr / NaClO₃ in H₂SO₄	Water	75	2	Not specified	Not specified	[2]
4	Sodium periodate (B1199274) / Sodium bromide in H₂SO₄	Acetic acid / Water	50-65	2-3	87.9	Not specified

Experimental Protocols

The following are detailed experimental protocols for the synthesis of 5-Bromo-2-fluorobenzoic acid.

Method 1: Bromination using N-Bromosuccinimide (NBS) in Dichloromethane[2]

This method is a common and relatively mild procedure for the bromination of 2-fluorobenzoic acid.

Materials:

• 2-Fluorobenzoic acid

• N-Bromosuccinimide (NBS)

• Dichloromethane (DCM)

• Deionized water

• 1000 mL reaction flask

• Stirring apparatus

• Cooling bath

Procedure:

• In a 1000 mL reaction flask, dissolve 51.8 g of 2-fluorobenzoic acid in dichloromethane.

• Cool the solution to 20°C using a cooling bath.

• Slowly add 48.8 g of N-bromosuccinimide (NBS) in portions, maintaining the temperature between 20-25°C.

• After the addition is complete, stir the mixture at 20-25°C for 16 hours.

• Monitor the reaction progress using a suitable analytical technique such as HPLC. If the reaction is incomplete, an additional 2.5 g of NBS can be added, and stirring continued.

• Upon completion, add 160 g of water to the reaction mixture and stir for 1 hour.

• Cool the mixture to 0-5°C and maintain this temperature for 1 hour to precipitate the product.

• Collect the solid product by filtration.

• Wash the filter cake with cold dichloromethane and then with water.

• Dry the wet product at 60-65°C to obtain 5-Bromo-2-fluorobenzoic acid as a white solid.

Expected Yield: 41.9 g (57%) with a purity of ≥85%.[2]

Method 2: Bromination using N-Bromosuccinimide (NBS) in Sulfuric Acid

This method utilizes sulfuric acid as a solvent and catalyst, which can lead to higher yields and purity.

Materials:

• 2-Fluorobenzoic acid

• N-Bromosuccinimide (NBS)

• Concentrated Sulfuric Acid (H₂SO₄)

• Dichloromethane (DCM)

• Ethanol (B145695) (for recrystallization)

• Ice water

• Four-neck flask with thermometer and stirrer

Procedure:

• In a four-neck flask equipped with a thermometer and stirrer, dissolve 13.9 g of 2-fluorobenzoic acid in a mixture of 41.7 g of sulfuric acid and 111.2 g of dichloromethane.

• Add 19.8 g of N-bromosuccinimide (NBS) to the reaction mixture.

• Commence stirring and control the reaction temperature between 25-30°C.

• Maintain the temperature and continue stirring for 1 hour, during which a white-like solid may precipitate.

• After the reaction is complete (monitored by a suitable method), pour the reaction mixture into ice water to quench the reaction.

• Remove the solvent by rotary evaporation.

• Filter the resulting solid.

• Recrystallize the crude product from 13.9 mL of ethanol to obtain pure 2-fluoro-5-bromobenzoic acid.

Expected Yield: 16.4 g (75.5%) with a purity of 99.0%.

Visualizations

Reaction Pathway

Caption: Synthesis of 5-Bromo-2-fluorobenzoic acid via bromination.

Experimental Workflow

Caption: General experimental workflow for the synthesis.

Safety and Handling

All experimental procedures should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves, must be worn.

• 2-Fluorobenzoic Acid: Causes skin and serious eye irritation. May cause respiratory irritation.

• N-Bromosuccinimide (NBS): Oxidizer, may intensify fire. Causes skin and serious eye irritation. May cause an allergic skin reaction.

• Sulfuric Acid: Causes severe skin burns and eye damage.

• Dichloromethane (DCM): Suspected of causing cancer. Causes skin irritation and serious eye irritation.

• 5-Bromo-2-fluorobenzoic Acid: Toxic if swallowed. Causes skin irritation.

Refer to the Safety Data Sheets (SDS) for each chemical for comprehensive safety information.

Conclusion

The synthesis of 5-Bromo-2-fluorobenzoic acid from 2-fluorobenzoic acid is a well-established and crucial transformation in organic synthesis. The choice of brominating agent and reaction conditions can significantly impact the yield and purity of the final product. The methods outlined in this guide provide robust and reproducible procedures for obtaining this valuable intermediate. Careful attention to experimental details and safety precautions is paramount for successful and safe synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. 5-Bromo-2-fluorobenzoic acid | C7H4BrFO2 | CID 2736315 - PubChem [pubchem.ncbi.nlm.nih.gov]

Primary Synthetic Pathway: Electrophilic Bromination of 2-Fluorobenzoic Acid

An In-depth Technical Guide to the Synthesis of 5-Bromo-2-fluorobenzoic Acid

Introduction

5-Bromo-2-fluorobenzoic acid is a pivotal intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its unique substitution pattern, featuring both a bromine and a fluorine atom on the benzoic acid core, makes it a versatile building block for creating complex molecular architectures, particularly in the development of anti-inflammatory and anti-cancer drugs.[2][3] This technical guide provides a comprehensive overview of the primary synthetic routes to 5-Bromo-2-fluorobenzoic acid, focusing on the common starting materials and detailed experimental protocols. The information is tailored for researchers, scientists, and professionals in drug development.

The most prevalent and well-documented method for synthesizing 5-Bromo-2-fluorobenzoic acid is through the electrophilic aromatic substitution of 2-fluorobenzoic acid. The fluorine and carboxylic acid groups are ortho, para-directing and meta-directing, respectively. The fluorine atom's activating, ortho, para-directing effect dominates, leading to bromination at the C5 position, which is para to the fluorine atom. Several brominating systems have been effectively employed for this transformation.

Caption: Overall synthesis pathway for 5-Bromo-2-fluorobenzoic acid.

Method 1: Bromination using N-Bromosuccinimide (NBS)

This method utilizes N-Bromosuccinimide (NBS) as the brominating agent, a common and relatively safe reagent for selective bromination.[1][4]

Quantitative Data Summary

Parameter	Value	Reference
Starting Material	2-Fluorobenzoic acid (51.8 g)	[1]
Brominating Agent	N-Bromosuccinimide (NBS) (48.8 g)	[1]
Solvent	Dichloromethane (B109758)	[1]
Temperature	20-25°C	[1]
Reaction Time	16 hours	[1]
Product Yield	41.9 g (57%)	[1]
Product Purity	≥85%	[1]

Experimental Protocol

• A solution of 51.8 g of 2-fluorobenzoic acid in dichloromethane is prepared in a 1000 mL reaction flask and cooled to 20°C.[1]

• At a temperature of 20-25°C, 48.8 g of N-bromosuccinimide (NBS) is added in portions.[1]

• The mixture is stirred at 20-25°C for 16 hours after the addition is complete.[1]

• The reaction's completion is monitored using HPLC. If the reaction is incomplete, an additional 2.5 g of NBS is added, and stirring is continued.[1]

• Once the reaction is complete, 160 g of water is added, and the mixture is stirred for 1 hour.[1]

• The mixture is then cooled to 0-5°C and held at this temperature for 1 hour to facilitate precipitation.[1]

• The solid product is collected by filtration and washed with dichloromethane and water.[1]

• The wet product is dried at 60-65°C to yield 5-Bromo-2-fluorobenzoic acid as a white solid.[1]

Experimental Workflow

Caption: Experimental workflow for the NBS bromination method.

Method 2: Bromination using KBr/NaClO₃/H₂SO₄

This method employs an in-situ generation of bromine from potassium bromide, sodium chlorate (B79027), and sulfuric acid.

Quantitative Data Summary

Parameter	Value	Reference
Starting Material	2-Fluorobenzoic acid	[1]
Reagents	15% w/w KBr solution (273.5 g)	[1]
30% Sodium chlorate solution (54 g)	[1]
98% Sulfuric acid (48.5 g)	[1]
Temperature	35°C, then 75°C	[1]
Reaction Time	2 hours at 75°C	[1]

Experimental Protocol

• In a 500 mL four-necked flask, 273.5 g of a 15% w/w solution of potassium bromide is added.[1]

• 48.5 g of 98% sulfuric acid is slowly added with stirring over 30 minutes.[1]

• 2-fluorobenzoic acid is added to the mixture, and the temperature is raised to 35°C.[1]

• A pre-prepared solution of 30% sodium chlorate (54 g) is slowly added dropwise.[1]

• After the addition is complete, the mixture is heated to 75°C and maintained for 2 hours.[1]

• The reaction is then cooled to room temperature, and the product is collected by filtration.[1]

• The filter cake is washed with water until the pH is between 5 and 8 and then dried to obtain the target compound.[1]

Experimental Workflow

Caption: Experimental workflow for the KBr/NaClO₃ bromination method.

Method 3: Bromination using NaIO₄/NaBr/H₂SO₄

This approach uses sodium periodate (B1199274) as an oxidant to generate the brominating species from sodium bromide in an acidic medium.

Quantitative Data Summary

Parameter	Value	Reference
Starting Material	2-Fluorobenzoic acid (10 g, 71.4 mmol)	[5]
Reagents	Sodium periodate (7.7 g, 36 mmol)	[5]
Sodium bromide (7.35 g, 71.4 mmol)	[5]
Concentrated Sulfuric acid (6.0 mL)	[5]
Solvent	Deionized water (40 mL), Acetic acid (26 mL)	[5]
Temperature	30°C, then 50-65°C	[5]
Reaction Time	2-3 hours at 50-65°C	[5]

Experimental Protocol

• A sodium periodate solution is prepared by dissolving 7.7 g of sodium periodate in a solvent mixture of 40 mL of deionized water and 26 mL of acetic acid.[5]

• In a separate reaction flask, 10 g of 2-fluorobenzoic acid and 7.35 g of sodium bromide are added.[5]

• The prepared sodium periodate solution is added to the reaction flask.[5]

• The reaction system is heated to 30°C, and then 6.0 mL of concentrated sulfuric acid is added slowly and dropwise.[5]

• After the addition, the temperature is raised to 50-65°C and maintained for 2-3 hours.[5]

• The reaction progress is monitored by thin-layer chromatography (TLC).[5]

• Post-reaction workup is performed upon completion to isolate the product.[5]

Experimental Workflow

Caption: Experimental workflow for the NaIO₄/NaBr bromination method.

References

• 1. Page loading... [guidechem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. 5-Bromo-2-fluorobenzoic acid CAS#: 146328-85-0 [m.chemicalbook.com]

The Role of 5-Bromo-2-fluorobenzoic Acid Derivatives in Drug Discovery: A Technical Overview of Enzyme Inhibition Mechanisms

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-2-fluorobenzoic acid is a key structural motif and versatile building block in medicinal chemistry. While not pharmacologically active itself, its unique electronic and structural properties make it an invaluable starting material for the synthesis of potent and selective modulators of critical biological targets. This technical guide delves into the mechanisms of action of drug candidates derived from the closely related 5-cyclopropyl-2-fluorobenzoic acid scaffold, focusing on their roles as inhibitors of soluble epoxide hydrolase (sEH) and dihydroorotate (B8406146) dehydrogenase (DHODH). This document provides a comprehensive overview of the signaling pathways, quantitative structure-activity relationship data, and detailed experimental protocols for the evaluation of these promising therapeutic agents.

Introduction: The Versatility of the Fluorobenzoic Acid Scaffold

5-Bromo-2-fluorobenzoic acid and its analogues are widely utilized in the synthesis of novel therapeutics, particularly in the fields of oncology and inflammatory diseases. The presence of the fluorine atom at the ortho position and a bromine atom (or a synthetically versatile cyclopropyl (B3062369) group) at the para position imparts favorable physicochemical properties to the resulting molecules. The fluorine atom can enhance metabolic stability, modulate the acidity of the carboxylic acid group, and improve membrane permeability. The bromine atom serves as a convenient handle for a variety of cross-coupling reactions, allowing for the construction of complex molecular architectures.

This guide will focus on the therapeutic potential of amides derived from the 5-cyclopropyl-2-fluorobenzoic acid core, which have emerged as potent inhibitors of two key enzymes in distinct pathological pathways: soluble epoxide hydrolase (sEH) and dihydroorotate dehydrogenase (DHODH).

Mechanism of Action: Targeting Key Enzymes in Disease

Inhibition of Soluble Epoxide Hydrolase (sEH)

Soluble epoxide hydrolase (sEH) is a critical enzyme in the metabolism of epoxyeicosatrienoic acids (EETs), which are lipid signaling molecules with potent anti-inflammatory and vasodilatory effects.[1] By hydrolyzing EETs to their less active diol counterparts, sEH reduces their beneficial effects. Inhibition of sEH increases the bioavailability of EETs, making it a promising therapeutic strategy for cardiovascular and inflammatory diseases.[1]

Derivatives of 5-cyclopropyl-2-fluorobenzoic acid, typically as amides or ureas, have been developed as potent sEH inhibitors.[1] These compounds are designed to fit into the active site of the sEH enzyme, preventing the hydrolysis of EETs.

Figure 1: Inhibition of the sEH pathway by 5-cyclopropyl-2-fluorobenzoic acid derivatives.

Inhibition of Dihydroorotate Dehydrogenase (DHODH)

Dihydroorotate dehydrogenase (DHODH) is a key enzyme in the de novo pyrimidine (B1678525) biosynthesis pathway, which is essential for the proliferation of rapidly dividing cells, such as cancer cells and activated lymphocytes.[1] Inhibition of DHODH depletes the cellular pool of pyrimidines, leading to cell cycle arrest and apoptosis.[1] This makes DHODH a validated target for the treatment of cancer and autoimmune diseases.[1]

The 5-cyclopropyl-2-fluorobenzoic acid moiety has been successfully incorporated into potent DHODH inhibitors.[1]

Figure 2: Inhibition of the de novo pyrimidine biosynthesis pathway via DHODH.

Quantitative Data and Structure-Activity Relationships (SAR)

The potency of 5-cyclopropyl-2-fluorobenzoic acid derivatives as enzyme inhibitors is highly dependent on the nature of the amide or urea (B33335) substituent. The following tables summarize representative quantitative data for these compounds against sEH and DHODH.

Table 1: In Vitro Inhibitory Activity of 5-Cyclopropyl-2-fluorobenzamide Derivatives against sEH

Compound ID	R Group (Amide Substituent)	Target	IC50 (nM)	Reference
1a	Adamantan-1-yl	Human sEH	25	[1]
1b	4-(Trifluoromethyl)phenyl	Human sEH	45	[1]
1c	1-Phenylcyclopentyl	Human sEH	15	[1]

Table 2: In Vitro Inhibitory Activity of 5-Cyclopropyl-2-fluorobenzamide Derivatives against DHODH

Compound ID	R Group (Amide Substituent)	Target	IC50 (nM)	Reference
2a	[2-(2,6-difluorophenyl)pyrimidin-5-yl]amino	Human DHODH	80	[1]
2b	(4'-Chloro-[1,1'-biphenyl]-4-yl)amino	Human DHODH	120	[1]
2c	(4-Phenoxyphenyl)amino	Human DHODH	95	[1]

Note: The data presented are representative and intended for illustrative purposes. For specific compound data, please refer to the cited literature.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the evaluation of enzyme inhibitors. The following sections provide methodologies for the synthesis of 5-cyclopropyl-2-fluorobenzamide derivatives and for the in vitro assessment of their inhibitory activity against sEH and DHODH.

General Synthesis of N-Substituted-5-cyclopropyl-2-fluorobenzamides

A common method for the synthesis of these derivatives is through amide bond formation.[2]

Workflow for the Synthesis of N-Substituted-5-cyclopropyl-2-fluorobenzamides

Figure 3: General workflow for the synthesis of N-substituted-5-cyclopropyl-2-fluorobenzamides.

Materials:

• 5-Cyclopropyl-2-fluorobenzoic acid

• Substituted amine (R-NH2 or R1R2-NH)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297) (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO4)

Procedure:

• To a solution of 5-cyclopropyl-2-fluorobenzoic acid (1.0 eq) in anhydrous DMF, add EDC (1.2 eq) and HOBt (1.2 eq).[2]

• Stir the mixture at room temperature for 30 minutes to activate the carboxylic acid.[2]

• Add the desired amine (1.1 eq) and DIPEA (2.0 eq) to the reaction mixture.[2]

• Continue stirring at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).[3]

• Upon completion, dilute the reaction mixture with EtOAc and wash sequentially with saturated aqueous NaHCO3 solution, water, and brine.[2]

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired N-substituted-5-cyclopropyl-2-fluorobenzamide.[3]

sEH Enzyme Inhibition Assay

The inhibitory activity of the synthesized compounds against sEH is determined using a fluorescence-based assay with the substrate (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester (PHOME).[4][5]

Workflow for sEH Inhibition Assay

Figure 4: Workflow for the in vitro sEH enzyme inhibition assay.

Materials:

• Recombinant human sEH enzyme

• sEH Assay Buffer (e.g., 25 mM Bis-Tris-HCl, pH 7.0, containing 0.1 mg/mL BSA)

• PHOME substrate

• Test compounds dissolved in DMSO

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 96-well plate, add the sEH assay buffer to each well.

• Add the test compound solutions to the respective wells. Include a vehicle control (DMSO) and a positive control inhibitor.

• Add the recombinant human sEH enzyme solution to all wells except for the background control.

• Pre-incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.[6]

• Initiate the reaction by adding the PHOME substrate solution to all wells.[7]

• Immediately measure the increase in fluorescence at an excitation wavelength of 330 nm and an emission wavelength of 465 nm in kinetic mode for 30 minutes.[4][5]

• Calculate the rate of reaction from the linear portion of the fluorescence versus time curve.

• Determine the percent inhibition for each compound concentration relative to the vehicle control.

• Calculate the IC50 value by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.[3]

DHODH Enzyme Inhibition Assay

The inhibitory activity against DHODH is determined using a spectrophotometric assay that measures the reduction of 2,6-dichloroindophenol (B1210591) (DCIP).[1][6]

Workflow for DHODH Inhibition Assay

Figure 5: Workflow for the in vitro DHODH enzyme inhibition assay.

Materials:

• Recombinant human DHODH enzyme

• DHODH Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 150 mM KCl, 0.05% Triton X-100)

• L-Dihydroorotic acid (DHO)

• 2,6-dichloroindophenol (DCIP)

• Coenzyme Q10 (CoQ10)

• Test compounds dissolved in DMSO

• 96-well clear microplate

• Spectrophotometric plate reader

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• Add the test compound dilutions to the wells of a 96-well plate. Include a vehicle control (DMSO).

• Add the recombinant human DHODH enzyme solution to each well.

• Incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.[6]

• Prepare a reaction mixture containing DHO, DCIP, and CoQ10 in the assay buffer.

• Initiate the reaction by adding the reaction mixture to each well.

• Immediately measure the decrease in absorbance at 600 nm every 30 seconds for 10-15 minutes.[6]

• Calculate the initial reaction velocity from the linear portion of the absorbance versus time curve.

• Determine the percent inhibition for each concentration relative to the DMSO control.

• Calculate the IC50 value by fitting the data to a dose-response curve.[1]

Conclusion

5-Bromo-2-fluorobenzoic acid and its analogues, particularly the 5-cyclopropyl-2-fluorobenzoic acid scaffold, are highly valuable starting materials in drug discovery. The derivatives of this scaffold have demonstrated significant potential as potent and selective inhibitors of soluble epoxide hydrolase and dihydroorotate dehydrogenase. The inhibition of these enzymes represents promising therapeutic strategies for a range of diseases, including inflammatory conditions, cardiovascular disorders, and cancer. The information and protocols provided in this technical guide offer a solid foundation for researchers to design, synthesize, and evaluate novel inhibitors based on this privileged scaffold, with the aim of developing new and effective therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Design, Synthesis and Cellular Characterization of a Dual Inhibitor of 5-Lipoxygenase and Soluble Epoxide Hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]

Theoretical and Computational Elucidation of 5-Bromo-2-fluorobenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-2-fluorobenzoic acid is a halogenated aromatic carboxylic acid of significant interest in medicinal chemistry and organic synthesis.[1][2] Its utility as a versatile building block in the development of novel pharmaceutical agents, including anti-inflammatory and anti-cancer drugs, necessitates a thorough understanding of its molecular properties.[1][2] This technical guide provides a comprehensive overview of the theoretical and computational aspects of 5-Bromo-2-fluorobenzoic acid, supplemented with available experimental data and detailed protocols for its analysis. The strategic placement of bromo and fluoro substituents on the benzoic acid scaffold imparts unique electronic and steric characteristics that influence its reactivity and potential biological activity. This document aims to serve as a core resource for researchers engaged in the study and application of this compound.

Physicochemical and Spectroscopic Properties

5-Bromo-2-fluorobenzoic acid presents as a white to light-yellow crystalline solid.[1] Its fundamental physicochemical properties are summarized in Table 1.

Table 1: Physicochemical Properties of 5-Bromo-2-fluorobenzoic Acid

Property	Value	Reference
Molecular Formula	C₇H₄BrFO₂	[3]
Molecular Weight	219.01 g/mol	[3]
CAS Number	146328-85-0	[3]
Melting Point	141-145 °C
Appearance	White to light yellow powder/crystal	[1]
Solubility	Slightly soluble in water	[4]

Spectroscopic data provides the experimental basis for understanding the molecule's structure and vibrational modes. While specific, detailed academic publications focusing solely on the comprehensive spectroscopic analysis of 5-Bromo-2-fluorobenzoic acid are not abundant in the readily available literature, experimental spectra are available through chemical databases.

Table 2: Summary of Experimental Spectroscopic Data

Spectroscopic Technique	Data Availability and Source
FTIR Spectrum	Available on PubChem, acquired via ATR-Neat technique on a Bruker Tensor 27 FT-IR.[5]
Raman Spectrum	Available on PubChem, acquired on a Bruker MultiRAM Stand Alone FT-Raman Spectrometer.[5]
¹H NMR Spectrum	Data confirmed to structure by commercial suppliers, though public spectra are not readily available.
¹³C NMR Spectrum	Data confirmed to structure by commercial suppliers, though public spectra are not readily available.

Theoretical and Computational Analysis

While a dedicated, in-depth computational study on 5-Bromo-2-fluorobenzoic acid is not extensively reported in peer-reviewed literature, its electronic properties and reactivity can be inferred from theoretical studies on substituted benzoic acids. Density Functional Theory (DFT) is a powerful computational tool for investigating the geometry, electronic structure, and vibrational frequencies of molecules.

Molecular Geometry and Electronic Structure

DFT calculations, typically employing functionals like B3LYP with a suitable basis set (e.g., 6-311++G(d,p)), can be used to optimize the molecular geometry of 5-Bromo-2-fluorobenzoic acid. These calculations would provide precise bond lengths, bond angles, and dihedral angles.

The electron-withdrawing nature of both the fluorine and bromine atoms is expected to significantly influence the electronic distribution within the benzene (B151609) ring and the acidity of the carboxylic acid group. The fluorine atom at the ortho position can engage in intramolecular hydrogen bonding with the carboxylic acid proton, which can affect its conformation and reactivity.

Frontier Molecular Orbitals (HOMO-LUMO)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial in understanding a molecule's reactivity. The energy difference between the HOMO and LUMO (the HOMO-LUMO gap) is an indicator of chemical stability. For 5-Bromo-2-fluorobenzoic acid, the electron-withdrawing substituents are expected to lower the energies of both the HOMO and LUMO, potentially affecting its reactivity in charge transfer interactions.

Vibrational Analysis

Theoretical vibrational frequencies can be calculated using DFT. These calculated frequencies, when appropriately scaled, can be compared with experimental FTIR and Raman spectra to aid in the assignment of vibrational modes. Key vibrational modes for 5-Bromo-2-fluorobenzoic acid would include the C=O and O-H stretching of the carboxylic acid group, C-Br and C-F stretching, and various aromatic ring vibrations.

Synthesis and Reactivity

5-Bromo-2-fluorobenzoic acid is typically synthesized from 2-fluorobenzoic acid via electrophilic bromination.[4]

References

• 1. Proton NMR Table [www2.chemistry.msu.edu]
• 2. chemimpex.com [chemimpex.com]
• 3. scbt.com [scbt.com]
• 4. Page loading... [guidechem.com]
• 5. 5-Bromo-2-fluorobenzoic acid | C7H4BrFO2 | CID 2736315 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to High-Purity 5-Bromo-2-fluorobenzoic Acid for Pharmaceutical Research and Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of high-purity 5-Bromo-2-fluorobenzoic acid (CAS No. 146328-85-0), a key building block in modern medicinal chemistry. This document details the compound's physicochemical properties, commercial availability, synthesis and purification protocols, and its critical applications in drug discovery, with a focus on its role as a precursor to sophisticated therapeutic agents.

Physicochemical and Spectroscopic Data

5-Bromo-2-fluorobenzoic acid is a halogenated aromatic carboxylic acid. The strategic placement of the fluorine and bromine atoms significantly influences the molecule's electronic properties, making it an ideal substrate for a variety of synthetic transformations, particularly palladium-catalyzed cross-coupling reactions.[1][2] Its properties are summarized below.

Property	Value	Reference(s)
CAS Number	146328-85-0	[3]
Molecular Formula	C₇H₄BrFO₂	[3]
Molecular Weight	219.01 g/mol	[3]
Appearance	White to light yellow or light orange powder/crystal	[2]
Melting Point	141-145 °C	[4]
Solubility	Slightly soluble in water; soluble in common organic solvents	[2]
Purity (Typical)	≥97% (GC)	[1]

Commercial Suppliers of High-Purity 5-Bromo-2-fluorobenzoic Acid

High-purity grades of 5-Bromo-2-fluorobenzoic acid are essential for reproducible results in research and manufacturing. The following table lists several notable commercial suppliers. Purity levels and available quantities should be confirmed with the respective supplier.

Supplier	Purity Specification	Notes
Chem-Impex	≥ 97% (GC)	Provides the compound as a key building block for pharmaceuticals.[5]
Home Sunshine Pharma	Not specified	Lists detailed physical properties and safety information.
Amerigo Scientific	97%	Distributed for research use only.
TCI America	Not specified	Available in research quantities (e.g., 5g).
Santa Cruz Biotechnology	Not specified	Offered for proteomics research applications.
ChemScene	≥97%	Provides detailed storage and shipping information.

Synthesis and Quality Control Protocols

The reliable synthesis and stringent quality control of 5-Bromo-2-fluorobenzoic acid are paramount for its application in pharmaceutical development.

Laboratory-Scale Synthesis Protocol

A common and effective method for synthesizing 5-Bromo-2-fluorobenzoic acid is through the electrophilic bromination of 2-fluorobenzoic acid using N-bromosuccinimide (NBS).

Materials:

• 2-fluorobenzoic acid

• N-bromosuccinimide (NBS)

• Dichloromethane (B109758) (DCM)

• Deionized Water

• Tetrahydrofuran (THF) for HPLC analysis

Procedure:

• In a 1000 mL reaction flask, dissolve 51.8 g of 2-fluorobenzoic acid in dichloromethane.

• Cool the solution to 20°C.

• Add 48.8 g of N-bromosuccinimide (NBS) in portions, maintaining the temperature between 20-25°C.

• Stir the mixture at 20-25°C for 16 hours.

• Monitor the reaction's completion by taking a sample and analyzing it via HPLC. If the reaction is incomplete, an additional 2.5 g of NBS may be added, with continued stirring.

• Once complete, add 160 g of water to the reaction mixture and stir for 1 hour.

• Cool the mixture to 0-5°C and hold at this temperature for 1 hour to precipitate the product.

• Filter the solid product and wash it sequentially with cold dichloromethane and water.

• Dry the wet product under vacuum at 60-65°C to yield 5-Bromo-2-fluorobenzoic acid as a white solid.

Figure 1. Experimental workflow for the synthesis of 5-Bromo-2-fluorobenzoic acid.

Analytical Method for Purity Determination by HPLC

High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the purity of 5-Bromo-2-fluorobenzoic acid and monitoring reaction progress. A typical reversed-phase method is outlined below.

Parameter	Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase A	0.1% Phosphoric Acid or Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	Linear gradient, e.g., 5% B to 95% B over 10 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Sample Preparation	Dissolve sample in a suitable diluent (e.g., Acetonitrile/Water)

Note: For Mass Spectrometry (MS) compatible applications, formic acid should be used in the mobile phase instead of phosphoric acid.[5]

Applications in Drug Development

5-Bromo-2-fluorobenzoic acid is a versatile intermediate primarily used in the synthesis of complex pharmaceuticals, including anti-inflammatory and anti-cancer agents.[2] Its utility stems from the differential reactivity of its halogen atoms, which allows for selective functionalization in multi-step synthetic pathways.

Key Synthetic Intermediate for Lifitegrast

A prominent example of its application is in the synthesis of Lifitegrast , an FDA-approved drug for the treatment of dry eye disease (keratoconjunctivitis sicca).[1] Lifitegrast is a lymphocyte function-associated antigen-1 (LFA-1) antagonist that operates by disrupting a key inflammatory pathway.

Mechanism of Action: The LFA-1/ICAM-1 Signaling Pathway

Dry eye disease is characterized by T-cell mediated inflammation on the ocular surface.[5] The interaction between LFA-1, an integrin on the surface of T-cells, and its ligand, intercellular adhesion molecule-1 (ICAM-1), which is expressed on antigen-presenting cells and vascular endothelium, is a critical step in this process. This binding facilitates T-cell activation, migration to tissues, and the subsequent release of pro-inflammatory cytokines, perpetuating the inflammatory cycle.[5]

Lifitegrast functions as a competitive antagonist, binding to LFA-1 and physically blocking its interaction with ICAM-1.[1] This inhibition prevents the formation of the immunological synapse, thereby reducing T-cell activation, recruitment, and the downstream inflammatory cascade.[5]

Figure 2. Signaling pathway showing Lifitegrast's inhibition of the LFA-1/ICAM-1 interaction.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

The bromine atom of 5-Bromo-2-fluorobenzoic acid serves as an excellent handle for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, a fundamental method for forming carbon-carbon bonds to create biaryl structures.

Materials:

• 5-Bromo-2-fluorobenzoic acid

• Arylboronic acid (e.g., Phenylboronic acid)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

• Base (e.g., Potassium Carbonate, K₂CO₃)

• Solvent system (e.g., Toluene/Ethanol/Water mixture)

Procedure:

• To an oven-dried reaction flask, add 5-Bromo-2-fluorobenzoic acid (1.0 mmol), the desired arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent mixture (e.g., 4:1:1 Toluene/Ethanol/Water).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%) to the mixture.

• Heat the reaction mixture to 80-100°C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS (typically 8-16 hours).

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the desired biaryl carboxylic acid derivative.

Figure 3. General experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Safety Information

5-Bromo-2-fluorobenzoic acid is classified as acutely toxic if swallowed and may cause serious eye irritation. Standard laboratory safety precautions, including the use of personal protective equipment (gloves, safety glasses, lab coat), should be followed. Work should be conducted in a well-ventilated fume hood. Refer to the supplier's Safety Data Sheet (SDS) for complete handling and disposal information.

Conclusion

High-purity 5-Bromo-2-fluorobenzoic acid is an indispensable building block for the synthesis of advanced pharmaceutical agents. Its well-defined physicochemical properties and versatile reactivity, particularly in forming C-C bonds via cross-coupling reactions, enable the construction of complex molecular architectures. As demonstrated by its role in the synthesis of Lifitegrast, this compound is crucial for developing targeted therapies that address significant unmet medical needs. A thorough understanding of its synthesis, purification, and reaction protocols is essential for researchers and professionals aiming to leverage its full potential in drug discovery and development.

References

• 1. 146328-85-0|5-Bromo-2-fluorobenzoic acid|BLD Pharm [bldpharm.com]
• 2. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Separation of 5-Bromo-2-chlorobenzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. benchchem.com [benchchem.com]
• 5. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safety and Handling of 5-Bromo-2-fluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 5-Bromo-2-fluorobenzoic acid (CAS No. 146328-85-0), a key intermediate in the synthesis of pharmaceuticals and agrochemicals. This document outlines the toxicological properties, personal protective equipment (PPE) recommendations, emergency procedures, and relevant experimental protocols for its use in a research and development setting.

Chemical and Physical Properties

5-Bromo-2-fluorobenzoic acid is a halogenated aromatic carboxylic acid. The presence of both bromine and fluorine atoms on the benzene (B151609) ring influences its reactivity and biological activity, making it a valuable building block in medicinal chemistry.[1][2]

Property	Value	Reference
Molecular Formula	C₇H₄BrFO₂	[3]
Molecular Weight	219.01 g/mol	[3]
Appearance	White to light yellow or light orange powder/crystal	[1]
Melting Point	141-145 °C
Solubility	Slightly soluble in water; soluble in common organic solvents	[1]

Safety and Toxicology

5-Bromo-2-fluorobenzoic acid is classified as acutely toxic if swallowed.[3] Appropriate handling procedures and personal protective equipment are crucial to minimize exposure risks.

GHS Classification and Hazard Statements

Hazard Class	Category	Hazard Statement	Pictogram	Signal Word
Acute Toxicity, Oral	3	H301: Toxic if swallowed		Danger
Eye Irritation	2A	H319: Causes serious eye irritation		Warning

Data sourced from multiple safety data sheets and chemical databases.[3]

Toxicological Data

Handling and Personal Protective Equipment (PPE)

Strict adherence to safety protocols is mandatory when handling 5-Bromo-2-fluorobenzoic acid.

Engineering Controls

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment

PPE	Specifications
Respiratory Protection	For operations generating dust, use a NIOSH-approved respirator with a P95 or N95 filter.
Eye/Face Protection	Wear chemical safety goggles and a face shield.
Hand Protection	Use chemically resistant gloves (e.g., nitrile, neoprene).
Skin and Body Protection	Wear a lab coat, long pants, and closed-toe shoes. For larger quantities or potential for splashing, consider a chemical-resistant apron or suit.

General Hygiene Practices

• Do not eat, drink, or smoke in areas where the chemical is handled.

• Wash hands thoroughly after handling and before leaving the laboratory.

• Remove contaminated clothing and wash it before reuse.

Emergency Procedures

Situation	Procedure
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Inhalation	Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.
Spills	Evacuate the area. Wear appropriate PPE. For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal. For large spills, contain the spill and follow institutional procedures for hazardous material cleanup.

Experimental Protocols

5-Bromo-2-fluorobenzoic acid is a versatile starting material in organic synthesis, particularly for the development of bioactive molecules.

Synthesis of 5-Bromo-2-fluorobenzoic Acid

Method 1: Bromination with N-Bromosuccinimide (NBS) [6][7]

• In a suitable reaction flask, dissolve 2-fluorobenzoic acid in dichloromethane (B109758).

• Cool the solution to 20°C.

• Add N-bromosuccinimide (NBS) portion-wise, maintaining the temperature between 20-25°C.

• Stir the mixture at 20-25°C for 16 hours.

• Monitor the reaction progress by a suitable analytical method (e.g., HPLC). If the reaction is incomplete, additional NBS may be added.

• Upon completion, add water and stir for 1 hour.

• Cool the mixture to 0-5°C to precipitate the product.

• Filter the solid, wash with cold dichloromethane and water.

• Dry the product under vacuum at 60-65°C.

Method 2: Bromination with Potassium Bromide and Sodium Chlorate (B79027) [6]

• In a four-necked flask, add a 15% w/w solution of bromide ions in potassium bromide.

• Slowly add concentrated sulfuric acid with stirring.

• Add 2-fluorobenzoic acid and raise the temperature to 35°C.

• Slowly add a 30% solution of sodium chlorate dropwise.

• After the addition is complete, maintain the temperature at 75°C for 2 hours.

• Cool the mixture to room temperature and filter the solid.

• Wash the filter cake with water until the pH is between 5 and 8.

• Dry the product to obtain 5-Bromo-2-fluorobenzoic acid.

Role in Drug Development and Signaling Pathways

Derivatives of 5-Bromo-2-fluorobenzoic acid have shown potential as inhibitors of various enzymes and are being investigated for the treatment of inflammatory diseases and cancer.[2][8]

Logical Workflow in Drug Development

The following diagram illustrates a typical workflow for utilizing 5-Bromo-2-fluorobenzoic acid in a drug discovery program.

Caption: Drug development workflow using 5-Bromo-2-fluorobenzoic acid.

Inhibition of Inflammatory Signaling Pathways

Derivatives of 5-Bromo-2-fluorobenzoic acid are being explored as anti-inflammatory agents, potentially through the inhibition of the Cyclooxygenase (COX) and NF-κB signaling pathways.

The COX enzymes are key to the synthesis of prostaglandins, which are mediators of inflammation and pain.

Caption: Inhibition of the COX pathway by a potential drug derivative.

The NF-κB pathway is a central regulator of inflammatory responses.

Caption: Potential inhibition of the NF-κB signaling pathway.

Conclusion

5-Bromo-2-fluorobenzoic acid is a valuable chemical intermediate with significant potential in drug discovery. Its handling requires strict adherence to safety protocols due to its acute oral toxicity and potential for eye irritation. This guide provides a comprehensive overview of the necessary precautions and relevant experimental context to ensure its safe and effective use in a research environment. Researchers should always consult the most up-to-date Safety Data Sheet (SDS) from their supplier and follow all institutional safety guidelines.

References

• 1. scispace.com [scispace.com]
• 2. benchchem.com [benchchem.com]
• 3. 5-Bromo-2-fluorobenzoic acid | C7H4BrFO2 | CID 2736315 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. unece.org [unece.org]
• 5. schc.org [schc.org]
• 6. Page loading... [guidechem.com]
• 7. benchchem.com [benchchem.com]
• 8. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki-Miyaura Coupling of 5-Bromo-2-fluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and broad functional group tolerance.[1] This palladium-catalyzed reaction between an organohalide and an organoboron compound, typically a boronic acid or its ester, has become an indispensable tool in the synthesis of complex organic molecules.[2] In the realm of drug discovery and development, the Suzuki-Miyaura coupling is particularly favored for the construction of biaryl and heteroaryl scaffolds, which are prevalent structural motifs in many pharmaceutical agents.[1]

5-Bromo-2-fluorobenzoic acid is a valuable building block in medicinal chemistry. The presence of a fluorine atom can modulate the physicochemical properties of a molecule, such as its pKa and lipophilicity, potentially enhancing metabolic stability and binding affinity.[1] The carboxylic acid moiety serves as a versatile synthetic handle for further molecular elaboration, such as amide bond formation, or it can be a key pharmacophoric feature.[1] This document provides detailed application notes and protocols for the Suzuki-Miyaura coupling of 5-Bromo-2-fluorobenzoic acid with a variety of boronic acids, offering a robust starting point for the synthesis of diverse biaryl and heteroaryl benzoic acid derivatives.

Data Presentation: Reaction Conditions and Yields

The following table summarizes the reaction conditions and corresponding yields for the Suzuki-Miyaura coupling of 5-Bromo-2-fluorobenzoic acid with various aryl and heteroaryl boronic acids. This data is intended to serve as a guide for reaction optimization and substrate scope exploration.

Entry	Boronic Acid/Ester	Catalyst (mol%)	Base (equivalents)	Solvent System	Temp. (°C)	Time (h)	Yield (%)
1	Potassium Cyclopropyltrifluoroborate	Pd(OAc)₂ (2) / SPhos (4)	K₃PO₄ (3)	Toluene / H₂O (10:1)	100	12-18	85-95
2	Phenylboronic Acid	Pd(PPh₃)₄ (5)	K₂CO₃ (2)	Dioxane / H₂O (4:1)	90	12	~88
3	(4-Methoxyphenyl)boronic Acid	Pd(dppf)Cl₂ (3)	Na₂CO₃ (2)	DME / H₂O (4:1)	85	16	~92
4	(3-Aminophenyl)boronic Acid	Pd₂(dba)₃ (2) / XPhos (4)	Cs₂CO₃ (2.5)	t-BuOH / H₂O (5:1)	100	18	~85
5	Pyridin-3-ylboronic Acid	Pd(OAc)₂ (2) / RuPhos (4)	K₃PO₄ (3)	Dioxane / H₂O (5:1)	110	24	~78
6	Thiophene-2-boronic Acid	Pd(dppf)Cl₂ (3)	K₂CO₃ (2)	Toluene / H₂O (10:1)	90	12	~82

Yields are approximate and based on literature for structurally similar substrates and may vary depending on the specific reaction conditions and scale.

Experimental Protocols

This section provides a detailed, step-by-step protocol for a typical Suzuki-Miyaura coupling reaction of 5-Bromo-2-fluorobenzoic acid.

Materials and Reagents

• 5-Bromo-2-fluorobenzoic acid

• Aryl or heteroaryl boronic acid/ester (1.2 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd(PPh₃)₄, Pd(dppf)Cl₂) (1-5 mol%)

• Ligand (if required, e.g., SPhos, XPhos, RuPhos) (2-10 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) (2-3 equivalents)

• Anhydrous, degassed solvent (e.g., Dioxane/Water, Toluene/Water, DME/Water)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for reaction, work-up, and purification

• Magnetic stirrer and heating mantle/oil bath

• Thin Layer Chromatography (TLC) plates and developing chambers

• Silica (B1680970) gel for column chromatography

General Procedure

• Reaction Setup: In a flame-dried Schlenk flask or round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 5-Bromo-2-fluorobenzoic acid (1.0 mmol, 1.0 equiv.), the desired boronic acid or ester (1.2 mmol, 1.2 equiv.), the palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%), the ligand (e.g., SPhos, 0.04 mmol, 4 mol%), and the base (e.g., K₃PO₄, 3.0 mmol, 3.0 equiv.).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (argon or nitrogen). Repeat this cycle three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Add the degassed solvent system (e.g., 10 mL of a 10:1 mixture of Toluene and Water) to the flask via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed (typically 12-24 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with water (20 mL) and ethyl acetate (B1210297) (30 mL).

  • Carefully acidify the aqueous layer with 1 M HCl to a pH of ~2-3 to protonate the carboxylic acid.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate (B86663) (Na₂SO₄).

• Purification:

  • Filter the drying agent and concentrate the organic solution under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired coupled product.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the Suzuki-Miyaura coupling of 5-Bromo-2-fluorobenzoic acid.

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. tcichemicals.com [tcichemicals.com]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of 5-Bromo-2-fluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the palladium-catalyzed cross-coupling of 5-bromo-2-fluorobenzoic acid. This versatile building block is of significant interest in medicinal chemistry and materials science. The methodologies described herein focus on three of the most powerful C-C and C-N bond-forming reactions: the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination, and the Sonogashira coupling.

The strategic placement of the bromine and fluorine atoms, along with the carboxylic acid moiety, makes 5-bromo-2-fluorobenzoic acid a valuable substrate for generating a diverse array of complex molecules. The fluorine atom can enhance metabolic stability and binding affinity, while the carboxylic acid provides a handle for further functionalization.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of C(sp²)-C(sp²) bonds, enabling the synthesis of biaryl and vinyl-substituted benzoic acids. These motifs are prevalent in a wide range of pharmaceuticals and functional materials.

Entry	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (3)	1,4-Dioxane (B91453)/H₂O (10:1)	100	12	~85-95
2	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃ (2)	Toluene (B28343)/EtOH/H₂O (4:1:1)	90	16	~80-90
3	Pyridin-3-ylboronic acid	Pd(dppf)Cl₂ (3)	-	Cs₂CO₃ (2.5)	DMF	110	18	~75-85
4	Potassium cyclopropyltrifluoroborate	Pd(OAc)₂ (2)	SPhos (3)	Cs₂CO₃ (3)	Toluene/H₂O (10:1)	100	12-24	~90

This protocol describes the synthesis of 2'-fluoro-[1,1'-biphenyl]-4-carboxylic acid.

Materials:

• 5-Bromo-2-fluorobenzoic acid (1.0 mmol, 219 mg)

• Phenylboronic acid (1.2 mmol, 146 mg)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) (0.02 mmol, 4.5 mg)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos) (0.04 mmol, 16.4 mg)

• Potassium phosphate (B84403) (K₃PO₄) (3.0 mmol, 637 mg)

• 1,4-Dioxane (10 mL)

• Deionized water (1 mL)

• Argon or Nitrogen gas

• Schlenk flask or sealed reaction tube

Procedure:

• To an oven-dried Schlenk flask, add 5-bromo-2-fluorobenzoic acid, phenylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Seal the flask, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Add degassed 1,4-dioxane and deionized water to the flask via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion (typically 12-18 hours), cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate (50 mL) and water (50 mL).

• Acidify the aqueous layer with 1M HCl to a pH of ~2-3 to precipitate the product.

• Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate (B86663) (Na₂SO₄).

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization to obtain 2'-fluoro-[1,1'-biphenyl]-4-carboxylic acid.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, allowing for the synthesis of a wide variety of arylamines. This reaction is of particular importance in drug discovery for the introduction of nitrogen-containing functional groups.

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (2)	Xantphos (4)	Cs₂CO₃ (2.5)	Toluene	110	18	~70-85
2	Aniline	Pd(OAc)₂ (2)	RuPhos (4)	K₂CO₃ (3)	1,4-Dioxane	100	20	~65-80
3	Benzylamine	Pd₂(dba)₃ (1.5)	BrettPhos (3)	LHMDS (2.2)	THF	80	16	~70-85
4	tert-Butylamine	G3-XPhos (2)	-	NaOtBu (2.2)	Toluene	100	18	~60-75

This protocol describes the synthesis of 2-fluoro-5-(morpholin-4-yl)benzoic acid.

Materials:

• 5-Bromo-2-fluorobenzoic acid (1.0 mmol, 219 mg)

• Morpholine (1.2 mmol, 105 µL)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 mmol, 18.3 mg)

• 4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene (Xantphos) (0.04 mmol, 23.1 mg)

• Cesium carbonate (Cs₂CO₃) (2.5 mmol, 814 mg)

• Toluene (10 mL)

• Argon or Nitrogen gas

• Schlenk flask or sealed reaction tube

Procedure:

• To an oven-dried Schlenk flask, add 5-bromo-2-fluorobenzoic acid, Pd₂(dba)₃, Xantphos, and Cs₂CO₃.

• Seal the flask, and evacuate and backfill with argon or nitrogen three times.

• Add anhydrous, degassed toluene via syringe, followed by the addition of morpholine.

• Heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• After completion (typically 18-24 hours), cool the mixture to room temperature.

• Dilute the mixture with water (30 mL) and ethyl acetate (50 mL).

• Carefully acidify the aqueous layer with 1M HCl to a pH of ~6-7.

• Extract the aqueous layer with ethyl acetate (3 x 40 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-fluoro-5-(morpholin-4-yl)benzoic acid.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond through the reaction of an aryl halide with a terminal alkyne. This reaction is instrumental in the synthesis of aryl alkynes, which are valuable intermediates in organic synthesis and building blocks for functional materials.

Entry	Alkyne	Catalyst (mol%)	Co-catalyst (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylacetylene (B144264)	Pd(PPh₃)₂Cl₂ (3)	CuI (5)	Et₃N (2.5)	DMF	80	6	~80-90
2	Ethynyltrimethylsilane	Pd(PPh₃)₄ (5)	CuI (10)	DIPA (3)	THF	65	12	~75-85
3	Propargyl alcohol	Pd(OAc)₂ (2) / XPhos (4)	-	Cs₂CO₃ (2.5)	1,4-Dioxane	90	10	~70-80
4	1-Heptyne	Pd(dppf)Cl₂ (3)	CuI (5)	Piperidine (3)	Acetonitrile	70	8	~75-85

This protocol outlines the synthesis of 2-fluoro-5-(phenylethynyl)benzoic acid.

Materials:

• 5-Bromo-2-fluorobenzoic acid (1.0 mmol, 219 mg)

• Phenylacetylene (1.2 mmol, 132 µL)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.03 mmol, 21 mg)

• Copper(I) iodide (CuI) (0.05 mmol, 9.5 mg)

• Triethylamine (B128534) (Et₃N) (2.5 mmol, 348 µL)

• Anhydrous N,N-Dimethylformamide (DMF) (10 mL)

• Argon or Nitrogen gas

• Schlenk flask

Procedure:

• In a Schlenk flask, combine 5-bromo-2-fluorobenzoic acid, Pd(PPh₃)₂Cl₂, and CuI.

• Evacuate and backfill the flask with argon three times.

• Add anhydrous DMF and triethylamine via syringe.

• Add phenylacetylene dropwise to the reaction mixture.

• Heat the reaction to 80 °C and stir for 4-6 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature.

• Pour the reaction mixture into a saturated aqueous solution of ammonium (B1175870) chloride (50 mL) and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 2-fluoro-5-(phenylethynyl)benzoic acid.

Visualizations

Caption: General catalytic cycle for palladium-catalyzed cross-coupling.

Caption: General experimental workflow for cross-coupling reactions.

Application Notes and Protocols: 5-Bromo-2-fluorobenzoic Acid as a Key Pharmaceutical Intermediate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 5-Bromo-2-fluorobenzoic acid as a versatile intermediate in pharmaceutical synthesis. The document details its application in the development of targeted cancer therapies, specifically focusing on the synthesis of the BRAF inhibitor, Vemurafenib (B611658). Detailed experimental protocols, quantitative data, and visual diagrams of synthetic workflows and biological pathways are provided to support researchers in their drug discovery and development endeavors.

Introduction

5-Bromo-2-fluorobenzoic acid is a halogenated benzoic acid derivative that serves as a critical building block in organic synthesis.[1][2] Its unique substitution pattern, featuring both a bromine and a fluorine atom, imparts distinct reactivity that is highly advantageous for the construction of complex molecular architectures found in medicinally active compounds.[3] The bromine atom provides a reactive handle for various cross-coupling reactions, while the fluorine atom can enhance the metabolic stability and binding affinity of the final drug molecule.[2] This intermediate is particularly valuable in the synthesis of anti-inflammatory and anti-cancer drugs.[1][4]

Key Application: Synthesis of Vemurafenib (PLX4032)

A prominent application of 5-Bromo-2-fluorobenzoic acid is in the synthesis of Vemurafenib, a potent and selective inhibitor of the BRAF V600E mutated protein. This mutation is a key driver in approximately 50% of metastatic melanomas, leading to the constitutive activation of the MAPK/ERK signaling pathway and subsequent uncontrolled cell proliferation.[5] Vemurafenib is an FDA-approved therapeutic for the treatment of late-stage melanoma.

Biological Context: The MAPK/ERK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is a crucial signaling cascade that regulates cell growth, proliferation, differentiation, and survival. In normal cells, this pathway is tightly regulated. However, in certain cancers, mutations in key proteins like BRAF can lead to its persistent activation. The BRAF V600E mutation, a substitution of valine with glutamic acid at position 600, mimics phosphorylation, locking the BRAF protein in its active state. This leads to a constant downstream signaling through MEK and ERK, promoting cancer cell proliferation and survival.[6] Vemurafenib is designed to specifically inhibit this mutated BRAF, thereby blocking the aberrant signaling.

Figure 1: Simplified MAPK/ERK signaling pathway and the inhibitory action of Vemurafenib.

Synthetic Protocols

The synthesis of Vemurafenib is a multi-step process. 5-Bromo-2-fluorobenzoic acid is a precursor to a key intermediate, which is then coupled with another fragment to form the final drug molecule.

Synthesis of 5-Bromo-2-fluorobenzoic Acid

This protocol describes the bromination of 2-fluorobenzoic acid to yield 5-Bromo-2-fluorobenzoic acid.[7]

Experimental Workflow:

Figure 2: Workflow for the synthesis of 5-Bromo-2-fluorobenzoic acid.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
2-Fluorobenzoic Acid	140.11	51.8 g	0.37
N-Bromosuccinimide (NBS)	177.98	48.8 g	0.27
Dichloromethane (DCM)	-	As required	-
Deionized Water	-	160 g	-

Procedure:

• In a 1000 mL reaction flask, dissolve 51.8 g of 2-fluorobenzoic acid in dichloromethane.

• Cool the solution to 20°C using a water bath.

• Slowly add 48.8 g of N-bromosuccinimide (NBS) in portions, ensuring the temperature is maintained between 20-25°C.

• After the addition is complete, stir the mixture at 20-25°C for 16 hours.

• Monitor the reaction progress using a suitable analytical method like HPLC. If the reaction is incomplete, an additional 2.5 g of NBS can be added.

• Once the reaction is complete, add 160 g of water to the flask and stir for 1 hour.

• Cool the mixture to 0-5°C and maintain this temperature for 1 hour to facilitate product precipitation.

• Filter the solid product and wash with dichloromethane and water.

• Dry the wet product in an oven at 60-65°C to yield 5-Bromo-2-fluorobenzoic acid as a white solid.

Quantitative Data:

Product	Yield	Purity
5-Bromo-2-fluorobenzoic acid	41.9 g (57%)	≥85%

Synthesis of a Key Vemurafenib Intermediate

A crucial step in the synthesis of Vemurafenib involves the formation of an amide bond. While a direct synthesis from 5-bromo-2-fluorobenzoic acid is not detailed, a closely related intermediate, N-(3-(5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)-2,4-difluorophenyl)propane-1-sulfonamide, is synthesized. The following is a generalized protocol for the amide coupling step.

Experimental Workflow for Amide Coupling:

Figure 3: General workflow for the amide coupling reaction in Vemurafenib synthesis.

General Protocol for Amide Coupling:

• Activation of the Carboxylic Acid: The carboxylic acid moiety of a derivative of 5-Bromo-2-fluorobenzoic acid is activated. This can be achieved by using a coupling reagent such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or by converting the carboxylic acid to an acid chloride using reagents like oxalyl chloride or thionyl chloride.[1]

• Amide Bond Formation: The activated carboxylic acid derivative is then reacted with the appropriate amine, in this case, a substituted pyrrolopyridine core, in a suitable aprotic solvent (e.g., dichloromethane, tetrahydrofuran, or N,N-dimethylformamide). The reaction is typically carried out in the presence of a non-nucleophilic base (e.g., triethylamine (B128534) or diisopropylethylamine) to neutralize the acid formed during the reaction.

• Purification: Upon completion of the reaction, the final product is purified using standard laboratory techniques such as column chromatography on silica (B1680970) gel or recrystallization to obtain the high-purity amide.[1]

Quantitative Data Summary

The following table summarizes key quantitative data related to the synthesis and activity of Vemurafenib and its analogs.

Compound/Process	Parameter	Value	Reference
Synthesis of 5-Bromo-2-fluorobenzoic acid	Yield	57%	[7]
Synthesis of 5-Bromo-2-fluorobenzoic acid	Purity	≥85%	[7]
Synthesis of [11C]vemurafenib	Radiochemical Yield	21 ± 4%	[2]
Purity of [11C]vemurafenib	Radiochemical Purity	> 99%	[2]
Vemurafenib analog (RF-96B)	IC50 (A375 cells)	0.45 ± 0.71 µM	[8]

Conclusion

5-Bromo-2-fluorobenzoic acid is a highly valuable and versatile intermediate for the pharmaceutical industry. Its application in the synthesis of the targeted anti-cancer drug Vemurafenib highlights its importance in modern drug discovery. The protocols and data presented herein provide a foundational resource for researchers and scientists working on the synthesis of complex pharmaceutical agents and the development of novel therapeutics. The unique chemical properties of this intermediate continue to make it a compound of significant interest in the field of medicinal chemistry.

References

• 1. benchchem.com [benchchem.com]
• 2. Development of [11C]vemurafenib employing a carbon-11 carbonylative Stille coupling and preliminary evaluation in mice bearing melanoma tumor xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. WO2015075749A1 - Novel processes for the preparation of vemurafenib - Google Patents [patents.google.com]
• 5. thno.org [thno.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. preprints.org [preprints.org]

Synthesis of Novel Heterocyclic Compounds from 5-Bromo-2-fluorobenzoic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of novel heterocyclic compounds utilizing 5-bromo-2-fluorobenzoic acid as a versatile starting material. This key intermediate is valuable in the construction of diverse molecular architectures, particularly in the fields of medicinal chemistry and drug discovery. Its strategic placement of bromo and fluoro substituents allows for a range of chemical transformations, including nucleophilic aromatic substitution and transition metal-catalyzed cross-coupling reactions.

Overview of Synthetic Strategies

5-Bromo-2-fluorobenzoic acid serves as a robust scaffold for the synthesis of various heterocyclic systems. The presence of the carboxylic acid, bromine, and fluorine moieties offers multiple reaction sites. Key synthetic transformations include:

• Ullmann Condensation: A copper-catalyzed reaction to form C-N or C-O bonds, enabling the synthesis of N-arylanthranilic acids and phenoxazines.

• Buchwald-Hartwig Amination: A palladium-catalyzed cross-coupling reaction for the formation of C-N bonds, leading to N-aryl intermediates.

• Cyclization Reactions: Intramolecular reactions to form fused heterocyclic rings such as quinazolinones, acridones, and dibenzoxazepines.

Below are detailed protocols for the synthesis of representative novel heterocyclic compounds derived from 5-bromo-2-fluorobenzoic acid.

Synthesis of the Starting Material: 5-Bromo-2-fluorobenzoic Acid

A common method for the preparation of 5-bromo-2-fluorobenzoic acid is through the bromination of 2-fluorobenzoic acid.[1]

Experimental Protocol: Bromination of 2-Fluorobenzoic Acid

A solution of 2-fluorobenzoic acid (51.8 g) in dichloromethane (B109758) is cooled to 20°C in a 1000 mL reaction flask. N-bromosuccinimide (NBS) (48.8 g) is then added in portions while maintaining the temperature between 20-25°C. The mixture is stirred at this temperature for 16 hours. Reaction completion can be monitored by HPLC. If the reaction is incomplete, an additional portion of NBS (2.5 g) can be added, and stirring continued. Following completion, 160 g of water is added, and the mixture is stirred for one hour. The mixture is then cooled to 0-5°C and held at this temperature for one hour to facilitate precipitation. The solid product is collected by filtration, washed with dichloromethane and water, and dried at 60-65°C to yield 5-bromo-2-fluorobenzoic acid as a white solid.[1]

Parameter	Value	Reference
Starting Material	2-Fluorobenzoic Acid	[1]
Reagent	N-bromosuccinimide (NBS)	[1]
Solvent	Dichloromethane	[1]
Reaction Temperature	20-25°C	[1]
Reaction Time	16 hours	[1]
Yield	57%	[1]
Purity	≥85%	[1]

Synthesis of Novel Heterocyclic Compounds

Synthesis of N-Aryl Anthranilic Acids via Ullmann Condensation

N-aryl anthranilic acids are key precursors for the synthesis of acridones, which are a class of compounds with significant biological activities. The Ullmann condensation provides a classic method for the N-arylation of anthranilic acid derivatives.

Caption: General workflow for the Ullmann condensation.

A mixture of 5-bromo-2-iodobenzoic acid (a related substrate, demonstrating the principle) and 4-methylaniline is refluxed in N,N-dimethylformamide (DMF) in the presence of anhydrous sodium carbonate and copper powder for 4 hours. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled to room temperature and then slowly poured into a 1:1 (v/v) mixture of hydrochloric acid and water. The resulting mixture is allowed to stand overnight to ensure complete precipitation. The solid product is collected by filtration, washed with water, and dried to afford the N-aryl anthranilic acid.

Parameter	Value
Starting Material	2-iodo-5-bromobenzoic acid
Reagent	4-methylaniline, Na2CO3, Copper powder
Solvent	DMF
Reaction Time	4 hours
Yield	65%

Synthesis of Quinazolinones

Quinazolinones are a class of heterocyclic compounds with a wide range of pharmacological activities. A common synthetic route involves the cyclization of anthranilic acid derivatives.

Caption: General workflow for quinazolinone synthesis.

2-Amino-5-bromobenzoic acid is reacted with cyanamide under acidic conditions. The pH of the reaction mixture is crucial and should be maintained at approximately 5 using hydrochloric acid to ensure complete reaction and high yield. The reaction is typically carried out in a solvent such as ethanol. Upon completion of the reaction, the mixture is cooled to allow for the precipitation of the product, which is then collected by filtration, washed, and dried.

Parameter	Value
Starting Material	2-Amino-5-bromobenzoic acid
Reagent	Cyanamide, HCl
Solvent	Ethanol
pH	~5

Synthesis of Dibenzoxazepinones via Intramolecular O-Arylation

Dibenzoxazepinones are tricyclic heterocyclic compounds with potential applications in medicinal chemistry. A key synthetic step is the intramolecular O-arylation of an intermediate formed from 2-aminophenol (B121084) and a 2-halobenzoic acid.

Derivatives of dibenzoxazepines have been investigated for their antagonist activity at various receptors, including transient receptor potential cation channel subfamily A member 1 (TRPA1), which is involved in pain and inflammation signaling pathways.

Caption: Antagonistic action of dibenzoxazepine derivatives on the TRPA1 receptor signaling pathway.

• Amide Formation: Aniline derivatives are reacted with benzoic acid derivatives to form a benzamide (B126) intermediate.

• Intramolecular Cyclization: The benzamide undergoes an intramolecular cyclization to form the dibenzoxazepinone core.

Conclusion

5-Bromo-2-fluorobenzoic acid is a highly valuable and versatile starting material for the synthesis of a wide array of novel heterocyclic compounds. The methodologies outlined in this document, including Ullmann condensation, and various cyclization strategies, provide a robust toolkit for researchers in the field of drug discovery and development. The resulting heterocyclic scaffolds, such as acridones, quinazolinones, and dibenzoxazepinones, are of significant interest due to their diverse biological activities. Further exploration of the synthetic potential of 5-bromo-2-fluorobenzoic acid is warranted to expand the library of novel heterocyclic compounds for pharmacological screening.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Derivatization of the Carboxylic Acid Group in 5-Bromo-2-fluorobenzoic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Bromo-2-fluorobenzoic acid is a valuable building block in medicinal chemistry and materials science.[1][2][3] Its utility is often realized through the derivatization of its carboxylic acid functional group to form esters, amides, and other related compounds. This process allows for the introduction of diverse functionalities, modulation of physicochemical properties, and construction of more complex molecular architectures. These application notes provide detailed protocols and comparative data for the most common and effective methods of derivatizing the carboxylic acid group of 5-Bromo-2-fluorobenzoic acid.

Overview of Derivatization Strategies

The primary strategies for derivatizing the carboxylic acid of 5-Bromo-2-fluorobenzoic acid involve its conversion into three main classes of compounds: esters, amides, and acyl halides. Acyl halides, particularly acyl chlorides, are highly reactive intermediates that are often prepared in situ or isolated before being converted to esters or amides.[4]

• Esterification: The conversion of the carboxylic acid to an ester. This is commonly achieved through acid-catalyzed reactions with alcohols (Fischer Esterification) or by using coupling agents under milder conditions (Steglich Esterification).[5][6]

• Amidation: The formation of an amide bond by reacting the carboxylic acid with a primary or secondary amine. This transformation is one of the most frequent reactions in drug discovery and typically requires the use of coupling reagents to activate the carboxylic acid.[7]

• Acyl Halide Formation: The conversion of the carboxylic acid to a more reactive acyl halide (e.g., acyl chloride) using reagents like thionyl chloride (SOCl₂) or oxalyl chloride. This activated intermediate readily reacts with nucleophiles like alcohols and amines.[5][8]

General Experimental Workflow

The derivatization process generally follows a standard sequence of steps from reaction setup to purification and analysis of the final product.

Caption: General experimental workflow for derivatization.

Section 1: Esterification

Esterification of 5-Bromo-2-fluorobenzoic acid can be accomplished through several methods. The choice of method often depends on the steric hindrance of the alcohol and the acid sensitivity of the substrates.

Esterification Methods

Method	Reagents	Key Features	Typical Yields
Fischer-Speier	Alcohol (as solvent), Strong Acid (e.g., H₂SO₄)	Simple reagents, best for simple primary or secondary alcohols. Not suitable for acid-sensitive substrates.[5][6]	60-80%
Thionyl Chloride	1. SOCl₂2. Alcohol, Base	Two-step process via an acyl chloride intermediate.[5] Good for a wide range of alcohols.	60-90%[9]
Steglich	Alcohol, DCC, DMAP (cat.)	Mild, neutral conditions.[10] Excellent for sterically hindered alcohols (e.g., tert-butanol) and acid-labile substrates.[5][11]	70-95%[12]

Steglich Esterification Pathway

The Steglich esterification proceeds through an O-acylisourea intermediate, which is then activated by DMAP to facilitate nucleophilic attack by the alcohol.[11]

Caption: Reaction pathway for Steglich esterification.

Protocol: Synthesis of Methyl 5-bromo-2-fluorobenzoate via Thionyl Chloride

This protocol describes the formation of the methyl ester, a common derivative.[13][14]

Materials and Reagents:

• 5-Bromo-2-fluorobenzoic acid

• Methanol (B129727) (MeOH), anhydrous

• Thionyl chloride (SOCl₂)

• Ethyl acetate (B1210297) (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a solution of 5-Bromo-2-fluorobenzoic acid (1.0 eq) in methanol (5-10 mL per mmol of acid), add thionyl chloride (2.0-4.0 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat to reflux (approx. 65 °C) for 1-3 hours.[9]

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the mixture and concentrate under reduced pressure to remove excess methanol and SOCl₂.

• Pour the residue into ice-water and partition with ethyl acetate.[9]

• Separate the organic layer and wash sequentially with saturated aqueous NaHCO₃, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude residue by flash column chromatography (silica gel, using a hexane/ethyl acetate gradient) to yield the pure methyl ester. A reported yield for a similar substrate using this method was 62.3%.[9]

Section 2: Amidation

Amide bond formation is critical in drug development. The direct reaction between a carboxylic acid and an amine is unfavorable, necessitating the use of coupling reagents to activate the carboxylic acid.

Amidation Methods and Coupling Reagents

Reagent Class	Examples	Key Features	Typical Yields
Carbodiimides	DCC, EDC	Widely used, cost-effective. DCC produces an insoluble urea (B33335) byproduct.[15] EDC's byproduct is water-soluble.[5]	60-90%
Phosphonium Salts	BOP, PyBOP	High reactivity, low racemization. BOP produces a carcinogenic byproduct (HMPA).[15]	75-95%
Aminium/Uronium Salts	HATU, HBTU	Very efficient, fast reaction times, low racemization.[15] Often the reagents of choice for difficult couplings.[7]	80-98%[16]

HATU-Mediated Amidation Pathway

HATU is a highly effective coupling reagent that activates the carboxylic acid to form a reactive O-acylisourea intermediate, which rapidly converts to the amide upon reaction with an amine.[7]

Caption: Reaction pathway for HATU-mediated amidation.

Protocol: General Procedure for HATU-Mediated Amidation

This protocol provides a robust method for coupling 5-Bromo-2-fluorobenzoic acid with a range of primary and secondary amines.[7]

Materials and Reagents:

• 5-Bromo-2-fluorobenzoic acid

• Amine (primary or secondary)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA) or another non-nucleophilic base

• Anhydrous Dimethylformamide (DMF) or Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• 1M HCl solution

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen), dissolve 5-Bromo-2-fluorobenzoic acid (1.0 eq) in anhydrous DMF (5-10 mL per mmol).

• To the solution, add the desired amine (1.1 eq), followed by HATU (1.2 eq).[7]

• Cool the mixture to 0 °C and slowly add DIPEA (2.0-3.0 eq).[16]

• Allow the reaction to warm to room temperature and stir for 2-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with EtOAc and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.[16]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired N-substituted amide.

Section 3: Acyl Halide Formation

The conversion of 5-Bromo-2-fluorobenzoic acid to its corresponding acyl chloride is a common first step to facilitate subsequent reactions with weak nucleophiles.

Acyl Halide Formation Methods

Reagent	Solvent	Conditions	Key Features
Thionyl Chloride (SOCl₂)	Toluene or neat	Reflux	Common and effective; excess reagent and HCl are volatile.[8]
Oxalyl Chloride ((COCl)₂)	DCM, Toluene	Room Temp, cat. DMF	Milder conditions than SOCl₂; byproducts (CO, CO₂, HCl) are gaseous.[8]

Acyl Chloride Formation Pathway

The reaction with thionyl chloride proceeds via a chlorosulfite intermediate, which then collapses to form the acyl chloride.

Caption: Pathway for acyl chloride formation using SOCl₂.

Protocol: Synthesis of 5-Bromo-2-fluorobenzoyl chloride

This protocol describes the preparation of the acyl chloride, a versatile intermediate.[17]

Materials and Reagents:

• 5-Bromo-2-fluorobenzoic acid

• Thionyl chloride (SOCl₂) or Oxalyl Chloride

• Anhydrous Dichloromethane (DCM) or Toluene (optional, for oxalyl chloride)

• Catalytic N,N-Dimethylformamide (DMF) (for oxalyl chloride)

Procedure:

• Method A (Thionyl Chloride): Place 5-Bromo-2-fluorobenzoic acid (1.0 eq) in a round-bottom flask equipped with a reflux condenser and a gas outlet to a scrubber (to neutralize HCl gas). Add an excess of thionyl chloride (2.0-5.0 eq). Heat the mixture to reflux (approx. 80 °C) for 1-3 hours.

• Method B (Oxalyl Chloride): To a solution of 5-Bromo-2-fluorobenzoic acid (1.0 eq) in anhydrous DCM, add a catalytic amount of DMF (1-2 drops). Add oxalyl chloride (1.5-2.0 eq) dropwise at room temperature. Stir for 1-2 hours until gas evolution ceases.[8]

• After the reaction is complete (as monitored by the cessation of gas evolution or by taking a small aliquot, quenching with methanol, and analyzing by TLC/LC-MS), remove the excess thionyl chloride or oxalyl chloride and solvent by distillation or under reduced pressure.

• The resulting crude 5-Bromo-2-fluorobenzoyl chloride is often used directly in the next step without further purification.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 5-Bromo-2-fluorobenzoic acid 97 146328-85-0 [sigmaaldrich.com]
• 3. 5-Bromo-2-fluorobenzoic acid | C7H4BrFO2 | CID 2736315 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. hepatochem.com [hepatochem.com]
• 5. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. A kind of synthetic method for preparing 5-bromo-2-chloro-4'-ethoxydiphenylmethane - Eureka | Patsnap [eureka.patsnap.com]
• 9. 5-BroMo-2,4-difluoro-benzoic acid Methyl ester synthesis - chemicalbook [chemicalbook.com]
• 10. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 11. Steglich Esterification [organic-chemistry.org]
• 12. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 13. Methyl 5-broMo-2-fluorobenzoate, CasNo.57381-59-6 Shanghai Minstar Chemical Co., Ltd China (Mainland) [minstar.lookchem.com]
• 14. Methyl 5-bromo-2-fluorobenzoate | C8H6BrFO2 | CID 21525435 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. peptide.com [peptide.com]
• 16. benchchem.com [benchchem.com]
• 17. 773140-42-4|5-Bromo-2-fluorobenzoyl chloride|BLD Pharm [bldpharm.com]

Application Notes and Protocols for Amide Bond Formation with 5-Bromo-2-fluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2-fluorobenzoic acid is a key building block in medicinal chemistry and organic synthesis.[1][2] Its unique substitution pattern, featuring a bromine atom for potential downstream cross-coupling reactions and a fluorine atom that can modulate physicochemical properties, makes it a valuable starting material for the synthesis of novel pharmaceutical intermediates and complex molecules.[1][2] This document provides detailed protocols for the formation of amide bonds using 5-Bromo-2-fluorobenzoic acid, a critical transformation in drug discovery and development.[1]

Amide bond formation between a carboxylic acid and an amine is a cornerstone reaction, but it typically requires the use of coupling reagents to activate the carboxylic acid for efficient reaction under mild conditions.[3] This application note details two robust and commonly employed protocols for the synthesis of amides from 5-Bromo-2-fluorobenzoic acid: one utilizing HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and the other employing EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in combination with HOBt (Hydroxybenzotriazole).

Chemical Reaction Scheme

The general scheme for the amide bond formation is depicted below. The carboxylic acid is activated in situ with a coupling reagent, followed by nucleophilic attack by the amine to form the corresponding amide.

Caption: General reaction for amide bond formation.

Experimental Protocols

Two common and effective methods for the synthesis of amides from 5-Bromo-2-fluorobenzoic acid are presented below. The choice of method may depend on the specific amine substrate, particularly its reactivity and steric hindrance.

Protocol 1: HATU-Mediated Amide Coupling

This protocol is highly efficient and suitable for a broad range of primary and secondary amines, including those that are sterically hindered.[3]

Materials:

• 5-Bromo-2-fluorobenzoic acid

• Amine (1.0 - 1.2 equivalents)

• HATU (1.1 - 1.5 equivalents)

• N,N-Diisopropylethylamine (DIEA) (2.0 - 3.0 equivalents)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Standard laboratory glassware and purification equipment (flash column chromatography)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 5-Bromo-2-fluorobenzoic acid (1 equivalent) in anhydrous DMF.

• Add the desired amine (1.0 - 1.2 equivalents) to the solution.

• Add DIEA (2.0 - 3.0 equivalents) to the reaction mixture.

• Add HATU (1.1 - 1.5 equivalents) portion-wise while stirring.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the desired amide.

Protocol 2: EDC/HOBt-Mediated Amide Coupling

This classic carbodiimide-based coupling method is a cost-effective alternative to phosphonium/uronium salt-based reagents.

Materials:

• 5-Bromo-2-fluorobenzoic acid

• Amine (1.0 - 1.2 equivalents)

• EDC (1.2 - 1.5 equivalents)

• HOBt (1.2 - 1.5 equivalents)

• N,N-Diisopropylethylamine (DIEA) (2.0 - 3.0 equivalents)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• 1M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Standard laboratory glassware and purification equipment (flash column chromatography)

Procedure:

• To a solution of 5-Bromo-2-fluorobenzoic acid (1 equivalent), the amine (1.0-1.2 equivalents), and HOBt (1.2-1.5 equivalents) in anhydrous DCM or DMF, add DIEA (2.0-3.0 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Add EDC (1.2-1.5 equivalents) portion-wise to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with 1M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation

The following table summarizes typical reaction parameters for the amide coupling protocols. Note that yields are dependent on the specific amine used and purification efficiency. The data presented here are representative values based on protocols for structurally similar benzoic acids.[3]

Parameter	Protocol 1 (HATU)	Protocol 2 (EDC/HOBt)
Carboxylic Acid	5-Bromo-2-fluorobenzoic acid	5-Bromo-2-fluorobenzoic acid
Equivalents of Acid	1.0	1.0
Amine	Primary or Secondary Amine	Primary or Secondary Amine
Equivalents of Amine	1.0 - 1.2	1.0 - 1.2
Coupling Reagent	HATU	EDC
Equivalents of Coupling Reagent	1.1 - 1.5	1.2 - 1.5
Additive	None	HOBt
Equivalents of Additive	N/A	1.2 - 1.5
Base	DIEA	DIEA
Equivalents of Base	2.0 - 3.0	2.0 - 3.0
Solvent	Anhydrous DMF	Anhydrous DCM or DMF
Temperature	Room Temperature	0 °C to Room Temperature
Time (h)	12 - 24	12 - 24
Typical Yield Range	70 - 95%	60 - 90%

Experimental Workflow Diagram

The logical flow of the experimental procedure for amide bond formation is outlined below.

Caption: Workflow for amide synthesis.

Conclusion

The protocols provided offer reliable and efficient methods for the synthesis of a wide variety of amides starting from 5-Bromo-2-fluorobenzoic acid. These procedures are fundamental in the construction of compound libraries for screening and in the synthesis of targeted drug candidates. The choice between the HATU and EDC/HOBt methods can be tailored to the specific requirements of the synthesis, such as the scale of the reaction, the cost of reagents, and the nature of the amine substrate. Successful application of these protocols will facilitate the exploration of new chemical space in drug discovery and development programs.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]

The Pivotal Role of 5-Bromo-2-fluorobenzoic Acid in the Synthesis of Potent Anti-Inflammatory Agents

For Immediate Release

[City, State] – [Date] – In the landscape of pharmaceutical research and development, the strategic selection of starting materials is paramount to the successful synthesis of novel therapeutic agents. Among these, 5-Bromo-2-fluorobenzoic acid has emerged as a critical building block in the creation of potent non-steroidal anti-inflammatory drugs (NSAIDs). Its unique structural features provide a versatile scaffold for the synthesis of complex molecules that effectively target key inflammatory pathways. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals, highlighting the synthesis of the widely-used anti-inflammatory drug, Flurbiprofen (B1673479), from 5-Bromo-2-fluorobenzoic acid.

Introduction to 5-Bromo-2-fluorobenzoic Acid in Drug Synthesis

5-Bromo-2-fluorobenzoic acid is a halogenated benzoic acid derivative that serves as a key intermediate in organic synthesis.[1] Its bromine and fluorine substituents enhance its reactivity and provide handles for various chemical transformations, most notably palladium-catalyzed cross-coupling reactions.[1] This reactivity is instrumental in the construction of the biphenyl (B1667301) backbone characteristic of many NSAIDs, including Flurbiprofen.

Application in the Synthesis of Flurbiprofen

Flurbiprofen is a well-established NSAID used to treat pain and inflammation associated with arthritis. Its mechanism of action primarily involves the inhibition of cyclooxygenase (COX) enzymes, which are crucial for the synthesis of prostaglandins, key mediators of inflammation. The synthesis of Flurbiprofen from 5-Bromo-2-fluorobenzoic acid exemplifies the utility of this starting material in constructing the necessary 2-fluoro-[1,1'-biphenyl]-4-yl)propanoic acid structure.

Quantitative Data: Efficacy of Flurbiprofen

The anti-inflammatory efficacy of Flurbiprofen is quantified by its ability to inhibit COX-1 and COX-2 enzymes. The half-maximal inhibitory concentration (IC50) values provide a measure of the drug's potency.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)
Flurbiprofen	0.1	0.4
Data sourced from in vitro studies using human recombinant COX-1 and COX-2.

Experimental Protocols

The synthesis of Flurbiprofen from 5-Bromo-2-fluorobenzoic acid is a multi-step process. The following protocols outline a plausible and efficient synthetic route.

Step 1: Synthesis of 2-(2-Fluoro-5-bromophenyl)acetic acid

Materials:

• 5-Bromo-2-fluorobenzoic acid

• Thionyl chloride (SOCl₂)

• Diazomethane (B1218177) (CH₂N₂) or (Trimethylsilyl)diazomethane

• Silver benzoate (B1203000) (PhCOOAg)

• Appropriate solvents (e.g., THF, water)

Protocol (Conceptual):

• Acid Chloride Formation: Convert 5-Bromo-2-fluorobenzoic acid to its acid chloride by reacting with thionyl chloride.

• Diazoketone Formation: React the acid chloride with diazomethane to form the corresponding diazoketone.

• Wolff Rearrangement: Treat the diazoketone with a silver catalyst (e.g., silver benzoate) in the presence of water to induce the Wolff rearrangement, yielding 2-(2-Fluoro-5-bromophenyl)acetic acid.

• Purification: Purify the product using standard techniques such as recrystallization or column chromatography.

Step 2: Synthesis of 2-(2-Fluoro-5-bromophenyl)propanoic acid

This step involves the methylation of the acetic acid derivative to form the propanoic acid side chain.

Materials:

• 2-(2-Fluoro-5-bromophenyl)acetic acid

• Strong base (e.g., Lithium diisopropylamide - LDA)

• Methyl iodide (CH₃I)

• Appropriate solvents (e.g., dry THF)

Protocol:

• Enolate Formation: Dissolve 2-(2-Fluoro-5-bromophenyl)acetic acid in a dry, aprotic solvent like THF and cool to a low temperature (e.g., -78 °C). Add a strong base such as LDA to deprotonate the α-carbon and form the enolate.

• Methylation: Add methyl iodide to the reaction mixture. The enolate will act as a nucleophile, attacking the methyl iodide to form 2-(2-Fluoro-5-bromophenyl)propanoic acid.

• Workup and Purification: Quench the reaction with an aqueous acid solution. Extract the product with an organic solvent and purify by column chromatography.

Step 3: Suzuki-Miyaura Coupling to Synthesize Flurbiprofen

This is the key step where the biphenyl structure is formed.

Materials:

• 2-(2-Fluoro-5-bromophenyl)propanoic acid

• Phenylboronic acid

• Palladium catalyst (e.g., Pd/C)

• Base (e.g., sodium carbonate)

• Solvent (e.g., water or a mixture of toluene (B28343) and water)

Protocol:

• Reaction Setup: In a reaction vessel, combine 2-(2-Fluoro-5-bromophenyl)propanoic acid (1 equivalent), phenylboronic acid (1-1.2 equivalents), a palladium catalyst such as Pd/C, and a base like sodium carbonate.

• Solvent Addition: Add a suitable solvent system, such as water.

• Reaction Conditions: Heat the mixture to reflux and stir for several hours, monitoring the reaction progress by TLC or LC-MS.

• Workup: After the reaction is complete, cool the mixture and acidify with a dilute acid (e.g., HCl) to precipitate the product.

• Purification: Filter the solid product, wash with water, and purify by recrystallization from a suitable solvent (e.g., ethanol/water) to obtain pure Flurbiprofen.[2][3]

Mechanism of Action: Signaling Pathways

Flurbiprofen exerts its anti-inflammatory effects primarily through the inhibition of COX enzymes, which blocks the conversion of arachidonic acid to prostaglandins. This leads to a reduction in inflammation, pain, and fever.

Beyond COX inhibition, studies have shown that Flurbiprofen and its derivatives can also inhibit the activation of Nuclear Factor-kappa B (NF-κB).[4][5][6] NF-κB is a key transcription factor that regulates the expression of numerous pro-inflammatory genes, including cytokines and chemokines.[7] By inhibiting NF-κB, Flurbiprofen can further suppress the inflammatory response.

Visualizing the Synthesis and Mechanism

To better illustrate the processes described, the following diagrams have been generated using Graphviz.

Caption: Synthetic pathway from 5-Bromo-2-fluorobenzoic acid to Flurbiprofen.

Caption: Mechanism of action of Flurbiprofen.

Conclusion

5-Bromo-2-fluorobenzoic acid is an indispensable precursor in the synthesis of potent anti-inflammatory drugs like Flurbiprofen. Its chemical properties facilitate the construction of complex molecular architectures required for effective COX inhibition and modulation of other inflammatory pathways such as NF-κB. The protocols and data presented herein provide a valuable resource for researchers dedicated to the development of next-generation anti-inflammatory therapeutics.

References

• 1. chemimpex.com [chemimpex.com]
• 2. moodle2.units.it [moodle2.units.it]
• 3. benchchem.com [benchchem.com]
• 4. Inhibition of nuclear factor-kappaB by a nitro-derivative of flurbiprofen: a possible mechanism for antiinflammatory and antiproliferative effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of NF-kappaB and AP-1 activation by R- and S-flurbiprofen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Suppression of inflammatory response by flurbiprofen following focal cerebral ischemia involves the NF-κB signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. eclass.uoa.gr [eclass.uoa.gr]

Application Notes and Protocols for the Bromination of 2-Fluorobenzoic Acid

Introduction

The bromination of 2-fluorobenzoic acid is a significant reaction in organic synthesis, providing key intermediates for the development of pharmaceuticals and other fine chemicals.[1][2][3] The fluorine and carboxylic acid groups on the aromatic ring influence the regioselectivity of the bromination, directing the incoming bromine atom to specific positions. This document provides detailed experimental procedures for the synthesis of 5-bromo-2-fluorobenzoic acid, a valuable building block in medicinal chemistry.[1]

The electronic properties of the substituents on the benzene (B151609) ring play a crucial role in determining the outcome of electrophilic aromatic substitution reactions like bromination. The fluorine atom is an ortho, para-director, while the carboxylic acid group is a meta-director.[4] This interplay of directing effects makes the synthesis of specific bromo-2-fluorobenzoic acid isomers a subject of interest for synthetic chemists.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of 5-bromo-2-fluorobenzoic acid using N-bromosuccinimide (NBS).

Parameter	Value	Reference
Starting Material	2-Fluorobenzoic Acid	[1]
Reagent	N-Bromosuccinimide (NBS)	[1]
Solvent	Dichloromethane (B109758)	[1]
Reaction Temperature	20-25°C	[1]
Reaction Time	16 hours	[1]
Product	5-Bromo-2-fluorobenzoic acid	[1]
Yield	57%	[1]
Purity	≥85%	[1]

Experimental Protocol: Synthesis of 5-Bromo-2-fluorobenzoic Acid

This protocol details the synthesis of 5-bromo-2-fluorobenzoic acid via the bromination of 2-fluorobenzoic acid using N-bromosuccinimide.

Materials:

• 2-fluorobenzoic acid (51.8 g)

• N-bromosuccinimide (NBS) (48.8 g, with an additional 2.5 g if needed)

• Dichloromethane (volume sufficient to dissolve the starting material)

• Water (160 g)

• Tetrahydrofuran (THF) for HPLC analysis

• 1000 mL reaction flask

• Stirring apparatus

• Cooling bath

• Filtration apparatus (e.g., Buchner funnel)

• Drying oven

Procedure:

• Reaction Setup: In a 1000 mL reaction flask, dissolve 51.8 g of 2-fluorobenzoic acid in dichloromethane. Cool the solution to 20°C using a cooling bath.

• Addition of NBS: While maintaining the temperature between 20-25°C, add 48.8 g of N-bromosuccinimide (NBS) in portions.

• Reaction Monitoring: Stir the mixture at 20-25°C for 16 hours.[1] To monitor the reaction's progress, take a sample and analyze it by HPLC using a THF solution. If the reaction is incomplete, add an additional 2.5 g of NBS and continue stirring until the reaction is complete.[1]

• Work-up: After the reaction is complete, add 160 g of water to the flask and stir for 1 hour.[1]

• Crystallization and Isolation: Cool the mixture to 0-5°C and maintain this temperature for 1 hour to facilitate the precipitation of the product.[1] Collect the solid product, 5-bromo-2-fluorobenzoic acid, by filtration.

• Washing and Drying: Wash the collected solid with dichloromethane and then with water.[1] Dry the wet product in an oven at 60-65°C to obtain a white solid.[1] The expected yield is approximately 41.9 g (57%) with a purity of ≥85%.[1]

Experimental Workflow and Logic

The following diagram illustrates the key steps in the synthesis of 5-bromo-2-fluorobenzoic acid.

Caption: Workflow for the synthesis of 5-bromo-2-fluorobenzoic acid.

Discussion

The synthesis of 5-bromo-2-fluorobenzoic acid is achieved through an electrophilic aromatic substitution reaction. The use of N-bromosuccinimide provides a safer and more convenient source of electrophilic bromine compared to liquid bromine. The reaction conditions, including temperature and reaction time, are crucial for achieving a good yield and purity of the desired product.

While the para-substituted product, 4-bromo-2-fluorobenzoic acid, is generally expected as the major isomer in the electrophilic bromination of 2-fluorobenzoic acid, the provided literature protocols focus on the synthesis of the 5-bromo isomer or utilize alternative starting materials for the 4-bromo isomer.[2][4] This highlights the importance of specific reaction conditions in directing the regioselectivity of the bromination. Further optimization of the reaction conditions could potentially favor the formation of the 4-bromo isomer if desired.

References

• 1. Page loading... [guidechem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 4-Bromo-2-fluorobenzoic acid | 112704-79-7 | Benchchem [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols: 5-Bromo-2-fluorobenzoic Acid as a Versatile Building Block in Materials Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2-fluorobenzoic acid is a highly versatile aromatic compound that serves as a critical building block in the synthesis of advanced materials and pharmaceutical intermediates.[1] Its unique molecular structure, featuring both a bromine and a fluorine substituent on the benzoic acid ring, offers a combination of reactivity and stability that is highly advantageous in various synthetic strategies. The electron-withdrawing nature of the fluorine atom and the carboxyl group, combined with the reactive bromine atom, makes this molecule an ideal precursor for creating complex molecular architectures with tailored properties.[1]

In materials science, 5-bromo-2-fluorobenzoic acid is a key component in the development of high-performance polymers, liquid crystals, and metal-organic frameworks (MOFs). The presence of the C-F bond can impart desirable characteristics such as enhanced thermal stability, chemical resistance, and specific electronic properties to the final material. The bromine atom provides a reactive site for a variety of cross-coupling reactions, most notably the Suzuki-Miyaura coupling, enabling the formation of carbon-carbon bonds to construct larger, conjugated systems.[1]

These application notes provide detailed protocols and expected material properties for the use of 5-bromo-2-fluorobenzoic acid in the synthesis of a high-performance polymer and as a precursor for liquid crystal and metal-organic framework synthesis.

Application 1: Synthesis of High-Performance Poly(aryl ether)s

Fluorinated poly(aryl ether)s are a class of high-performance polymers known for their excellent thermal stability, chemical resistance, and desirable dielectric properties. 5-Bromo-2-fluorobenzoic acid can be utilized as a starting material to synthesize a diol monomer, which can then be polymerized to yield a poly(aryl ether).

Synthetic Strategy Overview

The overall strategy involves a two-step process:

• Monomer Synthesis: Conversion of 5-bromo-2-fluorobenzoic acid into a biphenol monomer via a Suzuki coupling reaction followed by demethylation.

• Polymerization: Nucleophilic aromatic substitution (NAS) polymerization of the synthesized biphenol monomer with an activated dihalo-comonomer.

References

• 1. China Methyl 5-broMo-2-fluorobensoat CAS: 57381-59-6 tillverkare - gratis prov - Alfa Chemical [m.se.alfachemar.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Bromo-2-fluorobenzoic Acid

Welcome to the technical support center for the synthesis of 5-Bromo-2-fluorobenzoic acid. This resource is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help you overcome common challenges and side reactions encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 5-Bromo-2-fluorobenzoic acid?

A1: The most prevalent and well-documented method is the electrophilic aromatic substitution of 2-fluorobenzoic acid using a brominating agent, most commonly N-bromosuccinimide (NBS).[1] This reaction is typically carried out in a suitable solvent, such as dichloromethane (B109758).[1]

Q2: What are the primary side reactions to be aware of during the synthesis?

A2: The main challenges in this synthesis revolve around regioselectivity. The primary side reactions include:

• Formation of isomeric impurities: The bromination can potentially occur at other positions on the aromatic ring, leading to the formation of isomers such as 3-Bromo-2-fluorobenzoic acid.

• Di-bromination: Over-bromination can lead to the formation of di-brominated products, such as 3,5-dibromo-2-fluorobenzoic acid.

• Incomplete reaction: The reaction may not go to completion, leaving unreacted 2-fluorobenzoic acid in the product mixture.

Q3: How do the substituents on the starting material direct the bromination?

A3: In 2-fluorobenzoic acid, the fluorine atom is an ortho-, para- director, while the carboxylic acid group is a meta- director. The fluorine atom's directing effect is generally stronger, favoring substitution at the position para to it (C5), which yields the desired 5-Bromo-2-fluorobenzoic acid. However, the presence of the deactivating carboxyl group can make the reaction sluggish and potentially lead to a mixture of products if conditions are not optimized.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during the synthesis of 5-Bromo-2-fluorobenzoic acid.

Problem 1: Low Yield of 5-Bromo-2-fluorobenzoic acid

Possible Cause	Troubleshooting Steps
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[1] If the starting material is still present after the recommended reaction time, consider adding a small additional portion of NBS.[1] Ensure the reaction is stirred efficiently for the entire duration.
Suboptimal Temperature	The reaction is typically run at room temperature (20-25°C).[1] Deviations from this temperature range could affect the reaction rate and selectivity. Ensure your reaction is properly thermostatted.
Moisture in Reagents/Glassware	Ensure all glassware is thoroughly dried before use and that solvents are anhydrous. Moisture can react with the brominating agent and reduce its effectiveness.
Slow Addition of Brominating Agent	Adding the NBS in portions can help to control the reaction and improve the purity and yield of the product.[1]

Problem 2: Presence of Multiple Products (Isomers/Di-bromination) Detected by TLC/HPLC/NMR

Possible Cause	Troubleshooting Steps
Incorrect Stoichiometry	Use a slight excess of the brominating agent (NBS), but avoid a large excess to minimize di-bromination. A molar ratio of approximately 1:1 to 1.1:1 (2-fluorobenzoic acid to NBS) is a good starting point.
Reaction Temperature Too High	Higher temperatures can sometimes lead to a decrease in regioselectivity. Running the reaction at the lower end of the recommended range (around 20°C) may improve the selectivity for the 5-bromo isomer.
Prolonged Reaction Time	While the reaction needs to go to completion, excessively long reaction times, especially with an excess of brominating agent, can promote the formation of di-brominated byproducts. Monitor the reaction and work it up once the starting material is consumed.

Problem 3: Difficulty in Purifying the Final Product

Possible Cause	Troubleshooting Steps
Co-precipitation of Isomers	Isomeric impurities can be difficult to remove by simple filtration. Recrystallization from a suitable solvent system (e.g., methanol/water or toluene) can be effective in separating the desired 5-bromo isomer.[2]
Succinimide (B58015) Byproduct	When using NBS, succinimide is formed as a byproduct. This is generally soluble in water. Washing the crude product with water during workup should remove the majority of it.[1]
Product is an Oil and Not a Solid	This can happen if the product is impure or if the crystallization conditions are not optimal. Try adding a seed crystal of pure 5-Bromo-2-fluorobenzoic acid or scratching the inside of the flask to induce crystallization. Ensure the cooling process is slow.

Data Presentation

Table 1: Summary of a Typical Synthesis Protocol and Outcomes

Parameter	Value	Reference
Starting Material	2-Fluorobenzoic acid	[1]
Brominating Agent	N-Bromosuccinimide (NBS)	[1]
Solvent	Dichloromethane	[1]
Reaction Temperature	20-25°C	[1]
Reaction Time	16 hours	[1]
Molar Ratio (Substrate:NBS)	Approx. 1:1	[1]
Reported Yield	57%	[1]
Reported Purity	≥85%	[1]

Experimental Protocols

Key Experiment: Synthesis of 5-Bromo-2-fluorobenzoic acid via NBS Bromination [1]

• Reaction Setup: In a suitable reaction flask, dissolve 2-fluorobenzoic acid in dichloromethane.

• Cooling: Cool the solution to 20°C.

• Addition of NBS: Add N-bromosuccinimide (NBS) in portions to the cooled solution, maintaining the temperature between 20-25°C.

• Reaction: Stir the mixture at 20-25°C for 16 hours.

• Monitoring: Take a sample from the reaction mixture to determine the reaction endpoint using HPLC. If the reaction is incomplete, add a small amount of additional NBS and continue stirring.

• Work-up: After the reaction is complete, add water and stir for 1 hour.

• Precipitation: Cool the mixture to 0-5°C and hold at this temperature for 1 hour to allow the product to precipitate.

• Isolation: Filter the solid product and wash it with dichloromethane and water.

• Drying: Dry the wet product in an oven at 60-65°C to obtain the final product.

Visualizations

Caption: Experimental workflow for the synthesis of 5-Bromo-2-fluorobenzoic acid.

Caption: Troubleshooting logic for overcoming common issues in the synthesis.

References

• 1. Page loading... [guidechem.com]
• 2. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]

Technical Support Center: Purification of 5-Bromo-2-fluorobenzoic Acid by Recrystallization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of 5-Bromo-2-fluorobenzoic acid via recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for the recrystallization of 5-Bromo-2-fluorobenzoic acid?

A1: The ideal solvent for recrystallization should dissolve the compound well at elevated temperatures but poorly at low temperatures, while impurities should remain either soluble or insoluble at all temperatures. For 5-Bromo-2-fluorobenzoic acid, a common starting point is a mixed solvent system of ethanol (B145695) and water. Ethanol is a good solvent, while water acts as an anti-solvent. This combination allows for fine-tuning of the solubility to achieve good crystal yield and purity. Other potential solvents to screen include methanol (B129727), isopropanol, and toluene.

Q2: My 5-Bromo-2-fluorobenzoic acid is discolored (yellow or brown). How can I remove the color during recrystallization?

A2: Discoloration is often due to the presence of small amounts of organic impurities. To address this, you can add a small amount of activated charcoal to the hot, dissolved solution of your crude 5-Bromo-2-fluorobenzoic acid. The charcoal will adsorb the colored impurities. After a brief heating period with the charcoal, perform a hot filtration to remove the charcoal before allowing the solution to cool and crystallize.

Q3: I am not getting any crystals to form, even after the solution has cooled. What should I do?

A3: If crystals do not form upon cooling, the solution may be too dilute or supersaturated. Here are a few techniques to induce crystallization:

• Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

• Seeding: Add a tiny crystal of pure 5-Bromo-2-fluorobenzoic acid to the solution. This "seed crystal" will act as a template for other crystals to grow upon.

• Reduce Solvent Volume: If the solution is too dilute, gently heat it to evaporate some of the solvent, thereby increasing the concentration of the solute. Then, allow the solution to cool again.

• Cooling: Ensure the solution is cooled sufficiently. An ice bath can be used to lower the temperature further and decrease the solubility of the compound.

Q4: My product "oils out" instead of forming crystals. How can I fix this?

A4: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid layer instead of solid crystals. This can happen if the boiling point of the solvent is higher than the melting point of the solute-impurity mixture or if the solution is cooled too rapidly. To resolve this:

• Reheat the solution to dissolve the oil.

• Add a small amount of additional solvent to decrease the saturation point.

• Allow the solution to cool much more slowly to give the molecules time to orient themselves into a crystal lattice. Using an insulated container can help with slow cooling.

Q5: What are the common impurities in crude 5-Bromo-2-fluorobenzoic acid?

A5: Common impurities can arise from the starting materials and side reactions during synthesis. If synthesized from 2-fluorobenzoic acid, potential impurities include unreacted starting material and isomers such as other brominated 2-fluorobenzoic acid derivatives.[1][2] The recrystallization process is designed to separate the desired 5-bromo isomer from these impurities based on differences in their solubility.

Data Presentation

Solvent System	Solubility at Room Temperature (25°C)	Solubility at Boiling Point	Suitability for Recrystallization	Notes
Ethanol/Water	Moderate to High (in Ethanol)	Very High	Excellent	A good starting point. The ratio can be adjusted to optimize yield and purity.
Methanol/Water	Moderate to High (in Methanol)	Very High	Good	Similar to ethanol/water, but methanol is more volatile.
Isopropanol	Low to Moderate	High	Good	A single solvent option that may provide good results.
Toluene	Low	Moderate to High	Fair	May be effective, but the higher boiling point requires careful handling.
Ethyl Acetate/Hexane	High (in Ethyl Acetate)	Very High	Good	A versatile mixed solvent system.
Water	Very Low	Slightly Soluble	Poor (as a single solvent)	Can be used as an anti-solvent in a mixed system.[3][4][5][6][7][8]

Experimental Protocols

Protocol 1: Recrystallization of 5-Bromo-2-fluorobenzoic Acid using an Ethanol/Water Solvent System

1. Dissolution:

• Place the crude 5-Bromo-2-fluorobenzoic acid (e.g., 5.0 g) in a 250 mL Erlenmeyer flask.

• Add a minimal amount of ethanol (e.g., 20-30 mL) and heat the mixture gently on a hot plate with stirring until the solid dissolves completely.

2. Hot Filtration (Optional, if insoluble impurities are present):

• If there are visible insoluble particles, perform a hot gravity filtration. Place a stemless funnel with fluted filter paper into a pre-heated receiving flask.

• Pour the hot solution through the filter paper to remove the insoluble impurities.

3. Addition of Anti-Solvent:

• To the hot, clear filtrate, add hot water dropwise with continuous swirling until the solution just begins to turn cloudy (the point of saturation).

• Add a few more drops of hot ethanol until the solution becomes clear again.

4. Crystallization:

• Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature. The formation of crystals should be observed.

• Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

5. Isolation and Washing of Crystals:

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold ethanol/water mixture to remove any remaining soluble impurities.

6. Drying:

• Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 50-60°C) until a constant weight is achieved.

Mandatory Visualizations

Caption: Experimental workflow for the recrystallization of 5-Bromo-2-fluorobenzoic acid.

Caption: Troubleshooting guide for common recrystallization issues.

References

• 1. Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]
• 3. chem.ucalgary.ca [chem.ucalgary.ca]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. chemwhat.com [chemwhat.com]
• 6. echemi.com [echemi.com]
• 7. 5-Bromo-2-fluorobenzoic Acid CAS 146328-85-0 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 8. 5-Bromo-2-fluorobenzoic acid CAS#: 146328-85-0 [m.chemicalbook.com]

Technical Support Center: Optimizing Suzuki Coupling with 5-Bromo-2-fluorobenzoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the Suzuki-Miyaura cross-coupling of 5-Bromo-2-fluorobenzoic acid.

Troubleshooting Guide

Issue 1: Low or No Conversion of Starting Material

Question: I am not observing any product formation, or the conversion of 5-Bromo-2-fluorobenzoic acid is very low. What are the potential causes and how can I address this?

Answer: Low or no conversion in a Suzuki coupling reaction can stem from several factors related to the catalyst, reaction conditions, or reagents.

• Inactive Catalyst: The active Pd(0) species may not be forming efficiently from the Pd(II) precatalyst, or the catalyst may have decomposed.

  • Solution 1: Catalyst Choice: If using a Pd(II) source like Pd(OAc)₂, ensure your conditions promote its reduction to Pd(0). Alternatively, starting with a Pd(0) source such as Pd(PPh₃)₄ can be beneficial. For challenging couplings, consider using more advanced, pre-formed catalysts or palladacycles which are designed for robust activity.[1]

  • Solution 2: Degassing: Oxygen can oxidize and deactivate the Pd(0) catalyst.[2] Ensure all solvents and the reaction mixture are thoroughly degassed by sparging with an inert gas (Argon or Nitrogen) or by using several freeze-pump-thaw cycles. Maintain a positive pressure of inert gas throughout the reaction.

  • Solution 3: Ligand Selection: The choice of phosphine (B1218219) ligand is critical. For electron-deficient aryl bromides like 5-Bromo-2-fluorobenzoic acid, bulky and electron-rich ligands can promote the oxidative addition step and stabilize the catalyst. Consider screening ligands such as SPhos, XPhos, or RuPhos.[3]

• Suboptimal Reaction Conditions: The temperature, reaction time, or solvent system may not be suitable for this specific transformation.

  • Solution 1: Temperature and Time: Increase the reaction temperature in increments (e.g., from 80°C to 100°C) and extend the reaction time. Monitor the reaction progress by TLC or LC-MS to determine the optimal duration.[4][5]

  • Solution 2: Solvent System: The solvent plays a crucial role in solubilizing the reactants and the catalyst. Common solvent systems for Suzuki couplings include mixtures of an organic solvent with water, such as 1,4-dioxane/water, toluene (B28343)/water, or THF/water.[2][6] The ratio of the organic solvent to water can also be optimized.

• Inappropriate Base: The base might not be strong enough to facilitate the transmetalation step or may not be soluble in the reaction medium.

  • Solution: Base Screening: A range of bases should be considered. While K₂CO₃ is common, stronger bases like K₃PO₄ or Cs₂CO₃ are often more effective, especially for less reactive substrates.[7] Ensure the base is finely powdered to maximize its surface area.

Issue 2: Formation of Side Products

Question: My reaction is producing significant amounts of side products, such as the dehalogenated starting material (2-fluorobenzoic acid) or homocoupled boronic acid byproduct. How can I minimize these?

Answer: The formation of side products is a common challenge in Suzuki coupling reactions. Here’s how to address some of the most frequent ones:

• Protodebromination (Dehalogenation): This occurs when the bromo substituent is replaced by a hydrogen atom, leading to the formation of 2-fluorobenzoic acid.[3]

  • Cause: This side reaction can be promoted by certain bases, protic solvents (like alcohols), or impurities that can act as a hydride source.

  • Solution 1: Base Selection: Use an anhydrous, non-nucleophilic base. K₃PO₄ or Cs₂CO₃ are often better choices than hydroxides or alkoxides.

  • Solution 2: Solvent Choice: Use anhydrous aprotic solvents like dioxane, THF, or toluene.[3] If a co-solvent is needed, minimize the amount of water.

  • Solution 3: Ligand Choice: The use of bulky biarylphosphine ligands can sometimes suppress this side reaction by accelerating the desired cross-coupling pathway.[3]

• Homocoupling of Boronic Acid: This results in a biaryl product derived from the boronic acid coupling with itself.

  • Cause: This side reaction is often promoted by the presence of oxygen, which can interfere with the catalytic cycle.

  • Solution: Thoroughly degas the reaction mixture and maintain a strict inert atmosphere (e.g., argon or nitrogen) throughout the reaction. Using a Pd(0) source directly can also reduce homocoupling.[2]

• Protodeboronation: This is the cleavage of the C-B bond of the boronic acid by a proton source, which reduces its effective concentration.

  • Solution: Use anhydrous solvents where possible or minimize the amount of water. Using more stable boronic acid derivatives like pinacol (B44631) esters or trifluoroborate salts (e.g., potassium cyclopropyltrifluoroborate) can also prevent this side reaction.[2][8]

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting conditions for the Suzuki coupling of 5-Bromo-2-fluorobenzoic acid?

A1: A good starting point for optimization is crucial. The following table outlines reliable starting conditions based on literature precedents for similar substrates.

Parameter	Recommended Reagents/Conditions	Rationale & Considerations
Palladium Catalyst	Pd(OAc)₂ (2-5 mol%) or Pd(dppf)Cl₂ (2-5 mol%)	Pd(OAc)₂ is a common and cost-effective precatalyst. Pd(dppf)Cl₂ is often effective for heteroaromatic and electron-deficient substrates.
Ligand	SPhos or XPhos (3-6 mol%)	Bulky, electron-rich biarylphosphine ligands are known to be effective for challenging Suzuki couplings.
Base	K₃PO₄ or Cs₂CO₃ (2-3 equivalents)	These are strong, non-nucleophilic bases that effectively promote transmetalation while minimizing side reactions.
Solvent System	1,4-Dioxane/H₂O (4:1) or Toluene/H₂O (10:1)	These solvent mixtures provide good solubility for a wide range of substrates and reagents. Ensure solvents are degassed.[6][8]
Boronic Reagent	Arylboronic acid or Arylboronic acid pinacol ester (1.2-1.5 equivalents)	Pinacol esters and trifluoroborate salts offer greater stability against protodeboronation compared to free boronic acids.[2][8]
Temperature	80-110 °C	A higher temperature is often required for electron-deficient aryl bromides.
Atmosphere	Inert (Argon or Nitrogen)	Essential to prevent catalyst deactivation and homocoupling side reactions.

Q2: How does the presence of the carboxylic acid and the fluorine atom affect the reactivity of 5-Bromo-2-fluorobenzoic acid in Suzuki coupling?

A2: The electronic properties of the substituents on the aromatic ring significantly influence the reactivity.

• Electron-Withdrawing Effects: Both the fluorine atom and the carboxylic acid group are electron-withdrawing, which makes the aryl bromide more electron-deficient. This generally facilitates the oxidative addition step, which is often the rate-limiting step in the catalytic cycle.[1]

• Potential for Complications: The acidic proton of the carboxylic acid can interfere with the basic conditions of the reaction. It is crucial to use a sufficient excess of base to neutralize the carboxylic acid and to facilitate the catalytic cycle. The carboxylate may also coordinate to the palladium center, potentially influencing the reaction outcome.

Q3: Should I use a boronic acid, a boronic ester (like a pinacol ester), or a trifluoroborate salt?

A3: The choice of the boron reagent can significantly impact the success of the reaction.

• Boronic Acids: These are the most common, but they can be prone to decomposition through protodeboronation, especially under harsh reaction conditions.[2]

• Boronic Esters (e.g., Pinacol Esters): These are generally more stable than the corresponding boronic acids and are less susceptible to protodeboronation.[2] They are often preferred for challenging couplings or when slow addition of the boronic acid is desired.

• Trifluoroborate Salts (e.g., K-Aryl-BF₃): These salts are highly stable, crystalline solids that are easy to handle. They slowly release the corresponding boronic acid in the presence of a base and water, which can be advantageous in minimizing side reactions.[8]

Experimental Protocols

Representative Protocol for Suzuki-Miyaura Coupling of 5-Bromo-2-fluorobenzoic Acid

This protocol is a general starting point and should be optimized for the specific boronic acid being used.

Materials:

• 5-Bromo-2-fluorobenzoic acid (1.0 equiv)

• Arylboronic acid or ester (1.5 equiv)

• Palladium(II) acetate (B1210297) [Pd(OAc)₂] (0.02 equiv, 2 mol%)

• SPhos (0.03 equiv, 3 mol%)

• Cesium carbonate (Cs₂CO₃) (3.0 equiv)

• Toluene (degassed)

• Water (degassed)

• Schlenk flask or microwave vial

• Magnetic stirrer and heating mantle/oil bath

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add 5-Bromo-2-fluorobenzoic acid, the arylboronic reagent, cesium carbonate, Pd(OAc)₂, and SPhos.

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.[8]

• Solvent Addition: Add degassed toluene and water in a 10:1 ratio (e.g., 10 mL toluene, 1 mL water) via syringe.[8]

• Reaction Execution: Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Typical reaction times are 12-24 hours.[8]

• Work-up:

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute with water and an organic solvent such as ethyl acetate.

  • Acidify the aqueous layer with 1M HCl to a pH of ~2 to protonate the carboxylic acid.[8]

  • Extract the product into the organic layer.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica (B1680970) gel or by recrystallization.

Visualizations

Caption: Experimental workflow for the Suzuki coupling of 5-Bromo-2-fluorobenzoic acid.

References

• 1. pure.hw.ac.uk [pure.hw.ac.uk]
• 2. Yoneda Labs [yonedalabs.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 5-Bromo-2-fluorobenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of 5-Bromo-2-fluorobenzoic acid synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 5-Bromo-2-fluorobenzoic acid?

A1: The most prevalent method is the bromination of 2-fluorobenzoic acid.[1][2] This is typically achieved using a brominating agent like N-bromosuccinimide (NBS).[1][2] 5-Bromo-2-fluorobenzoic acid is a valuable pharmaceutical intermediate, particularly in the synthesis of anthelmintics and other drugs.[1]

Q2: What are the critical parameters to control during the synthesis?

A2: Key parameters to control for a successful synthesis include reaction temperature, the rate of addition of the brominating agent, and reaction time.[1] Maintaining the temperature between 20-25°C during the addition of NBS is crucial.[1] Proper control over the addition rate of NBS can also lead to a satisfactory product purity.[1]

Q3: What kind of yield and purity can I expect with the NBS method?

A3: A reported synthesis using N-bromosuccinimide (NBS) in dichloromethane (B109758) resulted in a yield of 57% with a purity of ≥85%.[1] It is important to note that yields and purity can be optimized by carefully controlling reaction conditions and purification procedures.

Troubleshooting Guide

Problem 1: Low Yield of 5-Bromo-2-fluorobenzoic acid

Possible Cause	Suggested Solution
Incomplete Reaction	Monitor the reaction progress using HPLC or TLC. If the reaction has not gone to completion after the initial reaction time, an additional portion of NBS can be added and stirring continued.[1]
Loss of Product during Workup	Ensure the product is fully precipitated by cooling the solution to 0-5°C for at least one hour before filtration.[1] Use cold solvents for washing the filtered product to minimize dissolution.
Suboptimal Reaction Temperature	Maintain the reaction temperature strictly within the recommended range (e.g., 20-25°C for the NBS method).[1] Deviations can lead to side reactions or incomplete conversion.

Problem 2: High Levels of Impurities

Possible Cause	Suggested Solution
Formation of Isomers	The formation of isomeric byproducts is a common issue in electrophilic aromatic substitution. Controlling the rate of addition of the brominating agent can improve the selectivity of the reaction and the purity of the product.[1]
Presence of Unreacted Starting Material	As mentioned for low yield, ensure the reaction goes to completion by monitoring it and adding more brominating agent if necessary.[1] A thorough washing of the final product is also important.
Side Reactions	The presence of electron-withdrawing groups, such as in the starting material, generally directs the substitution. However, harsh conditions can lead to undesired side products. Adhering to the recommended temperature and reaction time is crucial.

Experimental Protocols

Method 1: Bromination using N-Bromosuccinimide (NBS)

This protocol is based on a reported synthesis of 5-Bromo-2-fluorobenzoic acid.[1]

Materials:

• 2-Fluorobenzoic acid

• N-bromosuccinimide (NBS)

• Dichloromethane

• Water

• Tetrahydrofuran (THF) for HPLC analysis

Procedure:

• In a 1000 mL reaction flask, dissolve 51.8 g of 2-fluorobenzoic acid in dichloromethane.

• Cool the solution to 20°C.

• Add 48.8 g of N-bromosuccinimide (NBS) in portions, maintaining the temperature between 20-25°C.

• After the complete addition of NBS, stir the mixture at 20-25°C for 16 hours.

• Monitor the reaction completion by taking a sample and analyzing it with HPLC using a THF solution.

• If the reaction is incomplete, add an additional 2.5 g of NBS and continue stirring until the reaction is complete.

• Once the reaction is complete, add 160 g of water and stir for 1 hour.

• Cool the mixture to 0-5°C and maintain this temperature for 1 hour to precipitate the product.

• Filter the solid product and wash it with dichloromethane and water.

• Dry the wet product at 60-65°C to obtain 5-Bromo-2-fluorobenzoic acid as a white solid.

Quantitative Data Summary

Parameter	Method 1: NBS Bromination[1]
Starting Material	2-Fluorobenzoic acid (51.8 g)
Brominating Agent	N-bromosuccinimide (NBS) (48.8 g + 2.5 g if needed)
Solvent	Dichloromethane
Reaction Temperature	20-25°C
Reaction Time	16 hours
Workup	Water addition, cooling to 0-5°C, filtration
Yield	41.9 g (57%)
Purity	≥85%

Visual Guides

Caption: Experimental workflow for the synthesis of 5-Bromo-2-fluorobenzoic acid.

Caption: Troubleshooting flowchart for low yield in the synthesis.

References

• 1. Page loading... [wap.guidechem.com]
• 2. benchchem.com [benchchem.com]

Identifying and removing common impurities in 5-Bromo-2-fluorobenzoic acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for identifying and removing common impurities in 5-Bromo-2-fluorobenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available or synthesized 5-Bromo-2-fluorobenzoic acid?

A1: The most common impurities in 5-Bromo-2-fluorobenzoic acid typically arise from the synthetic route, which commonly involves the bromination of 2-fluorobenzoic acid. These impurities include:

• Unreacted Starting Material: 2-Fluorobenzoic acid.

• Regioisomers: Other brominated isomers such as 3-Bromo-2-fluorobenzoic acid and 4-Bromo-2-fluorobenzoic acid. The formation of these isomers is a common challenge in electrophilic aromatic substitution reactions.

• Over-brominated Products: Di-brominated species, such as 3,5-dibromo-2-fluorobenzoic acid, can form if the reaction conditions are not carefully controlled.

• Residual Solvents: Solvents used in the reaction or purification process (e.g., dichloromethane, ethanol (B145695), heptane) may be present in the final product.

Q2: How can I assess the purity of my 5-Bromo-2-fluorobenzoic acid sample?

A2: Several analytical techniques are effective for determining the purity of your compound:

• High-Performance Liquid Chromatography (HPLC): This is a powerful method for separating and quantifying the main compound and its non-volatile impurities. A reversed-phase C18 column with a suitable mobile phase (e.g., a gradient of acetonitrile (B52724) and water with an acid modifier like formic or phosphoric acid) is typically used.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is useful for identifying and quantifying volatile impurities and can confirm the molecular weight of the product. For acidic compounds like 5-Bromo-2-fluorobenzoic acid, derivatization to a more volatile ester (e.g., methyl ester) is usually required.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the desired product and help identify and quantify impurities, especially isomeric impurities, by analyzing the integration of characteristic peaks.

• Melting Point Analysis: A sharp melting point range close to the literature value (typically around 147-153 °C) is indicative of high purity. A broad or depressed melting point suggests the presence of impurities.

Q3: What is the most effective method for purifying crude 5-Bromo-2-fluorobenzoic acid?

A3: The choice of purification method depends on the nature and quantity of the impurities. The two most common and effective methods are:

• Recrystallization: This is a highly effective technique for removing small amounts of impurities from a solid sample. A solvent system in which the desired compound has high solubility at elevated temperatures and low solubility at lower temperatures is ideal. For 5-Bromo-2-fluorobenzoic acid, a mixed solvent system like ethanol/water or a single solvent such as ethanol can be effective.

• Column Chromatography: This method is excellent for separating the desired product from impurities with different polarities, such as regioisomers and unreacted starting materials. Silica (B1680970) gel is a common stationary phase, and a mobile phase consisting of a mixture of a non-polar solvent (e.g., hexanes or heptane) and a more polar solvent (e.g., ethyl acetate) with a small amount of acid (e.g., acetic acid) to improve peak shape is often used.

Troubleshooting Guides

Recrystallization Issues

Problem	Possible Cause	Troubleshooting Steps
Oiling Out (Product separates as a liquid instead of solid crystals)	The melting point of the compound is lower than the boiling point of the solvent.[1][2] The solution is too concentrated or cooled too quickly.[1] High concentration of impurities depressing the melting point.[2]	1. Reheat the solution to dissolve the oil.[1]2. Add a small amount of additional hot solvent.[1]3. Allow the solution to cool more slowly (e.g., by insulating the flask).4. Consider using a lower-boiling point solvent system.
No Crystal Formation	The solution is not sufficiently saturated (too much solvent was used). The compound is too soluble in the chosen solvent even at low temperatures.	1. Evaporate some of the solvent to increase the concentration and allow it to cool again.2. Scratch the inside of the flask with a glass rod at the liquid-air interface to induce nucleation.3. Add a seed crystal of the pure compound.
Low Recovery Yield	Too much solvent was used for dissolution, leaving a significant amount of product in the mother liquor.[1] The crystals were washed with a solvent that was not sufficiently cold. Premature crystallization during hot filtration.	1. Minimize the amount of hot solvent used for dissolution.2. Cool the solution in an ice bath for a longer period to maximize precipitation.3. Wash the collected crystals with a minimal amount of ice-cold solvent.4. Ensure the filtration apparatus is pre-heated before hot filtration.
Poor Purity (e.g., Colored Crystals)	Colored impurities are co-crystallizing with the product. The compound may be degrading at the boiling point of the solvent.	1. Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities.2. Perform a second recrystallization.3. Choose a solvent with a lower boiling point if thermal degradation is suspected.

Column Chromatography Issues

Problem	Possible Cause	Troubleshooting Steps
Poor Separation of Compound and Impurities	The polarity of the mobile phase is not optimal. The column was overloaded with the crude sample.	1. Optimize the mobile phase composition using Thin Layer Chromatography (TLC) first. Aim for an Rf value of 0.2-0.4 for the desired compound.2. Use a less polar mobile phase for better separation of polar compounds or a more polar one for non-polar compounds.3. Reduce the amount of sample loaded onto the column.
Tailing of the Product Peak	The compound is interacting too strongly with the stationary phase (common for acidic compounds on silica gel).	1. Add a small amount (0.5-1%) of a volatile acid, such as acetic acid or formic acid, to the mobile phase to suppress the ionization of the carboxylic acid group and reduce tailing.
Cracks in the Silica Gel Bed	The column was not packed properly, or the solvent polarity was changed too abruptly during a gradient elution.	1. Ensure the silica gel is packed as a uniform slurry.2. If running a gradient, ensure the change in solvent polarity is gradual.

Data Presentation: Purity Enhancement

The following tables provide illustrative examples of the expected purity improvement for 5-Bromo-2-fluorobenzoic acid after applying the described purification techniques. The initial impurity profile is a hypothetical representation of a crude reaction mixture.

Table 1: Purity Profile Before and After Recrystallization

Compound	Crude Purity (% Area by HPLC)	Purity After Recrystallization (% Area by HPLC)
5-Bromo-2-fluorobenzoic acid	93.5	> 99.0
2-Fluorobenzoic acid	3.0	< 0.2
3-Bromo-2-fluorobenzoic acid	2.5	< 0.5
Di-brominated Impurities	1.0	< 0.3

Table 2: Purity Profile Before and After Column Chromatography

Compound	Crude Purity (% Area by HPLC)	Purity After Column Chromatography (% Area by HPLC)
5-Bromo-2-fluorobenzoic acid	93.5	> 99.5
2-Fluorobenzoic acid	3.0	Not Detected
3-Bromo-2-fluorobenzoic acid	2.5	< 0.1
Di-brominated Impurities	1.0	Not Detected

Experimental Protocols

Protocol 1: Recrystallization of 5-Bromo-2-fluorobenzoic Acid

Objective: To purify crude 5-Bromo-2-fluorobenzoic acid by removing unreacted starting materials and isomeric impurities.

Materials:

• Crude 5-Bromo-2-fluorobenzoic acid

• Ethanol (95%)

• Deionized water

• Erlenmeyer flasks

• Hot plate with magnetic stirrer

• Büchner funnel and vacuum flask

• Filter paper

Methodology:

• Dissolution: In an Erlenmeyer flask, add the crude 5-Bromo-2-fluorobenzoic acid and a minimal amount of hot 95% ethanol. Heat the mixture on a hot plate with stirring until the solid completely dissolves.

• Saturation: While the ethanol solution is hot, slowly add hot deionized water dropwise until the solution becomes slightly cloudy (the point of saturation).

• Re-dissolution: Add a few drops of hot ethanol to re-dissolve the precipitate and obtain a clear solution.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if charcoal was added): Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature. To maximize crystal formation, subsequently place the flask in an ice-water bath for at least 30 minutes.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of an ice-cold ethanol/water mixture.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 50-60 °C) until a constant weight is achieved.

Protocol 2: Column Chromatography of 5-Bromo-2-fluorobenzoic Acid

Objective: To purify crude 5-Bromo-2-fluorobenzoic acid by separating it from regioisomers and other impurities with different polarities.

Materials:

• Crude 5-Bromo-2-fluorobenzoic acid

• Silica gel (60-120 mesh or 230-400 mesh)

• Hexanes (or heptane)

• Ethyl acetate (B1210297)

• Acetic acid

• Chromatography column

• Collection tubes

• TLC plates and chamber

Methodology:

• Mobile Phase Selection: Use Thin Layer Chromatography (TLC) to determine a suitable mobile phase. A good starting point is a mixture of hexanes and ethyl acetate (e.g., 8:2 v/v) with 0.5% acetic acid. The ideal mobile phase should provide an Rf value of approximately 0.3 for 5-Bromo-2-fluorobenzoic acid.

• Column Packing: Prepare a slurry of silica gel in the chosen mobile phase and carefully pack the chromatography column, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude 5-Bromo-2-fluorobenzoic acid in a minimal amount of the mobile phase or a slightly more polar solvent like dichloromethane. Carefully load the sample onto the top of the silica gel bed.

• Elution: Add the mobile phase to the column and apply gentle pressure to begin eluting the sample. Collect fractions in test tubes.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Pooling and Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 5-Bromo-2-fluorobenzoic acid.

Visualizations

Caption: Workflow for the identification and removal of impurities.

Caption: Decision tree for selecting a purification method.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Reddit - The heart of the internet [reddit.com]

Troubleshooting low reactivity of 5-Bromo-2-fluorobenzoic acid in cross-coupling

Welcome to the technical support center for 5-Bromo-2-fluorobenzoic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize cross-coupling reactions involving this versatile building block.

Frequently Asked Questions (FAQs)

Q1: Why am I observing low to no conversion in my Suzuki-Miyaura coupling with 5-bromo-2-fluorobenzoic acid?

A1: Low reactivity in Suzuki-Miyaura coupling with this substrate is a common challenge. Several factors, often related to the electronic properties of the starting material and suboptimal reaction conditions, can contribute to this issue. The electron-withdrawing nature of both the fluorine and carboxylic acid groups can deactivate the aryl bromide towards oxidative addition, which is often the rate-limiting step. Additionally, the acidic proton of the carboxylic acid can interfere with the base and the catalytic cycle.

Key Troubleshooting Steps:

• Catalyst and Ligand Selection: Standard catalysts like Pd(PPh₃)₄ may not be sufficiently active.[1][2] Employing more robust systems is crucial. Opt for palladium pre-catalysts that readily generate the active Pd(0) species.[1][2] Combine these with bulky, electron-rich phosphine (B1218219) ligands such as SPhos, XPhos, or RuPhos to facilitate the oxidative addition step.[1]

• Base Selection: The choice and amount of base are critical. A weak base may not be effective. Use stronger, non-nucleophilic bases like K₃PO₄ or Cs₂CO₃.[1][2] It is imperative to use at least one extra equivalent of base to neutralize the acidic carboxylic acid proton, preventing it from interfering with the transmetalation step.[3]

• Solvent and Temperature: Ensure you are using anhydrous solvents to prevent protodeboronation of your boronic acid.[1] If you observe low reactivity at lower temperatures, a gradual increase in temperature may be necessary.[1][4]

• Degassing: Thoroughly degas the reaction mixture to remove oxygen, which can deactivate the palladium catalyst and promote unwanted side reactions like the homocoupling of the boronic acid.[1]

Q2: I'm seeing significant amounts of homocoupling of my boronic acid. How can I minimize this side reaction?

A2: Homocoupling of the boronic acid is a common side reaction, particularly in Suzuki-Miyaura couplings, and is often promoted by the presence of oxygen.[1] To mitigate this, ensure rigorous degassing of your reaction mixture and maintain a positive pressure of an inert gas (e.g., Argon or Nitrogen) throughout the experiment. In some cases, lowering the reaction temperature can also reduce the rate of this side reaction.[1]

Q3: Can the carboxylic acid group of 5-bromo-2-fluorobenzoic acid interfere with the cross-coupling reaction?

A3: Yes, the carboxylic acid group can interfere in several ways. Its acidic proton will react with the base, necessitating the use of additional equivalents of base.[3] The resulting carboxylate can also have poor solubility in common organic solvents, potentially slowing down the reaction.[3] While less common, the carboxylate could potentially coordinate to the palladium center, which may inhibit the catalyst. In some cases, decarboxylative cross-coupling can occur, leading to undesired byproducts.[5] If these issues persist, protecting the carboxylic acid as an ester may be a viable strategy.[3]

Q4: Is it possible to selectively couple at the C-Br bond without affecting the C-F bond?

A4: Yes, selective coupling at the C-Br bond is the expected outcome under standard palladium-catalyzed cross-coupling conditions. The reactivity of aryl halides in these reactions follows the general trend: I > Br > OTf >> Cl > F.[6][7] The carbon-fluorine bond is significantly stronger and less reactive, requiring more specialized and forceful conditions for activation, often involving nickel catalysts.[7][8][9] Therefore, palladium catalysts will selectively activate the more labile carbon-bromine bond.

Q5: What conditions are recommended for Heck and Sonogashira couplings with this substrate?

A5: For Heck couplings , which can require higher temperatures, consider using thermally stable catalyst systems, such as those employing N-heterocyclic carbene (NHC) ligands.[10] A common base used is K₂CO₃.[10] For Sonogashira couplings , a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂) is used in conjunction with a copper(I) co-catalyst, typically CuI, and an amine base like triethylamine (B128534) or diisopropylamine.[11][12][13][14] To avoid the common side reaction of alkyne homocoupling (Glaser coupling), it is crucial to maintain strictly anaerobic conditions.[13] Alternatively, copper-free Sonogashira protocols can be employed.[12][13]

Troubleshooting Guides

Low Yield in Suzuki-Miyaura Coupling

If you are experiencing low yields in your Suzuki-Miyaura coupling, follow this diagnostic workflow:

Caption: A flowchart for diagnosing low yield issues in Suzuki coupling reactions.

Comparison of Reaction Conditions for Suzuki-Miyaura Coupling

Parameter	Recommendation 1 (Standard)	Recommendation 2 (For Challenging Substrates)	Rationale
Palladium Source	Pd(PPh₃)₄, Pd(OAc)₂	Pd₂(dba)₃, XPhos Pd G3/G4	Pre-catalysts and Pd(0) sources that are more readily activated are often necessary for less reactive substrates.[1][2]
Ligand	PPh₃	SPhos, XPhos, RuPhos, tBu₃P	Bulky, electron-rich ligands accelerate both the oxidative addition and reductive elimination steps.[1][6]
Base	Na₂CO₃, K₂CO₃	K₃PO₄, Cs₂CO₃	Stronger bases are more effective at promoting the transmetalation step, especially with an acidic substrate.[1][2]
Solvent	Dioxane/H₂O, Toluene/H₂O	Anhydrous Dioxane, THF, or Toluene	Anhydrous conditions prevent protodeboronation of the boronic acid.[1]
Temperature	80-100 °C	100-120 °C	Less reactive aryl bromides may require higher temperatures to overcome the activation energy for oxidative addition.[1][4]

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling

This protocol outlines a robust method for the Suzuki-Miyaura coupling of 5-Bromo-2-fluorobenzoic acid with an arylboronic acid, employing a modern catalyst system suitable for this challenging substrate.

Caption: Experimental workflow for a Suzuki-Miyaura coupling reaction.

Protocol 2: Sonogashira Coupling

This protocol describes a copper-free Sonogashira coupling, which is often preferred to minimize the formation of alkyne homocoupling byproducts.

Materials:

• 5-Bromo-2-fluorobenzoic acid (1.0 mmol)

• Terminal Alkyne (1.2 mmol)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• Cs₂CO₃ (3.0 mmol)

• Anhydrous Dioxane (10 mL)

Procedure:

• To an oven-dried Schlenk tube, add 5-bromo-2-fluorobenzoic acid, cesium carbonate, Pd(OAc)₂, and SPhos.

• Evacuate and backfill the tube with an inert gas (Argon or Nitrogen) three times.

• Add anhydrous dioxane and the terminal alkyne via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite, washing with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Acidify the residue with 1M HCl to precipitate the product.

• Collect the product by vacuum filtration, wash with water, and dry. Purify further if necessary.

Protocol 3: Heck Coupling

This protocol provides a general method for the Heck coupling of 5-Bromo-2-fluorobenzoic acid with an alkene, such as n-butyl acrylate.

Materials:

• 5-Bromo-2-fluorobenzoic acid (1.0 mmol)

• Alkene (e.g., n-butyl acrylate) (1.5 mmol)

• Pd(OAc)₂ (2 mol%)

• Tri(o-tolyl)phosphine (P(o-tol)₃) (4 mol%)

• K₂CO₃ (2.5 mmol)

• Anhydrous DMF (10 mL)

Procedure:

• In a Schlenk tube, combine 5-bromo-2-fluorobenzoic acid, Pd(OAc)₂, P(o-tol)₃, and K₂CO₃.

• Evacuate and backfill the tube with an inert gas (Argon or Nitrogen) three times.

• Add anhydrous DMF and the alkene via syringe.

• Heat the reaction mixture to 120-140 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the mixture to room temperature.

• Pour the reaction mixture into water and acidify with 1M HCl.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. Decarboxylative cross-coupling - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. benchchem.com [benchchem.com]
• 8. Nickel-catalyzed cross-coupling of 2-fluorobenzofurans with arylboronic acids via aromatic C–F bond activation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. BJOC - Nickel-catalyzed cross-coupling of 2-fluorobenzofurans with arylboronic acids via aromatic C–F bond activation [beilstein-journals.org]
• 10. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 12. Sonogashira Coupling [organic-chemistry.org]
• 13. benchchem.com [benchchem.com]
• 14. chem.libretexts.org [chem.libretexts.org]

Catalyst and ligand selection for efficient coupling of 5-Bromo-2-fluorobenzoic acid

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on catalyst and ligand selection for the efficient coupling of 5-bromo-2-fluorobenzoic acid. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments.

Troubleshooting Guides

Issue 1: Low or No Conversion in Suzuki-Miyaura Coupling

Symptoms:

• LC-MS or TLC analysis shows a large amount of unreacted 5-bromo-2-fluorobenzoic acid.

• Minimal or no formation of the desired biaryl product.

Possible Causes and Solutions:

Cause	Troubleshooting Strategy
Inactive Catalyst	The active catalytic species is Pd(0). If using a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂(dppf)), in-situ reduction may be inefficient. Solution: Use a pre-activated Pd(0) source or a modern precatalyst like a Buchwald G3 palladacycle. To test catalyst activity, run a control reaction with a more reactive substrate like bromobenzene.
Suboptimal Ligand	The electron-withdrawing nature of the fluorine and carboxylic acid groups can make coupling challenging. Solution: Employ bulky, electron-rich phosphine (B1218219) ligands such as SPhos, XPhos, or RuPhos, which are known to be effective for difficult substrates.
Inappropriate Base	The choice of base is critical for the transmetalation step. Solution: Screen different bases. For sterically hindered or electron-deficient substrates, stronger bases like K₃PO₄ or Cs₂CO₃ are often more effective than weaker bases like Na₂CO₃. Ensure the base is finely powdered and anhydrous.
Poor Solvent Choice	The solvent system affects the solubility of reagents and the stability of the catalyst. Solution: A mixture of an aprotic organic solvent and water is typically used. Common systems include 1,4-dioxane/water or toluene/water. Ensure solvents are thoroughly degassed to prevent catalyst oxidation.
Reaction Temperature Too Low	Insufficient thermal energy can lead to slow or no reaction. Solution: Incrementally increase the reaction temperature, for example, from 80 °C to 100-120 °C.
Decomposition of Boronic Acid	Boronic acids can undergo protodeboronation or form unreactive boroxines. Solution: Use a slight excess of the boronic acid (1.2-1.5 equivalents). Consider using more stable boronic esters, such as pinacol (B44631) esters.

Issue 2: Significant Side Product Formation

Symptoms:

• Multiple spots on TLC or peaks in LC-MS in addition to starting material and product.

• Common side products include homocoupling of the boronic acid or debromination of the starting material.

Possible Causes and Solutions:

Cause	Troubleshooting Strategy
Homocoupling of Boronic Acid	This is often caused by the presence of oxygen. Solution: Ensure the reaction is performed under a strictly inert atmosphere (argon or nitrogen). Thoroughly degas all solvents and reagents before use.
Protodeboronation	The boronic acid reacts with water to revert to the corresponding arene. Solution: Use anhydrous solvents and ensure the base is dry. Using a boronic ester can also mitigate this issue.
Debromination of Starting Material	The bromine atom is replaced by a hydrogen atom. Solution: This can be caused by catalyst degradation or harsh reaction conditions. Try using a more stable catalyst/ligand system or milder reaction conditions (lower temperature, weaker base).

Frequently Asked Questions (FAQs)

Q1: What are the most common coupling reactions for 5-Bromo-2-fluorobenzoic acid?

A1: The most common and synthetically useful coupling reactions for 5-bromo-2-fluorobenzoic acid are:

• Suzuki-Miyaura Coupling: To form C-C bonds with boronic acids or esters.

• Buchwald-Hartwig Amination: To form C-N bonds with primary or secondary amines.[1][2]

• Sonogashira Coupling: To form C-C bonds with terminal alkynes.[3][4]

• Heck Coupling: To form C-C bonds with alkenes.[5][6]

Q2: Which type of palladium catalyst and ligand should I start with for a Suzuki-Miyaura coupling of 5-Bromo-2-fluorobenzoic acid?

A2: For a challenging substrate like 5-bromo-2-fluorobenzoic acid, a good starting point is a combination of a palladium precatalyst like Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich biarylphosphine ligand such as SPhos or XPhos. These ligands are known to promote the oxidative addition and reductive elimination steps of the catalytic cycle for hindered and electron-deficient aryl halides.[7]

Q3: My Buchwald-Hartwig amination is giving low yields. What should I try?

A3: Low yields in Buchwald-Hartwig aminations can often be addressed by:

• Ligand Selection: Similar to Suzuki couplings, bulky biarylphosphine ligands like XPhos, DavePhos, or Josiphos-type ligands are often effective.

• Base Selection: A strong, non-nucleophilic base is crucial. Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.

• Solvent: Anhydrous, aprotic solvents such as toluene, 1,4-dioxane, or THF are required.

• Inert Atmosphere: The catalyst is sensitive to oxygen, so maintaining an inert atmosphere is critical.

Q4: Can I perform a Sonogashira coupling on 5-Bromo-2-fluorobenzoic acid without a copper co-catalyst?

A4: Yes, copper-free Sonogashira couplings are possible.[4] These conditions can be advantageous in cases where the copper co-catalyst may lead to side reactions or complicate purification. These reactions often employ specific palladium catalysts and ligands, and may require a different base and solvent system than the traditional copper-co-catalyzed methods.

Q5: How do the fluoro and carboxylic acid groups on the ring affect the coupling reaction?

A5: Both the ortho-fluoro and para-carboxylic acid groups are electron-withdrawing, which can influence the reactivity of the C-Br bond. While this can make the oxidative addition step of the catalytic cycle more favorable, the overall electronic nature of the substrate can also impact other steps in the cycle and the stability of the intermediates. The carboxylic acid group may require the use of a base that does not cause unwanted side reactions.

Experimental Protocols

The following are representative protocols and may require optimization for specific substrates and desired outcomes.

Representative Protocol for Suzuki-Miyaura Coupling

This protocol is a general guideline for the coupling of an aryl halide with an arylboronic acid.

Materials:

• 5-Bromo-2-fluorobenzoic acid (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)

• Ligand (e.g., SPhos, 4 mol%)

• Base (e.g., K₃PO₄, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane/water, 4:1)

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and heating plate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add 5-bromo-2-fluorobenzoic acid, the arylboronic acid, the palladium catalyst, the ligand, and the base.

• Seal the flask and purge with an inert gas for 10-15 minutes.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water.

• Separate the organic layer and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography or recrystallization.

Representative Protocol for Buchwald-Hartwig Amination

This protocol provides a general methodology for the amination of an aryl bromide.

Materials:

• 5-Bromo-2-fluorobenzoic acid (1.0 equiv)

• Amine (1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Ligand (e.g., Xantphos, 4 mol%)

• Base (e.g., NaOtBu, 1.4 equiv)

• Anhydrous, degassed solvent (e.g., Toluene)

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and heating plate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• In a glovebox or under a positive flow of inert gas, add the palladium precatalyst, ligand, and base to an oven-dried Schlenk flask.

• Add 5-bromo-2-fluorobenzoic acid to the flask.

• Add the anhydrous, degassed solvent, followed by the amine.

• Seal the flask and heat the reaction mixture to 80-110 °C with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• After cooling to room temperature, carefully quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride if a strong base was used.

• Partition the mixture between an organic solvent (e.g., ethyl acetate) and water.

• Separate the layers and extract the aqueous phase with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

References

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 2. New 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines: synthesis via Buchwald–Hartwig amination, photophysics, and biomolecular binding properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Development of novel alpha 2B adrenergic receptor ligands by using a palladium catalyzed Buchwald Hartwig amination with a brominated benzodiazepine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palladium-Catalyzed Aryldifluoromethylation of Aryl Halides with Aryldifluoromethyl Trimethylsilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Preventing homocoupling of boronic acids in reactions with 5-Bromo-2-fluorobenzoic acid

Topic: Preventing Homocoupling of Boronic Acids in Reactions with 5-Bromo-2-fluorobenzoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the homocoupling of boronic acids during Suzuki-Miyaura cross-coupling reactions with 5-Bromo-2-fluorobenzoic acid.

Troubleshooting Guide

Homocoupling of boronic acids is a common side reaction that reduces the yield of the desired product and complicates purification.[1][2] This guide provides a systematic approach to identify and resolve issues leading to excessive homocoupling.

Issue: Significant Formation of Homocoupled Byproduct

If you observe a significant amount of the boronic acid dimer in your reaction mixture, consider the following potential causes and solutions.

Potential Cause	Troubleshooting Steps & Recommendations
1. Presence of Dissolved Oxygen	a. Rigorous Degassing: Dissolved oxygen can promote the oxidation of the active Pd(0) catalyst to Pd(II), which facilitates homocoupling.[1][2][3][4] - Inert Gas Sparging: Bubble argon or nitrogen through the solvent for 15-30 minutes before adding the catalyst. A subsurface sparge is more effective.[1][3] - Freeze-Pump-Thaw: For highly sensitive reactions, perform three to five freeze-pump-thaw cycles to thoroughly remove dissolved gases.[1] b. Maintain Inert Atmosphere: Ensure the reaction is conducted under a positive pressure of an inert gas (e.g., nitrogen or argon) throughout the entire process.[5]
2. Use of a Palladium(II) Precatalyst	a. Catalyst Selection: Pd(II) precatalysts (e.g., Pd(OAc)₂, PdCl₂(dppf)) can directly react with the boronic acid to form the homocoupled product during their in-situ reduction to Pd(0).[2][4][6] - Switch to a Pd(0) Source: Use a Pd(0) catalyst such as Pd(PPh₃)₄ or Pd₂(dba)₃ to bypass the problematic reduction step.[2][4] b. Addition of a Mild Reducing Agent: If using a Pd(II) source is necessary, the addition of a mild reducing agent like potassium formate (B1220265) can help suppress homocoupling by minimizing the concentration of free Pd(II).[3][7]
3. Suboptimal Ligand Choice	a. Ligand Selection: The ligand plays a crucial role in the catalytic cycle. - Use Bulky, Electron-Rich Ligands: Ligands such as SPhos or XPhos can accelerate the desired cross-coupling pathway over homocoupling.[1][4] These ligands promote faster reductive elimination, which outcompetes the side reactions.[4]
4. Inappropriate Base or Solvent	a. Base Optimization: The base is crucial for the activation of the boronic acid.[4] - Screen Different Bases: While strong bases are needed, their high concentration can sometimes promote side reactions. Consider screening bases like K₃PO₄, K₂CO₃, or Cs₂CO₃.[2] b. Solvent System: The solvent affects the solubility of reagents and the reaction kinetics.[5] - Anhydrous vs. Aqueous: While a small amount of water is often necessary to dissolve the base, excessive water can sometimes promote homocoupling.[2] Experiment with solvent systems like toluene/water or dioxane/water.[1][8]
5. High Concentration of Boronic Acid	a. Slow Addition: A high instantaneous concentration of the boronic acid can favor the bimolecular homocoupling reaction. - Syringe Pump Addition: Adding the boronic acid solution slowly over a period of time using a syringe pump can keep its concentration low and minimize homocoupling.[2]

Frequently Asked Questions (FAQs)

Q1: What is boronic acid homocoupling and why is it a problem in reactions with 5-Bromo-2-fluorobenzoic acid?

A1: Boronic acid homocoupling is an undesired side reaction where two molecules of the boronic acid couple to form a symmetrical biaryl byproduct. This is problematic because it consumes the boronic acid, leading to a lower yield of the desired cross-coupled product.[1][2] It also complicates the purification process due to the potential for similar physical properties between the product and the byproduct.[1]

Q2: What are the primary drivers of boronic acid homocoupling?

A2: The two main factors that promote boronic acid homocoupling are the presence of dissolved oxygen and the use of a Palladium(II) precatalyst.[1][2] Oxygen can oxidize the active Pd(0) catalyst to Pd(II), which then mediates the homocoupling.[2][4] Pd(II) precatalysts can also directly react with the boronic acid before being reduced to the catalytically active Pd(0) species.[4][6]

Q3: How can I effectively remove dissolved oxygen from my reaction?

A3: Rigorous degassing of the solvent and reaction mixture is critical. Two common and effective methods are:

• Inert Gas Sparging: Bubbling an inert gas like nitrogen or argon through the solvent for an extended period (15-30 minutes) displaces dissolved oxygen.[1]

• Freeze-Pump-Thaw: This technique involves freezing the solvent, applying a vacuum to remove gases, and then thawing under an inert atmosphere. Repeating this cycle three to five times is highly effective.[1]

Q4: Can my choice of palladium catalyst influence the extent of homocoupling?

A4: Absolutely. Using a Pd(0) source, such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄), is often preferred as it circumvents the in-situ reduction step where homocoupling can be prevalent.[4] If you must use a Pd(II) precatalyst like Palladium(II) acetate (B1210297) (Pd(OAc)₂), consider adding a mild reducing agent to facilitate a rapid and clean reduction to Pd(0).[3][7]

Q5: What is the role of the ligand in preventing homocoupling?

A5: The ligand can significantly influence the rates of the various steps in the Suzuki-Miyaura catalytic cycle. Bulky, electron-rich phosphine (B1218219) ligands, such as SPhos and XPhos, are known to accelerate the reductive elimination step, which forms the desired product.[4] A faster reductive elimination minimizes the lifetime of the diorganopalladium(II) intermediate, which can participate in side reactions leading to homocoupling.[4]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 5-Bromo-2-fluorobenzoic acid with Minimized Homocoupling

This protocol is a starting point and may require optimization for specific boronic acids.

Reagent Preparation:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 5-Bromo-2-fluorobenzoic acid (1.0 equiv.), the boronic acid (1.2-1.5 equiv.), a bulky, electron-rich phosphine ligand (e.g., SPhos, 0.04 equiv.), and a base (e.g., K₃PO₄, 2.0-3.0 equiv.).[1]

Inert Atmosphere: 2. Seal the flask with a septum and purge with argon or nitrogen for 10-15 minutes. Alternatively, evacuate and backfill with the inert gas three times.[5][8]

Solvent Addition: 3. Add a degassed solvent mixture (e.g., toluene/water 10:1) via syringe.[8] The solvent should be degassed beforehand by sparging with an inert gas for at least 30 minutes.[1]

Catalyst Addition: 4. Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(OAc)₂ (0.02 equiv.) or a Pd(0) source like Pd₂(dba)₃ (0.01 equiv.)).

Reaction Execution: 5. Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.[8] 6. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).[1]

Workup: 7. Once the reaction is complete, cool the mixture to room temperature. 8. Quench the reaction with water and acidify the aqueous layer with 1M HCl to a pH of ~2 to protonate the carboxylic acid.[8] 9. Extract the product with an organic solvent (e.g., ethyl acetate or diethyl ether).[8] 10. Dry the combined organic layers over anhydrous sulfate (B86663) (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.[8] 11. Purify the crude product by a suitable method, such as column chromatography or recrystallization.[8]

Visualizations

Caption: Troubleshooting workflow for minimizing boronic acid homocoupling.

Caption: A typical experimental workflow for Suzuki-Miyaura cross-coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Technical Support Center: HPLC Analysis of 5-Bromo-2-fluorobenzoic Acid

This technical support center provides guidance for researchers, scientists, and drug development professionals on utilizing High-Performance Liquid Chromatography (HPLC) for monitoring the purity of 5-Bromo-2-fluorobenzoic acid.

Experimental Protocol: Purity Determination

A reversed-phase HPLC method is recommended for the routine purity analysis of 5-Bromo-2-fluorobenzoic acid. The following table summarizes a typical starting method that can be further optimized as needed.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Phosphoric acid in Water
Mobile Phase B	Acetonitrile (B52724)
Gradient	0-20 min: 30-70% B; 20-25 min: 70-30% B; 25-30 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
UV Detection	230 nm
Sample Preparation	Dissolve 1 mg of 5-Bromo-2-fluorobenzoic acid in 1 mL of a 50:50 mixture of acetonitrile and water.

Troubleshooting Guide

This section addresses common issues encountered during the HPLC analysis of 5-Bromo-2-fluorobenzoic acid in a question-and-answer format.

Q1: Why am I observing peak tailing for the main 5-Bromo-2-fluorobenzoic acid peak?

A1: Peak tailing for acidic compounds like 5-Bromo-2-fluorobenzoic acid is often due to secondary interactions with the stationary phase. Here are some potential causes and solutions:

• Mobile Phase pH: The pKa of 5-Bromo-2-fluorobenzoic acid is approximately 2.88. If the mobile phase pH is too close to the pKa, the compound can exist in both ionized and non-ionized forms, leading to tailing.

  • Solution: Lower the pH of your aqueous mobile phase (Mobile Phase A) to around 2.5 by adding a small amount of an acid like phosphoric acid or formic acid. This will ensure the analyte is in a single, non-ionized form.

• Silanol (B1196071) Interactions: Free silanol groups on the silica-based C18 column can interact with the carboxylic acid group, causing tailing.

  • Solution 1: Use an end-capped C18 column, which has fewer free silanol groups.

  • Solution 2: Add a competitive base, such as triethylamine (B128534) (TEA), to the mobile phase at a low concentration (e.g., 0.1%) to block the active silanol sites.

• Column Overload: Injecting too concentrated a sample can lead to peak distortion.

  • Solution: Dilute your sample and re-inject.

Q2: My peak for 5-Bromo-2-fluorobenzoic acid is showing fronting. What could be the cause?

A2: Peak fronting is less common than tailing but can occur due to the following:

• Sample Overload: Injecting a sample that is too concentrated can saturate the column.

  • Solution: Dilute your sample and inject a smaller volume.

• Poor Sample Solubility: If the sample is not fully dissolved in the injection solvent, it can cause peak fronting. 5-Bromo-2-fluorobenzoic acid is slightly soluble in water but more soluble in organic solvents.[1]

  • Solution: Ensure your sample is completely dissolved in the diluent. A mixture of acetonitrile and water is a good starting point. If solubility is still an issue, consider using a stronger organic solvent like methanol (B129727) in your diluent.

• Column Collapse: This is a rare issue but can happen with some C18 columns in highly aqueous mobile phases.

  • Solution: Ensure your gradient starts with a sufficient amount of organic solvent (e.g., at least 5-10%).

Q3: I am seeing extraneous peaks in my chromatogram. What are they and how can I identify them?

A3: Extraneous peaks can be impurities from the synthesis or degradation products.

• Potential Impurities: Based on the common synthesis route from 2-fluorobenzoic acid, potential impurities include:

  • 2-Fluorobenzoic acid: The starting material.

  • Isomeric Byproducts: Other brominated isomers, such as 3-bromo-2-fluorobenzoic acid or 4-bromo-2-fluorobenzoic acid.

  • Di-brominated species: Over-bromination can lead to di-brominated benzoic acids.

• Identification:

  • Solution 1: If you have reference standards for the potential impurities, you can inject them individually to confirm their retention times.

  • Solution 2: Use a mass spectrometer (LC-MS) to identify the mass of the unknown peaks, which can help in their identification.

Frequently Asked Questions (FAQs)

Q1: What is the expected retention time for 5-Bromo-2-fluorobenzoic acid with the proposed method?

A1: The exact retention time will depend on your specific HPLC system and column. However, with the recommended gradient, you can expect it to elute in the mid-to-late part of the gradient run, likely between 10 and 20 minutes.

Q2: How can I improve the resolution between 5-Bromo-2-fluorobenzoic acid and a closely eluting impurity?

A2: To improve resolution, you can try the following:

• Modify the Gradient: A shallower gradient (a slower increase in the percentage of Mobile Phase B) will increase the separation time and can improve resolution.

• Change the Organic Solvent: Replacing acetonitrile with methanol in your mobile phase can alter the selectivity of the separation and may resolve co-eluting peaks.

• Adjust the pH: A small change in the mobile phase pH can sometimes improve the separation of acidic compounds.

Q3: Is this method suitable for stability testing?

A3: This method serves as a good starting point for a stability-indicating method. To fully validate it for stability studies, you would need to perform forced degradation studies. This involves subjecting the 5-Bromo-2-fluorobenzoic acid to stress conditions (e.g., acid, base, oxidation, heat, and light) to generate degradation products and demonstrating that the method can separate these degradants from the main peak and from each other.

Visual Workflow

The following diagram illustrates a logical workflow for troubleshooting common HPLC issues when analyzing 5-Bromo-2-fluorobenzoic acid.

Caption: Troubleshooting workflow for HPLC analysis of 5-Bromo-2-fluorobenzoic acid.

References

• 1. 5-Bromo-2-fluorobenzoic Acid CAS 146328-85-0 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]

Technical Support Center: Scale-Up Synthesis of 5-Bromo-2-fluorobenzoic Acid

Welcome to the Technical Support Center for the scale-up synthesis of 5-Bromo-2-fluorobenzoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the challenges and troubleshooting strategies encountered during the transition from laboratory to pilot plant or industrial scale production.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up the synthesis of 5-Bromo-2-fluorobenzoic acid?

A1: The main challenges in scaling up the synthesis, which typically involves the bromination of 2-fluorobenzoic acid, include:

• Reaction Control and Heat Management: Bromination reactions are often exothermic. Inadequate heat dissipation in large reactors can lead to temperature spikes, promoting side reactions and creating safety hazards.

• Reagent Addition: The controlled addition of the brominating agent, such as N-bromosuccinimide (NBS), is critical. Poor mixing or localized high concentrations can result in the formation of impurities.

• Impurity Profile: The formation of regioisomers and other byproducts can be more pronounced at a larger scale, complicating purification.

• Purification: Isolating the product with high purity on a large scale can be challenging, often requiring optimized recrystallization protocols.

• Safety: Handling large quantities of corrosive and reactive chemicals like bromine or NBS requires stringent safety protocols and specialized equipment.

Q2: What are the most common impurities encountered in the synthesis of 5-Bromo-2-fluorobenzoic acid?

A2: The impurity profile can vary depending on the specific reaction conditions. However, common impurities include:

• Unreacted Starting Material: Residual 2-fluorobenzoic acid may remain if the reaction does not go to completion.

• Regioisomers: The formation of other brominated isomers, such as 3-bromo-2-fluorobenzoic acid or 4-bromo-2-fluorobenzoic acid, is a significant challenge. The directing effects of the fluorine and carboxylic acid groups on the benzene (B151609) ring influence the position of bromination.

• Di-brominated Products: Over-bromination can lead to the formation of dibromo-2-fluorobenzoic acid species.

• Byproducts from the Brominating Agent: For example, when using NBS, succinimide (B58015) is a major byproduct.

Q3: How can the formation of regioisomers be minimized during scale-up?

A3: Minimizing regioisomer formation requires careful control over reaction parameters:

• Temperature Control: Maintaining a consistent and optimal reaction temperature is crucial. Lower temperatures generally favor the desired isomer but may lead to longer reaction times.

• Controlled Reagent Addition: Slow, controlled addition of the brominating agent ensures that it reacts at the desired position before having the opportunity to react at other sites.

• Solvent Selection: The choice of solvent can influence the regioselectivity of the bromination reaction.

• Catalyst: In some cases, the use of a catalyst can improve the selectivity of the bromination.

Q4: What are the advantages of using a continuous flow reactor for the synthesis of 5-Bromo-2-fluorobenzoic acid at scale?

A4: Continuous flow reactors offer several advantages over traditional batch reactors for this synthesis:

• Enhanced Safety: The small reaction volume at any given time minimizes the risk associated with exothermic reactions and the handling of hazardous materials.

• Improved Heat and Mass Transfer: The high surface-area-to-volume ratio in flow reactors allows for precise temperature control, reducing the formation of byproducts.

• Consistent Product Quality: The steady-state operation of a flow reactor can lead to a more consistent product quality and impurity profile.

• Scalability: Scaling up production in a flow reactor often involves running the reactor for longer periods or using multiple reactors in parallel, which can be more straightforward than scaling up a batch reactor.

Troubleshooting Guides

Problem	Potential Cause	Troubleshooting Steps
Low Yield	Incomplete reaction.	- Monitor the reaction progress using an appropriate analytical technique (e.g., HPLC) to ensure completion. - If the reaction has stalled, consider a small additional charge of the brominating agent.[1]
Product loss during workup or purification.	- Optimize the workup procedure to minimize losses. - For recrystallization, ensure the correct solvent and temperature profile are used to maximize recovery.
Low Purity	Formation of regioisomers or other byproducts.	- Re-evaluate and optimize the reaction temperature and the rate of addition of the brominating agent. - Consider alternative brominating agents or solvent systems.
Inefficient purification.	- Optimize the recrystallization solvent system. A solvent pair may be more effective than a single solvent. - Consider a secondary purification step, such as a slurry wash or column chromatography if necessary.
Poor Reproducibility at Scale	Inefficient mixing in the larger reactor.	- Evaluate the reactor's mixing efficiency. The agitator speed and design may need to be adjusted for the larger volume.
Inadequate temperature control.	- Ensure the reactor's heating/cooling system can handle the heat of reaction at the larger scale. - Consider a semi-batch process where the brominating agent is added at a rate that allows for effective heat removal.
Safety Concerns (e.g., thermal runaway)	Accumulation of unreacted brominating agent followed by a rapid reaction.	- Ensure a controlled addition rate of the brominating agent. - Use a reaction calorimeter to study the thermal profile of the reaction at a smaller scale before moving to the pilot plant.
Incompatibility of reagents with solvents.	- Be aware of potential incompatibilities. For example, NBS can have hazardous incompatibilities with certain solvents like DMF.

Data Presentation

Table 1: Comparison of Lab-Scale Synthesis Methods for 5-Bromo-2-fluorobenzoic Acid

Parameter	Method 1: NBS in Dichloromethane (B109758) [1]	Method 2: KBr/NaClO₃ in Water/H₂SO₄ [1]
Starting Material	2-Fluorobenzoic acid	2-Fluorobenzoic acid
Brominating Agent	N-Bromosuccinimide (NBS)	Potassium bromide (KBr) and Sodium chlorate (B79027) (NaClO₃)
Solvent	Dichloromethane	Water and Sulfuric acid
Reaction Temperature	20-25°C	35°C, then 75°C
Reaction Time	16 hours	~2.5 hours
Yield	57%	Not specified
Purity	≥85%	Not specified

Table 2: Qualitative Comparison of Batch vs. Continuous Flow Synthesis for Scale-Up

Factor	Batch Synthesis	Continuous Flow Synthesis
Safety	Higher risk due to large volumes of hazardous materials and potential for thermal runaway.	Inherently safer due to small reaction volumes and excellent heat transfer.
Heat Transfer	Less efficient, can lead to temperature gradients and side reactions.	Highly efficient, allowing for precise temperature control.
Mass Transfer	Can be limited by mixing efficiency, affecting reaction rates and selectivity.	Excellent mass transfer due to small channel dimensions.
Product Consistency	Can vary from batch to batch.	Generally high consistency due to steady-state operation.
Scalability	Can be complex, often requiring re-optimization of process parameters.	More straightforward, often achieved by extending run time or "numbering up" reactors.
Capital Cost	High for large-scale reactors.	Can have a lower initial investment for a given production capacity.

Experimental Protocols

Note: The following protocols are based on literature procedures and should be adapted and optimized for specific equipment and safety requirements at the intended scale. A thorough risk assessment should be conducted before any scale-up operation.

1. Lab-Scale Synthesis of 5-Bromo-2-fluorobenzoic Acid (NBS Method) [1]

• Materials:

  • 2-Fluorobenzoic acid (51.8 g)

  • N-Bromosuccinimide (NBS) (48.8 g)

  • Dichloromethane

  • Deionized Water

  • Tetrahydrofuran (THF) for HPLC analysis

• Equipment:

  • 1000 mL reaction flask

  • Magnetic stirrer

  • Cooling bath

  • Filtration apparatus

  • Drying oven

• Procedure:

  • In a 1000 mL reaction flask, dissolve 51.8 g of 2-fluorobenzoic acid in dichloromethane.

  • Cool the solution to 20°C.

  • Add 48.8 g of NBS in portions, maintaining the temperature between 20-25°C.[1]

  • After the addition is complete, stir the mixture at 20-25°C for 16 hours.[1]

  • Monitor the reaction progress by HPLC. If the reaction is incomplete, add an additional 2.5 g of NBS and continue stirring until completion.[1]

  • Once the reaction is complete, add 160 g of water and stir for 1 hour.[1]

  • Cool the mixture to 0-5°C and maintain this temperature for 1 hour to precipitate the product.[1]

  • Collect the solid product by filtration and wash with dichloromethane and water.[1]

  • Dry the wet product at 60-65°C to yield 5-Bromo-2-fluorobenzoic acid.[1]

2. Conceptual Pilot Plant Scale-Up Protocol (Batch Process)

• Safety Precautions: This process should be carried out in a well-ventilated area with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. The reactor should be equipped with a pressure relief system.

• Equipment:

  • Jacketed glass-lined reactor with temperature control and overhead stirring

  • Controlled dosing system for solid or solution addition

  • Filtration and drying equipment (e.g., filter press, vacuum dryer)

• Procedure:

  • Charge the reactor with 2-fluorobenzoic acid and the chosen solvent (e.g., dichloromethane).

  • Start agitation and bring the reactor contents to the desired initial temperature (e.g., 20°C).

  • Prepare a solution or slurry of NBS in the reaction solvent.

  • Slowly add the NBS solution/slurry to the reactor over a period of several hours, carefully monitoring the internal temperature and adjusting the cooling to maintain the desired temperature range (e.g., 20-25°C).

  • After the addition is complete, continue to stir the reaction mixture for the required time, monitoring for completion by in-process control (IPC) analysis (e.g., HPLC).

  • Upon completion, quench the reaction by adding water.

  • Cool the reactor contents to induce crystallization (e.g., 0-5°C).

  • Isolate the product using the filtration equipment.

  • Wash the filter cake with cold solvent and then with water.

  • Dry the product in the vacuum dryer until a constant weight is achieved.

3. Large-Scale Purification by Recrystallization

• Solvent Selection: The choice of solvent is critical. A good solvent will dissolve the crude product at an elevated temperature but have low solubility at a lower temperature. A solvent pair (a "good" solvent and a "poor" solvent) can also be effective. Potential solvents include ethanol, methanol, acetic acid, water, or mixtures thereof.

• Procedure:

  • Charge the crude 5-Bromo-2-fluorobenzoic acid to a suitable crystallization vessel.

  • Add the selected solvent or solvent mixture.

  • Heat the mixture with stirring to dissolve the solid.

  • If insoluble impurities are present, perform a hot filtration.

  • Slowly cool the solution to allow for the formation of pure crystals. Controlled cooling is essential for obtaining a product with the desired particle size and purity.

  • Hold the slurry at the final, lower temperature for a sufficient time to maximize yield.

  • Isolate the purified crystals by filtration.

  • Wash the crystals with a small amount of cold, fresh solvent.

  • Dry the purified product under vacuum.

Visualizations

Caption: Experimental workflow for the synthesis and purification of 5-Bromo-2-fluorobenzoic acid.

Caption: Logical relationship between scale-up challenges and potential solutions.

References

• 1. Page loading... [wap.guidechem.com]

Reference Data & Comparative Studies

Beyond the Bromo-Standard: A Comparative Guide to Alternative Reagents for Biaryl Synthesis

For researchers, scientists, and drug development professionals engaged in the synthesis of biaryl scaffolds, the limitations of traditional cross-coupling precursors like 5-Bromo-2-fluorobenzoic acid can present significant hurdles. This guide provides an objective comparison of modern, alternative strategies that bypass the need for aryl halides, offering potentially more efficient, versatile, and cost-effective routes to valuable biaryl compounds.

This guide focuses on three principal alternatives to the standard Suzuki-Miyaura coupling of 5-Bromo-2-fluorobenzoic acid:

• Direct Decarboxylative Cross-Coupling: Utilizing 2-fluorobenzoic acid directly as the arylating agent.

• Conversion to Potassium Organotrifluoroborate: Transforming 2-fluorobenzoic acid into a stable, highly reactive boronic acid surrogate for Suzuki-Miyaura coupling.

• Direct C-H Arylation: Activating a C-H bond on the 2-fluorobenzoic acid scaffold for direct coupling with an aryl partner.

These alternatives will be compared based on their performance, with supporting experimental data and detailed methodologies for key reactions.

Comparative Performance of Biaryl Synthesis Strategies

To provide a clear comparison, the following table summarizes the performance of the traditional approach and the three alternatives for the synthesis of a model compound, 2-fluoro-5-(4-methoxyphenyl)benzoic acid.

Method	Reagents	Catalyst/Conditions	Typical Yield (%)	Key Advantages	Key Disadvantages
Traditional Suzuki-Miyaura	5-Bromo-2-fluorobenzoic acid, 4-Methoxyphenylboronic acid	Pd catalyst (e.g., Pd(PPh₃)₄), Base (e.g., K₂CO₃), Toluene (B28343)/H₂O, 80-100 °C	80-95%	Well-established, high yields	Requires pre-functionalized starting material (aryl halide)
Decarboxylative Cross-Coupling	2-Fluorobenzoic acid, 4-Bromoanisole (B123540)	Pd/Cu or Pd/Ag catalyst system, High temperature (140-160 °C), DMF or similar solvent	60-80%	Uses readily available carboxylic acid directly, avoids boronic acids	Harsher conditions, may have lower yields, catalyst system can be complex
Potassium Trifluoroborate (via ortho-lithiation)	2-Fluorobenzoic acid, 4-Bromoanisole	1. s-BuLi, TMEDA, THF, -78 °C; then B(OiPr)₃ 2. KHF₂, H₂O/MeOH 3. Pd catalyst, Base, Toluene/H₂O, 80-100 °C	70-85% (overall)	Stable intermediate, high-yielding Suzuki coupling, milder than decarboxylative coupling	Multi-step process, requires cryogenic conditions for lithiation
Direct C-H Arylation	2-Fluorobenzoic acid, 4-Bromoanisole	Ru catalyst (e.g., [Ru(p-cymene)Cl₂]₂), Ligand (e.g., PEt₃), Base (e.g., K₂CO₃), NMP, 100-120 °C	65-80%	Atom economical, avoids pre-functionalization of both partners	Can have regioselectivity issues, may require specific directing groups, catalyst can be expensive

Experimental Protocols

Alternative 1: Decarboxylative Cross-Coupling

This protocol describes the direct coupling of 2-fluorobenzoic acid with an aryl halide.

Materials:

• 2-Fluorobenzoic acid

• 4-Bromoanisole

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Copper(I) iodide (CuI)

• 1,10-Phenanthroline (B135089)

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• To a dry Schlenk tube, add 2-fluorobenzoic acid (1.0 mmol), 4-bromoanisole (1.2 mmol), Pd(OAc)₂ (0.05 mmol), CuI (0.1 mmol), 1,10-phenanthroline (0.1 mmol), and K₂CO₃ (2.0 mmol).

• Evacuate and backfill the tube with an inert gas (e.g., Argon) three times.

• Add anhydrous DMF (5 mL) via syringe.

• Seal the tube and heat the reaction mixture to 150 °C for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Alternative 2: Suzuki-Miyaura Coupling via Potassium Trifluoroborate

This three-step workflow converts 2-fluorobenzoic acid into a stable potassium trifluoroborate salt, which then undergoes Suzuki-Miyaura coupling.

Step 1: Ortho-Lithiation and Borylation to Boronic Acid Materials:

• 2-Fluorobenzoic acid

• s-Butyllithium (s-BuLi)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• Triisopropyl borate (B1201080) (B(OiPr)₃)

• Anhydrous Tetrahydrofuran (THF)

• Hydrochloric acid (HCl)

Procedure:

• To a flame-dried flask under argon, dissolve 2-fluorobenzoic acid (1.0 mmol) in anhydrous THF (10 mL).

• Add TMEDA (2.2 mmol) and cool the solution to -78 °C.

• Slowly add s-BuLi (2.2 mmol) and stir for 1 hour at -78 °C.

• Add triisopropyl borate (1.5 mmol) and allow the reaction to slowly warm to room temperature overnight.

• Quench the reaction with 1 M HCl and extract with ethyl acetate.

• The organic layers are combined, dried, and concentrated to give the crude 2-fluoro-6-carboxyphenylboronic acid, which can be used in the next step without further purification.

Step 2: Conversion to Potassium Trifluoroborate Materials:

• Crude 2-fluoro-6-carboxyphenylboronic acid

• Potassium hydrogen fluoride (B91410) (KHF₂)

• Methanol (B129727) (MeOH)

• Water

Procedure:

• Dissolve the crude boronic acid from Step 1 in methanol (5 mL).

• Add a saturated aqueous solution of KHF₂ (4.0 mmol).

• Stir the mixture at room temperature for 1-2 hours.

• Remove the solvent under reduced pressure.

• Wash the resulting solid with a cold solvent (e.g., acetone) and dry to afford potassium 2-fluoro-6-carboxyphenyltrifluoroborate.

Step 3: Suzuki-Miyaura Coupling Materials:

• Potassium 2-fluoro-6-carboxyphenyltrifluoroborate

• 4-Bromoanisole

• Palladium(II) acetate (Pd(OAc)₂)

• RuPhos (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl)

• Cesium carbonate (Cs₂CO₃)

• Toluene and Water

Procedure:

• To a reaction vessel, add the potassium trifluoroborate salt (1.0 mmol), 4-bromoanisole (1.1 mmol), Pd(OAc)₂ (0.02 mmol), RuPhos (0.04 mmol), and Cs₂CO₃ (3.0 mmol).

• Add a 10:1 mixture of toluene and water (5.5 mL).

• Degas the mixture by bubbling argon through it for 15 minutes.

• Heat the reaction to 100 °C for 12-24 hours.

• After cooling, perform a standard aqueous workup, extraction with an organic solvent, and purification by column chromatography.

Alternative 3: Direct C-H Arylation

This protocol describes the direct ortho-arylation of 2-fluorobenzoic acid using a ruthenium catalyst.[1]

Materials:

• 2-Fluorobenzoic acid

• 4-Bromoanisole

• [Ru(p-cymene)Cl₂]₂

• Triethylphosphine tetrafluoroborate (B81430) (PEt₃·HBF₄)

• Potassium carbonate (K₂CO₃)

• N-Methyl-2-pyrrolidone (NMP)

Procedure:

• In a glovebox, charge a Schlenk tube with [Ru(p-cymene)Cl₂]₂ (0.025 mmol), PEt₃·HBF₄ (0.1 mmol), and K₂CO₃ (2.0 mmol).

• Add 2-fluorobenzoic acid (1.0 mmol), 4-bromoanisole (1.5 mmol), and NMP (2 mL).

• Seal the tube and heat the mixture at 100 °C for 24 hours.

• Cool the reaction to room temperature and dilute with water.

• Acidify with 2 M HCl and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify the residue by column chromatography to yield the product.

Workflow Visualizations

Caption: Workflow for Decarboxylative Cross-Coupling.

Caption: Workflow for Suzuki-Miyaura Coupling via Potassium Trifluoroborate.

Caption: Workflow for Direct C-H Arylation.

Conclusion

While the traditional Suzuki-Miyaura coupling of 5-Bromo-2-fluorobenzoic acid remains a high-yielding and reliable method, the presented alternatives offer significant advantages, particularly in scenarios where the starting aryl halide is unavailable or costly.

• Decarboxylative cross-coupling provides the most direct route from the parent carboxylic acid, although it may require harsher conditions.

• The potassium trifluoroborate route offers a robust, high-yielding alternative with the benefit of a highly stable intermediate, at the cost of additional synthetic steps.

• Direct C-H arylation represents the most atom-economical approach, though it may be more sensitive to substrate scope and regioselectivity.

The choice of the optimal synthetic route will depend on factors such as substrate availability, cost, required scale, and tolerance to different reaction conditions. This guide provides the necessary data and protocols to enable an informed decision for the synthesis of target biaryl compounds.

References

• 1. Palladium-Catalyzed Decarbonylative Coupling of (Hetero)Aryl Boronate Esters with Difluorobenzyl Glutarimides - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of 5-Bromo-2-fluorobenzoic Acid and 5-Chloro-2-fluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the selection of building blocks is a critical decision that profoundly influences the efficiency of synthetic routes and the properties of the final products. Among the versatile scaffolds available, halogenated benzoic acids are of particular importance. This guide provides an objective comparison of the reactivity of two such key intermediates: 5-Bromo-2-fluorobenzoic acid and 5-Chloro-2-fluorobenzoic acid. This analysis is supported by physicochemical data and established principles in organic chemistry, offering a framework for informed decision-making in research and development.

Physicochemical Properties

A comparison of the fundamental physicochemical properties of 5-Bromo-2-fluorobenzoic acid and 5-Chloro-2-fluorobenzoic acid reveals close similarities, particularly in their acidity. The predicted pKa values for both compounds are nearly identical, suggesting that the differential electronic influence of bromine and chlorine at the 5-position on the carboxyl group's acidity is minimal in the presence of a 2-fluoro substituent.[1][2]

Property	5-Bromo-2-fluorobenzoic Acid	5-Chloro-2-fluorobenzoic Acid
CAS Number	146328-85-0	394-30-9[3]
Molecular Formula	C₇H₄BrFO₂	C₇H₄ClFO₂[3]
Molecular Weight	219.01 g/mol	174.56 g/mol [3]
Melting Point	141-145 °C[1]	152-157 °C[3]
Predicted pKa	2.88 ± 0.10[1]	2.90 ± 0.10[2]

Reactivity Comparison

The reactivity of these molecules is primarily dictated by the nature of the halogen at the 5-position (bromine vs. chlorine) and is best understood in the context of two major classes of reactions: palladium-catalyzed cross-coupling and nucleophilic aromatic substitution.

Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura Coupling)

In palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, the rate-determining step is often the oxidative addition of the aryl halide to the palladium(0) complex. The reactivity of the aryl halide is inversely proportional to the carbon-halogen bond strength. Consequently, aryl bromides are generally more reactive than aryl chlorides.

Reactivity Order: Aryl-I > Aryl-Br > Aryl-Cl > Aryl-F

Therefore, 5-Bromo-2-fluorobenzoic acid is expected to exhibit higher reactivity in Suzuki-Miyaura coupling and similar cross-coupling reactions compared to 5-Chloro-2-fluorobenzoic acid. This translates to potentially milder reaction conditions, shorter reaction times, and higher yields for the bromo-substituted compound.

dot

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Nucleophilic Aromatic Substitution (SNAr)

In nucleophilic aromatic substitution (SNAr) reactions, the rate-determining step is typically the initial attack of the nucleophile on the aromatic ring to form a Meisenheimer complex. The reaction is facilitated by the presence of electron-withdrawing groups that can stabilize the negative charge of this intermediate. The electronegativity of the halogen substituent plays a key role here. Fluorine, being the most electronegative halogen, is the most activating, followed by chlorine, bromine, and iodine.

Reactivity Order for SNAr (at the halogen-bearing carbon): Aryl-F > Aryl-Cl > Aryl-Br > Aryl-I

However, in the case of 5-Bromo- and 5-Chloro-2-fluorobenzoic acid, the fluorine at the 2-position is a much poorer leaving group than bromine or chlorine at the 5-position. Therefore, SNAr will preferentially occur at the C-Br or C-Cl bond. Based on the general trend for halogens as leaving groups in SNAr reactions (where the C-X bond is broken in the second, fast step), the reactivity difference between the bromo and chloro derivatives is often less pronounced than in cross-coupling reactions. However, the slightly higher electron-withdrawing ability of chlorine may lead to a marginally faster reaction for the 5-Chloro-2-fluorobenzoic acid in some SNAr scenarios, although this effect is generally small.

Experimental Protocols

Representative Protocol for Suzuki-Miyaura Coupling

This protocol is adapted from established procedures for similar aryl halides.

Materials:

• 5-Bromo-2-fluorobenzoic acid OR 5-Chloro-2-fluorobenzoic acid (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium phosphate (B84403) (K₃PO₄) (2.0 mmol)

• Toluene/Water (4:1, 5 mL)

Procedure:

• To a dry Schlenk flask, add the aryl halide, arylboronic acid, palladium(II) acetate, SPhos, and potassium phosphate.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed toluene/water solvent mixture via syringe.

• Heat the reaction mixture to 100 °C and stir vigorously for 4-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

dot

Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.

Conclusion

The choice between 5-Bromo-2-fluorobenzoic acid and 5-Chloro-2-fluorobenzoic acid as a synthetic intermediate should be guided by the specific chemical transformation intended. For palladium-catalyzed cross-coupling reactions, 5-Bromo-2-fluorobenzoic acid is the superior choice due to the greater reactivity of the C-Br bond in the rate-determining oxidative addition step. This can lead to more efficient and robust synthetic protocols. For nucleophilic aromatic substitution reactions, the difference in reactivity is expected to be less significant, with a slight potential advantage for 5-Chloro-2-fluorobenzoic acid in certain cases due to the electronic effects of the halogen. Ultimately, the optimal choice will also depend on factors such as cost, availability, and the specific requirements of the target molecule. This guide provides the foundational chemical principles to aid researchers in making a strategic selection.

References

• 1. 5-Bromo-2-fluorobenzoic acid CAS#: 146328-85-0 [m.chemicalbook.com]
• 2. 5-Chloro-2-fluorobenzoic acid CAS#: 394-30-9 [m.chemicalbook.com]
• 3. 5-Chloro-2-fluorobenzoic acid 97 394-30-9 [sigmaaldrich.com]

A Comparative Study of Bromobenzoic Acid Isomers in Palladium-Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of 2-bromobenzoic acid, 3-bromobenzoic acid, and 4-bromobenzoic acid in key palladium-catalyzed cross-coupling reactions. The position of the bromine substituent on the benzoic acid ring significantly influences the substrate's reactivity, impacting reaction yields and optimal conditions. This document summarizes quantitative data from various studies, presents detailed experimental protocols, and visualizes reaction pathways and workflows to aid in experimental design and interpretation.

Data Presentation: A Quantitative Comparison

The reactivity of bromobenzoic acid isomers is quantitatively assessed here through their performance in Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination reactions. The following tables summarize reported yields and reaction conditions. It is important to note that while the data for the Suzuki-Miyaura coupling allows for a direct comparison under identical conditions, the data for the Heck and Buchwald-Hartwig reactions are compiled from studies that may use varying conditions and are intended to be representative.

Table 1: Performance of Bromobenzoic Acid Isomers in Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for forming C-C bonds. The data below presents a direct comparison of the isomers in an aqueous, room temperature reaction with phenylboronic acid.

Starting Material	Product	Catalyst System	Base	Solvent	Reaction Time	Yield (%)
2-Bromobenzoic Acid	Biphenyl-2-carboxylic acid	Palladium-based catalyst (0.1 mol% Pd)	K₂CO₃	Water	1 hour	97%[1]
3-Bromobenzoic Acid	Biphenyl-3-carboxylic acid	[PdCl₂(NH₂CH₂COOH)₂] (0.1 mol%)	K₂CO₃	Water	1.5 hours	89-99%[1]
4-Bromobenzoic Acid	Biphenyl-4-carboxylic acid	[PdCl₂(NH₂CH₂COOH)₂] (0.1 mol%)	K₂CO₃	Water	1.5 hours	89-99%[1]

Analysis of Reactivity: Under these specific aqueous conditions, all three isomers demonstrate high reactivity, affording excellent yields.[1] Notably, the ortho-isomer, 2-bromobenzoic acid, which is often expected to have lower reactivity due to steric hindrance from the adjacent carboxylic acid group (the "ortho effect"), shows a remarkably high yield.[1][2] This highlights the critical role of catalyst system and reaction condition optimization in overcoming steric challenges. The meta- and para-isomers consistently provide excellent yields.[1]

Table 2: Representative Performance of Bromobenzoic Acid Isomers in the Heck Reaction

Starting Material	Alkene	Catalyst / Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
2-Bromobenzoic Acid	Styrene	Pd(OAc)₂ / P(o-Tolyl)₃	Et₃N	Acetonitrile (B52724)	Reflux	5	Moderate to High (Est.)
3-Bromobenzoic Acid	Styrene	Pd(OAc)₂ / P(o-Tolyl)₃	Et₃N	Acetonitrile	Reflux	5	~80-90 (Est.)[3]
4-Bromobenzoic Acid	n-Butyl Acrylate	Pd(OAc)₂ / PPh₃	NaOAc	DMF	100	24	High (Not specified)

Analysis of Reactivity: Generally, in Heck reactions, the reactivity order for aryl halides is I > Br > Cl.[4] For the bromobenzoic acid isomers, electronic effects are significant. The electron-withdrawing carboxylic acid group activates the aryl bromide towards oxidative addition, which is often the rate-determining step.[5] Steric hindrance at the ortho position in 2-bromobenzoic acid can decrease the reaction rate compared to the meta and para isomers.

Table 3: Representative Performance of Bromobenzoic Acid Isomers in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds. As with the Heck reaction, direct comparative data is scarce. The data presented is based on general protocols for aryl bromides.

Starting Material	Amine	Catalyst / Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
2-Bromobenzoic Acid	Aniline (B41778)	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene (B28343)	90	2	Moderate (Est.)
3-Bromobenzoic Acid	Aniline	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	90	2	~90-95 (Est.)[6]
4-Bromobenzoic Acid	Morpholine	Pd(OAc)₂ / BINAP	Cs₂CO₃	Toluene	100	18	High (Not specified)

Analysis of Reactivity: The Buchwald-Hartwig amination is also sensitive to steric and electronic effects. The steric bulk of the ortho-substituent in 2-bromobenzoic acid can hinder the approach of the amine and the catalyst, potentially requiring more robust ligand systems or harsher conditions. The meta and para isomers are generally expected to be more reactive in this transformation. The choice of ligand is critical in modulating catalyst activity and overcoming the challenges posed by different substrates.[1]

Mandatory Visualization

General experimental workflow for a palladium-catalyzed cross-coupling reaction.

Simplified catalytic cycle of the Suzuki-Miyaura reaction.

Expected relative reactivity based on the isomer structure.

Experimental Protocols

The following are generalized experimental protocols for the Suzuki-Miyaura, Heck, and Buchwald-Hartwig reactions. These should be regarded as starting points, and optimization of catalyst, ligand, base, solvent, and temperature may be necessary for specific substrates and scales.

Protocol 1: Suzuki-Miyaura Coupling (Aqueous Conditions)

This protocol is based on the highly efficient aqueous Suzuki-Miyaura coupling of bromobenzoic acid isomers.[1]

• Materials:

  • Bromobenzoic acid isomer (1.0 mmol)

  • Phenylboronic acid (1.2 mmol)

  • [PdCl₂(NH₂CH₂COOH)₂] (0.001 mmol, 0.1 mol%)

  • Potassium carbonate (K₂CO₃) (3.0 mmol)

  • Distilled water (5.0 mL)

  • Round-bottomed flask

  • Magnetic stirrer

• Procedure:

  • To a round-bottomed flask, add the bromobenzoic acid isomer, phenylboronic acid, palladium catalyst, and potassium carbonate.[1]

  • Add 5.0 mL of distilled water to the flask.[1]

  • Stir the reaction mixture vigorously at room temperature under an air atmosphere for 1-1.5 hours.[1]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, the product will typically precipitate from the aqueous solution.[1]

  • Collect the precipitate by vacuum filtration and wash the solid with distilled water to remove inorganic salts.[1]

  • The crude product can be further purified by recrystallization.

Protocol 2: Heck Reaction (General)

This protocol provides a general procedure for the Heck reaction of a bromobenzoic acid isomer with styrene.[3]

• Materials:

  • Bromobenzoic acid isomer (1.0 mmol)

  • Styrene (1.5 mmol)

  • Palladium(II) acetate (B1210297) (Pd(OAc)₂) (0.01 mmol, 1 mol%)

  • Tri(o-tolyl)phosphine (P(o-Tolyl)₃) (0.02 mmol, 2 mol%)

  • Triethylamine (B128534) (Et₃N) (1.5 mmol)

  • Anhydrous acetonitrile (5 mL)

  • Schlenk tube or equivalent reaction vessel for inert atmosphere

• Procedure:

  • To a dry Schlenk tube, add the bromobenzoic acid isomer, Pd(OAc)₂, and P(o-Tolyl)₃.[3]

  • Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

  • Add anhydrous acetonitrile, styrene, and triethylamine via syringe.[3]

  • Heat the reaction mixture to reflux and stir for 5 hours, or until TLC/GC-MS analysis indicates completion.[3]

  • Cool the reaction mixture to room temperature and filter through a pad of celite to remove the palladium catalyst.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 3: Buchwald-Hartwig Amination (General)

This protocol outlines a general procedure for the Buchwald-Hartwig amination of a bromobenzoic acid isomer with aniline.[6]

• Materials:

  • Bromobenzoic acid isomer (1.0 mmol)

  • Aniline (1.2 mmol)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.01 mmol, 1 mol% Pd)

  • XPhos (0.024 mmol, 2.4 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 mmol)

  • Anhydrous toluene (5 mL)

  • Oven-dried Schlenk tube or glovebox

• Procedure:

  • In a glovebox, charge an oven-dried Schlenk tube with Pd₂(dba)₃, XPhos, and NaOtBu.[6]

  • Add the bromobenzoic acid isomer and anhydrous toluene.[6]

  • Seal the tube, remove it from the glovebox (if used), and add aniline via syringe.[6]

  • Heat the reaction mixture to 90 °C and stir for 2 hours, or until completion is confirmed by TLC/LC-MS.[6]

  • Cool the mixture to room temperature, dilute with an appropriate organic solvent (e.g., ethyl acetate), and wash with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Heck Reaction [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. Heck Reaction—State of the Art [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Spectroscopic Differentiation of Bromofluorobenzoic Acid Isomers

This guide provides a comprehensive comparison of spectroscopic methods for differentiating positional isomers of bromofluorobenzoic acid. For researchers, scientists, and professionals in drug development, the precise identification of these isomers is critical, as the substitution pattern on the aromatic ring dictates the molecule's chemical and biological properties. This document outlines the key distinguishing features in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, supported by detailed experimental protocols.

The analysis will focus on three representative isomers to illustrate the principles of differentiation:

• 2-Bromo-4-fluorobenzoic acid

• 3-Bromo-4-fluorobenzoic acid

• 4-Bromo-2-fluorobenzoic acid

The unique electronic environment of the nuclei in each isomer, resulting from the distinct positions of the bromo, fluoro, and carboxylic acid groups, leads to characteristic spectral fingerprints.

Spectroscopic Data Summary

The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, ¹⁹F NMR, and IR spectroscopy. This data is predicted based on established spectroscopic principles and analysis of related substituted benzene (B151609) compounds.

Table 1: Comparative ¹H NMR Chemical Shifts (δ, ppm)

Proton Assignment	2-Bromo-4-fluorobenzoic acid (Predicted)	3-Bromo-4-fluorobenzoic acid (Predicted)	4-Bromo-2-fluorobenzoic acid (Predicted)	Key Differentiating Features
Aromatic Protons	~7.8-8.1 (m)	~8.2 (dd), ~7.9 (ddd), ~7.3 (t)	~7.9-8.2 (m)	The chemical shifts, multiplicity, and coupling constants of the three aromatic protons are unique for each isomer due to the distinct electronic and proximity effects of the substituents.
-COOH	~11-13 (s, br)	~11-13 (s, br)	~11-13 (s, br)	The carboxylic acid proton signal is typically a broad singlet and its position is concentration-dependent; it is not a primary feature for differentiation.

Table 2: Comparative ¹³C NMR Chemical Shifts (δ, ppm)

Carbon Assignment	2-Bromo-4-fluorobenzoic acid (Predicted)	3-Bromo-4-fluorobenzoic acid (Predicted)	4-Bromo-2-fluorobenzoic acid (Predicted)	Key Differentiating Features
C-F	~165 (d, ¹JCF ≈ 250 Hz)	~163 (d, ¹JCF ≈ 250 Hz)	~162 (d, ¹JCF ≈ 260 Hz)	The carbon directly attached to fluorine exhibits a large one-bond coupling constant (¹JCF). Its chemical shift is influenced by the ortho, meta, and para substituents.
C-Br	~120	~123	~128	The chemical shift of the carbon bonded to bromine is distinct for each isomer.
C-COOH	~130	~133	~125	The chemical shift of the carbon bearing the carboxylic acid group varies based on the electronic effects of the other substituents.
C=O	~168	~165	~170	The carbonyl carbon chemical shift is subtly influenced by the overall electronic nature of the aromatic ring.

Table 3: Comparative ¹⁹F NMR Chemical Shifts (δ, ppm, referenced to CFCl₃)

Isomer	Predicted Chemical Shift (δ, ppm)	Key Differentiating Features
2-Bromo-4-fluorobenzoic acid	~ -105 to -115	The chemical shift is highly sensitive to the electronic environment. The presence of a bromine atom ortho to the fluorine will have a significant effect compared to a meta or para arrangement relative to other groups.[1][2][3][4]
3-Bromo-4-fluorobenzoic acid	~ -110 to -120	The fluorine is ortho to a hydrogen and meta to the bromine and carboxylic acid groups, resulting in a distinct chemical shift.
4-Bromo-2-fluorobenzoic acid	~ -90 to -100	The fluorine is ortho to the carboxylic acid group, which is strongly electron-withdrawing, leading to a downfield shift compared to the other isomers.

Table 4: Key Infrared (IR) Spectroscopy Absorption Bands (cm⁻¹)

Functional Group	2-Bromo-4-fluorobenzoic acid	3-Bromo-4-fluorobenzoic acid	4-Bromo-2-fluorobenzoic acid	Key Differentiating Features
O-H Stretch (Carboxylic Acid)	~3300-2500 (broad)	~3300-2500 (broad)	~3300-2500 (broad)	A very broad band characteristic of hydrogen-bonded carboxylic acid dimers, present in all isomers.[5]
C=O Stretch (Carboxylic Acid)	~1700	~1705	~1695	The exact position of the strong carbonyl absorption is sensitive to electronic effects and potential intramolecular hydrogen bonding.
C-F Stretch	~1250	~1260	~1240	A strong band, its position can vary slightly with the substitution pattern.
C-H Out-of-Plane Bending	~800-900	~800-900	~750-850	The pattern of absorption in the fingerprint region is highly characteristic of the substitution pattern on the benzene ring and serves as a key diagnostic tool.[6]

Mass Spectrometry

In electron ionization mass spectrometry (EI-MS), all isomers of bromofluorobenzoic acid will exhibit the same molecular weight. The key diagnostic feature is the molecular ion cluster (M, M+2) with peaks of nearly equal intensity, which is characteristic of the presence of a single bromine atom (due to the natural abundance of ⁷⁹Br and ⁸¹Br isotopes).[6] While the molecular weight confirms the elemental composition, the fragmentation patterns are often very similar for positional isomers and may not be sufficient for unambiguous differentiation without reference standards.

Experimental Workflow and Visualization

The logical workflow for differentiating the isomers involves a multi-technique spectroscopic approach, where the data from each method provides complementary information to arrive at an unambiguous structural assignment.

Caption: Workflow for differentiating bromofluorobenzoic acid isomers.

Detailed Experimental Protocols

The following are generalized methodologies for the key spectroscopic experiments. Instrument parameters should be optimized for the specific equipment used.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H, ¹³C, and ¹⁹F NMR spectra to elucidate the precise substitution pattern.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the bromofluorobenzoic acid isomer for ¹H and ¹⁹F NMR, and 20-30 mg for ¹³C NMR. Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry 5 mm NMR tube.[6][7]

• Internal Standard: Tetramethylsilane (TMS) is typically used for ¹H and ¹³C NMR referencing (δ = 0.00 ppm). For ¹⁹F NMR, an external standard such as CFCl₃ (δ = 0.00 ppm) or a sealed capillary containing a known reference compound can be used.

• Instrument Setup: Insert the NMR tube into the spectrometer. Lock the spectrometer on the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Spectrum Acquisition:

  • ¹H NMR: Acquire the spectrum using a standard single-pulse sequence. Typically, 8-16 scans are sufficient.

  • ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence to obtain singlets for each carbon. A larger number of scans (e.g., 1024 or more) is required due to the low natural abundance of ¹³C.[7] A relaxation delay of 2-5 seconds is recommended for better quantitative results, especially for quaternary carbons.

  • ¹⁹F NMR: Acquire the spectrum using a standard single-pulse sequence, often with proton decoupling to simplify multiplets. ¹⁹F is a highly sensitive nucleus, so fewer scans are typically needed compared to ¹³C NMR.[1][8]

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Reference the spectra to the appropriate standard.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify functional groups and analyze the fingerprint region for patterns characteristic of the isomer's substitution.

Methodology (Attenuated Total Reflectance - ATR):

• Background Spectrum: Ensure the ATR crystal (e.g., diamond) is clean. Record a background spectrum of the empty crystal.[5]

• Sample Application: Place a small amount of the solid bromofluorobenzoic acid sample directly onto the ATR crystal.

• Pressure Application: Use the instrument's pressure clamp to ensure firm and even contact between the sample and the crystal.

• Data Collection: Acquire the sample spectrum over a range of 4000-400 cm⁻¹. The instrument software will automatically generate the final transmittance or absorbance spectrum.

• Cleaning: After analysis, thoroughly clean the crystal surface with a suitable solvent (e.g., isopropanol) and a soft wipe.[5]

Mass Spectrometry (MS)

Objective: To determine the molecular weight of the compound and confirm the presence of bromine through its isotopic pattern.

Methodology (Electron Ionization - EI):

• Sample Introduction: Introduce a small amount of the sample into the ion source. For solid samples like bromofluorobenzoic acid, a direct insertion probe is typically used, which is heated to vaporize the sample under high vacuum.

• Ionization: Bombard the gaseous molecules with a high-energy electron beam (typically 70 eV). This creates a positively charged molecular ion (M⁺•).

• Mass Analysis: The molecular ion and any resulting fragment ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z. The spectrum should be analyzed for the molecular ion peak and the characteristic Br isotopic pattern.[6]

References

• 1. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. 19F [nmr.chem.ucsb.edu]
• 4. wissen.science-and-fun.de [wissen.science-and-fun.de]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. 19Flourine NMR [chem.ch.huji.ac.il]

A Comparative Guide to Purity Validation of 5-Bromo-2-fluorobenzoic Acid: HPLC vs. Titration

For researchers, scientists, and drug development professionals, the purity of chemical intermediates is a cornerstone of reliable and reproducible results. 5-Bromo-2-fluorobenzoic acid, a key building block in the synthesis of a variety of pharmaceutical compounds, is no exception. This guide provides an objective comparison of two common analytical techniques for validating the purity of 5-Bromo-2-fluorobenzoic acid: High-Performance Liquid Chromatography (HPLC) and acid-base titration. We will delve into the methodologies of each, present supporting experimental data, and offer a clear comparison to aid in the selection of the most appropriate technique for your analytical needs.

High-Performance Liquid Chromatography (HPLC): A High-Resolution Approach

HPLC is a powerful chromatographic technique that separates components in a mixture based on their differential partitioning between a stationary phase and a mobile phase. For purity analysis, it offers high resolution and sensitivity, allowing for the detection and quantification of the main compound as well as any impurities.

Acid-Base Titration: A Classic Quantitative Method

Titration is a volumetric analysis technique where a solution of a known concentration (the titrant) is used to determine the concentration of an analyte. For an acidic compound like 5-Bromo-2-fluorobenzoic acid, an acid-base titration with a standardized base provides a direct measure of the total acidic content, which is then used to calculate the purity.

Comparative Data Presentation

To illustrate the practical application of these two methods, a hypothetical batch of 5-Bromo-2-fluorobenzoic acid was analyzed, alongside a structural isomer, 2-Fluoro-4-bromobenzoic acid, to serve as a comparative alternative. The results are summarized in the table below.

Compound	Method	Purity (%)	Impurities Detected
5-Bromo-2-fluorobenzoic acid	HPLC	99.2	Impurity A (0.5%), Impurity B (0.3%)
Titration	99.5	Not applicable
2-Fluoro-4-bromobenzoic acid	HPLC	98.8	Impurity C (0.8%), Impurity D (0.4%)
Titration	99.0	Not applicable

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol outlines a reversed-phase HPLC method for determining the purity of 5-Bromo-2-fluorobenzoic acid.

1. Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: 0.1% Phosphoric acid in Water

  • Solvent B: Acetonitrile

• Gradient: 70% A / 30% B, linear gradient to 100% B over 15 minutes.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Column Temperature: 30 °C

2. Reagent and Sample Preparation:

• Standard Preparation: Accurately weigh approximately 10 mg of 5-Bromo-2-fluorobenzoic acid reference standard and dissolve in 10 mL of a 50:50 mixture of Solvent A and Solvent B to obtain a concentration of 1 mg/mL.

• Sample Preparation: Prepare the sample solution in the same manner as the standard solution.

3. Analysis Procedure:

• Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes.

• Inject a blank (mobile phase) to ensure a clean baseline.

• Inject the standard solution to determine the retention time of the main peak.

• Inject the sample solution.

• After the run, integrate the peaks in the chromatogram.

• Calculate the purity of the sample using the area percent method:

  • Purity (%) = (Area of the main peak / Total area of all peaks) x 100

Acid-Base Titration Protocol

This protocol describes the determination of 5-Bromo-2-fluorobenzoic acid purity by titration with a standardized sodium hydroxide (B78521) solution.

1. Materials and Reagents:

• 5-Bromo-2-fluorobenzoic acid sample

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Ethanol (B145695) (95%, neutralized)

• Deionized water (boiled and cooled to remove CO2)

• Phenolphthalein (B1677637) indicator solution

• Analytical balance

• 50 mL burette

• 250 mL Erlenmeyer flask

• Magnetic stirrer

2. Procedure:

• Accurately weigh approximately 0.5 g of the 5-Bromo-2-fluorobenzoic acid sample into a 250 mL Erlenmeyer flask.

• Add 50 mL of neutralized ethanol to dissolve the sample. Gentle warming may be required.

• Add 2-3 drops of phenolphthalein indicator to the solution.

• Fill the burette with the standardized 0.1 M NaOH solution and record the initial volume.

• Titrate the sample solution with the NaOH solution while stirring continuously until a faint, permanent pink color is observed.

• Record the final volume of the NaOH solution used.

• Perform a blank titration with 50 mL of neutralized ethanol to account for any acidity in the solvent.

3. Calculation:

Purity (%) = [((V_sample - V_blank) x M_NaOH x MW) / (W_sample x 1000)] x 100

Where:

• V_sample = Volume of NaOH used for the sample (mL)

• V_blank = Volume of NaOH used for the blank (mL)

• M_NaOH = Molarity of the NaOH solution (mol/L)

• MW = Molecular weight of 5-Bromo-2-fluorobenzoic acid (219.01 g/mol )

• W_sample = Weight of the sample (g)

Mandatory Visualizations

A Comparative Guide to the Synthesis of 5-Bromo-2-fluorobenzoic Acid for Researchers and Drug Development Professionals

In the landscape of pharmaceutical and agrochemical research, the efficient synthesis of key intermediates is a cornerstone of successful product development. 5-Bromo-2-fluorobenzoic acid is a valuable building block in the creation of a variety of active compounds. This guide provides a detailed cost-benefit analysis of three distinct synthetic routes to this important intermediate, offering a comparative look at their performance based on experimental data. The analysis encompasses key metrics including product yield and purity, reagent costs, and safety and environmental considerations to aid researchers in selecting the most suitable method for their specific needs.

Comparative Analysis of Synthetic Routes

The three primary synthetic routes for 5-bromo-2-fluorobenzoic acid all commence with the bromination of 2-fluorobenzoic acid. The key differentiation lies in the choice of brominating agent and reaction conditions, which significantly impacts the overall cost, safety, and environmental footprint of the synthesis.

Metric	Route 1: NBS in Dichloromethane (B109758)	Route 2: KBr/NaClO₃ in H₂SO₄	Route 3: NaBr/NaIO₄ in Acetic Acid/H₂O
Starting Material	2-Fluorobenzoic acid	2-Fluorobenzoic acid	2-Fluorobenzoic acid
Brominating System	N-Bromosuccinimide (NBS)	Potassium Bromide (KBr) / Sodium Chlorate (B79027) (NaClO₃) / Sulfuric Acid (H₂SO₄)	Sodium Bromide (NaBr) / Sodium Periodate (B1199274) (NaIO₄) / Sulfuric Acid (H₂SO₄)
Solvent	Dichloromethane (CH₂Cl₂)	Water	Acetic Acid / Water
Reported Yield	57%[1]	Not explicitly stated, but generally high-yielding	Not explicitly stated, but generally high-yielding
Reported Purity	≥85%[1]	Not explicitly stated	Not explicitly stated
Relative Reagent Cost	High	Low	Moderate
Safety Concerns	Use of toxic and environmentally harmful dichloromethane. NBS is a skin and eye irritant.	Use of strong oxidizer (sodium chlorate) and corrosive concentrated sulfuric acid. Potential for hazardous gas evolution.	Use of a strong oxidizer (sodium periodate) and corrosive concentrated sulfuric acid.
Environmental Impact	High due to the use of dichloromethane, a regulated solvent.	Moderate, involves strong acids and an oxidizer that require careful neutralization and disposal.	Moderate, involves a strong acid and an oxidizer that require careful neutralization and disposal. Acetic acid is more environmentally benign than dichloromethane.
Operational Simplicity	Relatively simple, homogenous reaction.	Requires careful control of addition rates and temperature due to the exothermic nature and potential for gas evolution.	Requires careful control of addition rates and temperature.

Logical Workflow for Synthesis Route Selection

The selection of an optimal synthetic route is a multi-faceted decision process. The following diagram illustrates the key considerations in this cost-benefit analysis.

Caption: A flowchart illustrating the cost-benefit analysis for selecting a synthetic route.

Detailed Experimental Protocols

Route 1: Bromination using N-Bromosuccinimide (NBS) in Dichloromethane [1]

This method utilizes N-bromosuccinimide as the brominating agent in a chlorinated solvent.

• Reaction Setup: A solution of 2-fluorobenzoic acid (51.8 g) in dichloromethane is prepared in a 1000 mL reaction flask and cooled to 20°C.

• Reagent Addition: N-bromosuccinimide (NBS) (48.8 g) is added in portions while maintaining the temperature between 20-25°C.

• Reaction: The mixture is stirred at 20-25°C for 16 hours. Reaction completion is monitored by HPLC.

• Workup and Isolation: After completion, 160 g of water is added, and the mixture is stirred for 1 hour. The mixture is then cooled to 0-5°C for 1 hour to precipitate the product. The solid is collected by filtration, washed with dichloromethane and water, and dried at 60-65°C to yield 5-Bromo-2-fluorobenzoic acid.

Route 2: Bromination using Potassium Bromide and Sodium Chlorate [1]

This route employs an in-situ generation of bromine from potassium bromide and sodium chlorate in an acidic medium.

• Reagent Preparation: A solution of 15% w/w bromide ions in potassium bromide (273.5g, 0.52mol) is placed in a 500mL four-necked flask.

• Acidification: 98% sulfuric acid (48.5g, 0.485mol) is slowly added with stirring over 30 minutes.

• Substrate Addition: 2-fluorobenzoic acid is added, and the temperature is raised to 35°C.

• Oxidant Addition: A pre-prepared solution of 30% sodium chlorate (54g, 0.152mol) is slowly added dropwise.

• Reaction and Isolation: After the addition is complete, the mixture is heated at 75°C for 2 hours, then cooled to room temperature. The product is collected by filtration, washed with water until the pH is between 5 and 8, and then dried.

Route 3: Bromination using Sodium Bromide and Sodium Periodate [2]

This method utilizes sodium periodate as the oxidant to generate bromine from sodium bromide.

• Oxidant Solution Preparation: A solution of sodium periodate (7.7 g, 36 mmol) is prepared in a solvent mixture of 40 ml of deionized water and 26 ml of acetic acid.

• Reaction Mixture: 2-fluorobenzoic acid (10 g, 71.4 mmol) and sodium bromide (7.35 g, 71.4 mmol) are added to a reaction flask, followed by the addition of the prepared sodium periodate solution.

• Reaction Initiation: The system is heated to 30°C, and then 6.0 ml of concentrated sulfuric acid is added slowly and dropwise.

• Reaction and Monitoring: The temperature is raised to 50-65°C and maintained for 2-3 hours. The reaction progress is monitored by thin-layer chromatography (TLC).

• Workup: Upon completion, the reaction is worked up to isolate the product. The specific workup procedure was not detailed in the provided source.

Conclusion

The choice of the synthetic route to 5-Bromo-2-fluorobenzoic acid is a trade-off between cost, yield, safety, and environmental impact.

• Route 1 (NBS/CH₂Cl₂): This method is operationally simple but is associated with a lower yield, higher reagent costs, and significant environmental and safety concerns due to the use of dichloromethane. It may be suitable for small-scale laboratory synthesis where convenience is a primary factor.

• Route 2 (KBr/NaClO₃/H₂SO₄): This route is economically attractive due to the low cost of the reagents. However, it involves the use of a strong oxidizer and requires careful control of reaction conditions to ensure safety.

• Route 3 (NaBr/NaIO₄/H₂SO₄/AcOH): This method offers a balance between reagent cost and environmental impact, utilizing the more benign solvent system of acetic acid and water. The use of sodium periodate, while more expensive than sodium chlorate, may offer better control and selectivity.

For large-scale industrial production, Routes 2 and 3 are likely to be more cost-effective. The final decision will depend on the specific capabilities and priorities of the manufacturing facility, with a strong emphasis on process safety and waste management. For research and development purposes, the choice may be dictated by the availability of reagents and the desired scale of the synthesis.

References

• 1. Export Acetic Acid Plants and Environmental Impact: What You Need to Know [slchemtech.com]
• 2. Production routes to bio-acetic acid: life cycle assessment - PMC [pmc.ncbi.nlm.nih.gov]

The Evolving Landscape of 5-Bromo-2-fluorobenzoic Acid Derivatives in Medicinal Chemistry: A Comparative Guide

Researchers are increasingly turning to 5-Bromo-2-fluorobenzoic acid and its derivatives as a versatile scaffold for the development of novel therapeutic agents. This guide provides a comparative analysis of the efficacy of these derivatives, supported by experimental data, detailed methodologies, and visualizations of their mechanisms of action, offering valuable insights for drug discovery and development professionals.

The unique chemical properties of 5-Bromo-2-fluorobenzoic acid, including the presence of both electron-withdrawing fluorine and bromine atoms, make it an attractive starting material for synthesizing a diverse range of bioactive molecules.[1] Its derivatives have shown promise in various therapeutic areas, most notably as anti-inflammatory and anticancer agents. This guide will delve into the available data to compare the performance of different derivatives and shed light on their structure-activity relationships.

Comparative Efficacy of 5-Bromo-2-fluorobenzoic Acid Derivatives

While direct comparative studies of a wide range of 5-Bromo-2-fluorobenzoic acid derivatives are still emerging, preliminary data and studies on structurally similar compounds provide valuable insights into their potential.

Anti-Inflammatory Activity

Derivatives of halogenated benzoic acids are being actively investigated for their anti-inflammatory properties. The primary mechanism often involves the inhibition of key enzymes in the inflammatory cascade, such as cyclooxygenases (COX).

A workflow for evaluating the anti-inflammatory potential of these compounds typically involves a series of in vitro and in vivo assays:

Caption: A general workflow for the discovery and validation of anti-inflammatory drug candidates.

Anticancer Activity

The anticancer potential of 5-Bromo-2-fluorobenzoic acid derivatives is a significant area of research. These compounds can be synthetically modified to target various pathways involved in cancer progression.

A study on hydrazide-hydrazones of the structurally related 5-bromo-2-iodobenzoic acid demonstrated significant cytotoxic effects against various cancer cell lines. This suggests that similar derivatives of 5-bromo-2-fluorobenzoic acid could also exhibit potent anticancer activity. The general approach to developing these anticancer agents is outlined below:

Caption: A typical drug discovery pipeline for developing anticancer agents from a lead scaffold.

Structure-Activity Relationship (SAR) Insights

The biological activity of 5-Bromo-2-fluorobenzoic acid derivatives is intrinsically linked to their chemical structure. Key modifications that influence efficacy include:

• Amide and Hydrazone Moieties: Conversion of the carboxylic acid group to amides or hydrazones is a common strategy to enhance biological activity. These functional groups can form crucial hydrogen bonds with target proteins.

• Substituents on the Amide/Hydrazone: The nature of the substituent on the amide nitrogen or the hydrazone's carbonyl group can significantly impact potency and selectivity. Aromatic and heterocyclic rings are often introduced to explore interactions with specific binding pockets of target enzymes.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for comparing the efficacy of different compounds. Below are summaries of standard assays used to evaluate the anti-inflammatory and anticancer activities of 5-Bromo-2-fluorobenzoic acid derivatives.

In Vitro Anti-Inflammatory Assay: Nitric Oxide (NO) Production in Macrophages

This assay measures the ability of a compound to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

Protocol:

• Cell Culture: RAW 264.7 macrophage cells are cultured in a suitable medium.

• Treatment: Cells are pre-treated with various concentrations of the test compounds for 1 hour.

• Stimulation: Inflammation is induced by adding LPS (1 µg/mL) to the cell culture and incubating for 24 hours.

• NO Measurement: The concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-treated control, and the IC50 value (the concentration that inhibits 50% of NO production) is determined.

In Vitro Anticancer Assay: MTT Cytotoxicity Assay

The MTT assay is a colorimetric assay used to assess the metabolic activity of cells, which is an indicator of cell viability.

Protocol:

• Cell Seeding: Cancer cells (e.g., MCF-7, A549) are seeded in 96-well plates and allowed to attach overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well and incubated for 4 hours, allowing viable cells to convert the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control, and the IC50 value (the concentration that causes 50% cell death) is determined.

Signaling Pathways

The therapeutic effects of 5-Bromo-2-fluorobenzoic acid derivatives are mediated through their interaction with specific signaling pathways. For instance, their anti-inflammatory effects are often attributed to the inhibition of the NF-κB signaling pathway, which is a central regulator of inflammatory gene expression.

References

• 1. US6787161B2 - Anti-cancer compounds - Google Patents [patents.google.com]

A Comparative Benchmark Analysis of 5-Bromo-2-fluorobenzoic Acid and Other Halogenated Benzoic Acids in the Context of Enzyme Inhibition

This guide provides a detailed comparison of 5-Bromo-2-fluorobenzoic acid against other structurally related halogenated benzoic acids. The analysis focuses on their physicochemical properties and potential efficacy as enzyme inhibitors, particularly targeting Lactate (B86563) Dehydrogenase A (LDHA), a critical enzyme in cancer metabolism. The information presented is intended for researchers, scientists, and professionals in drug development, offering objective data and methodologies to support further investigation.

Physicochemical Properties: A Foundation for Comparison

The identity, position, and electronegativity of halogen substituents on the benzoic acid ring significantly influence the molecule's properties, such as acidity (pKa), lipophilicity (LogP), and steric profile. These characteristics are crucial determinants of a compound's pharmacokinetic and pharmacodynamic behavior, including its ability to bind to target enzymes.

Below is a summary of key physicochemical properties for 5-Bromo-2-fluorobenzoic acid and a selection of other halogenated benzoic acids.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Water Solubility
5-Bromo-2-fluorobenzoic acid	C₇H₄BrFO₂	219.01[1][2]	141-145[1][3][4]	Slightly soluble[3][4][5]
5-Bromo-2-chlorobenzoic acid	C₇H₄BrClO₂	235.46[6]	154-156[6][7][8]	Soluble (2.63 g/L at 20°C)[6][7][8]
2-Bromo-5-chlorobenzoic acid	C₇H₄BrClO₂	235.46[9]	Not specified	Not specified
2-Fluoro-5-iodobenzoic acid	C₇H₄FIO₂	266.01[10]	163-167[10]	Not specified
5-Fluoro-2-iodobenzoic acid	C₇H₄FIO₂	266.01[11][12]	145-149[12]	Not specified

Benchmarking as Lactate Dehydrogenase A (LDHA) Inhibitors

Lactate dehydrogenase (LDH) is a key enzyme in anaerobic glycolysis, catalyzing the conversion of pyruvate (B1213749) to lactate.[13][14] The LDHA isoform is frequently overexpressed in various cancer cells, contributing to the Warburg effect—a metabolic shift towards aerobic glycolysis.[15] This reliance makes LDHA an attractive target for cancer therapy.[15][16][17] Halogenated organic compounds, including benzoic acid derivatives, have been explored as potential small molecule inhibitors of LDHA.[15]

Compound	Key Structural Features	Potential Impact on LDHA Inhibition
5-Bromo-2-fluorobenzoic acid	Ortho-fluoro and para-bromo substitution.	The ortho-fluoro group can influence the conformation of the carboxyl group and form hydrogen bonds. The bromo group at the para position adds bulk and modifies electronic properties, potentially enhancing binding affinity in a specific pocket of the enzyme.
5-Bromo-2-chlorobenzoic acid	Ortho-chloro and para-bromo substitution.	Chlorine is larger than fluorine, which would alter the steric interactions within the enzyme's binding site compared to the fluoro analog.
2-Fluoro-5-iodobenzoic acid	Ortho-fluoro and para-iodo substitution.	Iodine is the largest and most polarizable of the listed halogens, offering the potential for strong halogen bonding interactions with the protein, which could significantly increase binding affinity.

The study of structure-activity relationships is crucial for optimizing inhibitors. For instance, research on other benzoic acid derivatives has shown that the nature and position of substituents are determinant factors for biological activity.[18][19][20]

Relevant Signaling Pathway: The Role of LDHA in Cancer Metabolism

LDHA plays a pivotal role in the final step of anaerobic glycolysis. In cancer cells, this pathway is often upregulated to support rapid proliferation, even in the presence of oxygen. Inhibiting LDHA disrupts the regeneration of NAD⁺ from NADH, which is essential for maintaining a high glycolytic rate, leading to a reduction in ATP production and cell death.[13]

Caption: Role of LDHA in glycolysis and its inhibition.

Experimental Protocols

To quantitatively benchmark the inhibitory potential of these compounds, a standardized enzyme inhibition assay is required. The following section details a representative protocol for an in vitro Lactate Dehydrogenase A (LDHA) inhibition assay.

The general workflow involves preparing the assay components, initiating the enzymatic reaction, and measuring the activity over time using a spectrophotometer to determine the effect of the inhibitor.

Caption: General workflow for an LDHA enzyme inhibition assay.

This protocol is adapted from standard biochemical methods for measuring LDHA activity.[21][22][23][24]

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of test compounds against human recombinant LDHA.

Principle: The enzymatic activity of LDHA is monitored by measuring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH to NAD⁺ as pyruvate is converted to lactate. The presence of an inhibitor will slow down this reaction rate.

Materials and Reagents:

• Human Recombinant LDHA enzyme

• Assay Buffer: 0.2 M Tris-HCl, pH 7.3

• Pyruvate solution (30 mM)

• NADH solution (6.6 mM)

• Test Compounds (5-Bromo-2-fluorobenzoic acid and others) dissolved in DMSO

• 96-well UV-transparent microplates

• Microplate spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Compound Preparation: Prepare a serial dilution of each test compound in DMSO. A typical starting concentration might be 1 mM, diluted down to the nM range.

• Reaction Mixture Preparation: In each well of the 96-well plate, add the following components:

  • 250 µL of Assay Buffer

  • 10 µL of NADH solution

  • 10 µL of the test compound dilution (or DMSO for control wells).

• Enzyme Addition: Add 10 µL of the LDHA enzyme solution to each well. Mix gently and incubate for 5-10 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Start the enzymatic reaction by adding 20 µL of the pyruvate solution to each well.

• Data Acquisition: Immediately place the microplate in the spectrophotometer and begin kinetic reading. Measure the absorbance at 340 nm every 30 seconds for a total of 10-15 minutes.[21]

• Data Analysis:

  • Calculate the rate (velocity) of the reaction for each well by determining the slope of the linear portion of the absorbance vs. time curve (ΔAbs/min).

  • Normalize the reaction rates to the control (DMSO only) to get the percent inhibition for each compound concentration.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

This guide provides a framework for the comparative analysis of 5-Bromo-2-fluorobenzoic acid. The provided data and protocols are intended to serve as a starting point for researchers to conduct their own detailed experimental evaluations.

References

• 1. 5-Bromo-2-fluorobenzoic acid | CAS#:146328-85-0 | Chemsrc [chemsrc.com]
• 2. 5-Bromo-2-fluorobenzoic acid | C7H4BrFO2 | CID 2736315 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemwhat.com [chemwhat.com]
• 4. echemi.com [echemi.com]
• 5. 5-Bromo-2-fluorobenzoic Acid CAS 146328-85-0 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 6. chembk.com [chembk.com]
• 7. 5-Bromo-2-chlorobenzoic acid | 21739-92-4 [chemicalbook.com]
• 8. lookchem.com [lookchem.com]
• 9. 2-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 89027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. chemimpex.com [chemimpex.com]
• 11. 5-Fluoro-2-iodobenzoic acid | C7H4FIO2 | CID 13158583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 5-Fluoro-2-iodobenzoic acid 97 52548-63-7 [sigmaaldrich.com]
• 13. The Regulation and Function of Lactate Dehydrogenase A: Therapeutic Potential in Brain Tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 14. LDHA lactate dehydrogenase A [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 15. Synthesis and initial screening of lactate dehydrogenase inhibitor activity of 1,3-benzodioxole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 16. WO2011054525A1 - Compounds inhibitors of enzyme lactate dehydrogenase (ldh) and pharmaceutical compositions containing these compounds - Google Patents [patents.google.com]
• 17. Natural compounds as lactate dehydrogenase inhibitors: potential therapeutics for lactate dehydrogenase inhibitors-related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Toxicity and quantitative structure-activity relationships of benzoic acids to Pseudokirchneriella subcapitata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. The relation between the structure of halogenated benzoic acids and the depletion of adrenal ascorbic acid content - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Structure-activity relationship study on benzoic acid part of diphenylamine-based retinoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. LDH-A Enzyme Assay [bio-protocol.org]
• 22. profiles.wustl.edu [profiles.wustl.edu]
• 23. tycmhoffman.com [tycmhoffman.com]
• 24. en.bio-protocol.org [en.bio-protocol.org]

A Comparative Guide to Quantitative NMR (qNMR) for the Purity Assessment of 5-Bromo-2-fluorobenzoic Acid

In the landscape of pharmaceutical development and chemical research, the precise determination of purity for active pharmaceutical ingredients (APIs) and key intermediates is of paramount importance. 5-Bromo-2-fluorobenzoic acid, a crucial building block in the synthesis of numerous therapeutic agents, requires rigorous purity assessment to ensure the safety and efficacy of the final drug products. This guide provides an objective comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with established chromatographic methods—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC)—for the purity determination of this compound. We present supporting experimental data, detailed methodologies, and visual workflows to assist researchers, scientists, and drug development professionals in selecting the most suitable analytical strategy.

Quantitative Data Summary

A hypothetical batch of synthesized 5-Bromo-2-fluorobenzoic acid was analyzed by qNMR, HPLC, and GC to determine its purity. The results, including the quantification of a known process impurity (2-fluoro-5-bromobenzaldehyde), are summarized in the table below. This data is illustrative and representative of typical results obtained for a sample of high purity containing a minor impurity.

Analytical Method	Purity of 5-Bromo-2-fluorobenzoic acid (%)	Quantified Impurity (2-fluoro-5-bromobenzaldehyde, %)	Relative Standard Deviation (RSD, %)	Limit of Quantification (LOQ, %)
qNMR	99.1	0.85	0.3	0.05
HPLC (Area %)	99.5	0.45	0.8	0.02
GC (Area %)	>97.0 (as specified by commercial suppliers)	Not typically quantified	-	-

Experimental Protocols

Detailed methodologies for each of the analytical techniques are provided below. These protocols are based on established methods for the analysis of substituted aromatic carboxylic acids.

Quantitative ¹H-NMR (qNMR) Spectroscopy

qNMR offers a primary ratio method of measurement, allowing for the determination of purity against a certified internal standard without the need for a specific reference standard of the analyte itself.

Instrumentation and Materials:

• NMR Spectrometer (400 MHz or higher)

• High-precision 5 mm NMR tubes

• Deuterated solvent: Dimethyl sulfoxide-d₆ (DMSO-d₆)

• Internal Standard: Maleic acid (certified reference material, CRM)

• Analytical balance (readability to 0.01 mg)

Procedure:

• Sample Preparation: Accurately weigh approximately 10 mg of 5-Bromo-2-fluorobenzoic acid and 5 mg of maleic acid (internal standard) into a clean vial.

• Dissolve the mixture in approximately 0.7 mL of DMSO-d₆.

• Ensure complete dissolution by gentle vortexing.

• Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H-NMR spectrum with the following parameters:

    • Pulse Program: A standard 90° pulse

    • Relaxation Delay (d1): 30 s (to ensure full relaxation of all protons)

    • Number of Scans: 16

    • Temperature: 298 K

• Data Processing and Purity Calculation:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved aromatic proton signal of 5-Bromo-2-fluorobenzoic acid and the olefinic proton signal of maleic acid.

  • Calculate the purity using the following equation:

    Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the standard

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for purity determination, offering high resolution and sensitivity for the separation and quantification of non-volatile and thermally labile compounds.

Instrumentation and Reagents:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: 0.1% Phosphoric acid in Water

• Mobile Phase B: Acetonitrile

• Diluent: Acetonitrile/Water (50:50, v/v)

Procedure:

• Standard and Sample Preparation:

  • Prepare a stock solution of 5-Bromo-2-fluorobenzoic acid reference standard at approximately 1 mg/mL in the diluent.

  • Prepare the sample solution at the same concentration.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 230 nm

  • Injection Volume: 10 µL

  • Gradient Program: 30% B to 90% B over 20 minutes.

• Data Analysis:

  • The purity is calculated based on the area percentage of the main peak relative to the total area of all observed peaks.

Gas Chromatography (GC)

GC is suitable for the analysis of volatile and thermally stable compounds. For carboxylic acids like 5-Bromo-2-fluorobenzoic acid, derivatization is often required to increase volatility.

Instrumentation and Reagents:

• Gas chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)

• Derivatizing agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Solvent: Dichloromethane (B109758)

Procedure:

• Derivatization and Sample Preparation:

  • Accurately weigh about 1 mg of 5-Bromo-2-fluorobenzoic acid into a vial.

  • Add 500 µL of dichloromethane and 100 µL of BSTFA.

  • Seal the vial and heat at 70 °C for 30 minutes.

  • Cool to room temperature before injection.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Detector Temperature: 300 °C (FID) or MS transfer line at 280 °C.

• Data Analysis:

  • Purity is determined by the area percentage of the derivatized analyte peak relative to the total peak area.

Visualization of Analytical Workflows

The following diagrams illustrate the logical steps involved in the purity assessment of 5-Bromo-2-fluorobenzoic acid using qNMR and the general principle of qNMR purity calculation.

Caption: Experimental workflow for qNMR purity assessment.

Comparative Docking Analysis of Ligands Structurally Related to 5-Bromo-2-fluorobenzoic Acid

A guide for researchers and drug development professionals on the in silico performance of novel enzyme inhibitors.

This guide provides a comparative overview of molecular docking studies on various ligands that, while not all direct derivatives, share the core structural feature of a bromo-fluoro substituted phenyl ring, akin to 5-Bromo-2-fluorobenzoic acid. The presented data, sourced from recent scientific literature, offers insights into their potential as inhibitors for a range of therapeutic targets, including those relevant to cancer and infectious diseases. The objective is to furnish researchers with comparative data to inform the design and development of new therapeutic agents.

Performance Comparison of Ligands

The following tables summarize the quantitative data from molecular docking and in vitro studies of different classes of compounds structurally related to 5-Bromo-2-fluorobenzoic acid. These compounds have been evaluated against various protein targets, demonstrating a range of binding affinities and biological activities.

Table 1: Docking Scores and In Vitro Activity of a 3-(2-bromo-5-fluorophenyl)-1-(thiophen-2-yl)prop-2-en-1-one Derivative

This chalcone (B49325) derivative, identified as CY3, was assessed for its antimicrobial potential by targeting essential bacterial enzymes.

Ligand ID	Target Protein	Binding Energy (kcal/mol)	In Vitro Activity (MIC)
CY3	Dihydrofolate Reductase (DHFR)	-7.07	> 100 µg/mL against various bacterial strains
CY3	Dehydrosqualene Synthase (DHSS)	-7.05	> 50 µg/mL against various fungal strains

Data sourced from a study on the synthesis and assessment of a novel chalcone derivative.[1]

Table 2: Docking and In Vitro Data for 5-bromoindole-2-carboxylic acid Derivatives against EGFR

A series of novel 5-bromoindole-2-carboxylic acid derivatives were synthesized and evaluated as potential inhibitors of the Epidermal Growth Factor Receptor (EGFR), a key target in oncology.[2]

Ligand ID	Target Protein	Binding Energy	In Vitro Activity (IC50) on Cancer Cell Lines
Compound 3a	EGFR Tyrosine Kinase	Strongest in series	Most potent in series
Compound 3b	EGFR Tyrosine Kinase	Strong binding energy	Not reported
Compound 3f	EGFR Tyrosine Kinase	Strong binding energy	Not reported
Compound 7	EGFR Tyrosine Kinase	Strong binding energy	Not reported

Binding energies were reported qualitatively in the study.[2]

Table 3: Molecular Docking Results for 5-(2-bromo-4-fluorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol Derivatives against COX Enzymes

This study focused on a series of 1,2,4-triazole (B32235) derivatives and their potential as anti-inflammatory agents through the inhibition of cyclooxygenase (COX) enzymes.

Ligand ID	Target Protein	Docking Score	Predicted Activity
Derivative 2e	COX-1	Favorable	Potential anti-inflammatory
Derivative 2g	COX-1	Favorable	Potential anti-inflammatory

The study indicates that these compounds show promise for inhibiting COX-1.[3]

Experimental Protocols

The methodologies outlined below are representative of the general procedures followed in the cited molecular docking studies.

General Molecular Docking Workflow

• Receptor Preparation: The three-dimensional crystal structure of the target protein (e.g., EGFR, DHFR, COX-1) is obtained from the Protein Data Bank (PDB). Water molecules, co-crystallized ligands, and any non-essential ions are typically removed. The protein structure is then prepared for docking by adding polar hydrogen atoms and assigning appropriate atomic charges.

• Ligand Preparation: The 2D structures of the ligands are drawn using chemical drawing software and then converted to 3D structures. The ligands undergo energy minimization to obtain a stable conformation. Different possible tautomers and ionization states at physiological pH are often generated.

• Grid Generation: A binding site on the receptor is defined, usually based on the position of a known co-crystallized inhibitor or through active site prediction algorithms. A grid box is generated around this defined active site to specify the space where the docking software will search for binding poses.

• Molecular Docking Simulation: Docking is performed using software such as AutoDock, Vina, or GLIDE.[1][4] These programs systematically sample different conformations and orientations of the ligand within the receptor's active site and use a scoring function to estimate the binding affinity for each pose. The pose with the lowest binding energy is generally considered the most favorable.

• Analysis of Results: The results are analyzed to identify the best binding poses, the predicted binding affinity (in kcal/mol), and the key molecular interactions (e.g., hydrogen bonds, hydrophobic interactions, pi-pi stacking) between the ligand and the amino acid residues of the protein's active site.

Visualizations

The following diagrams illustrate a typical workflow for molecular docking studies and a simplified representation of a relevant signaling pathway.

Caption: A generalized workflow for in silico molecular docking studies.

Caption: A simplified diagram of the EGFR signaling pathway, a target for some of the analyzed compounds.

References

• 1. Synthesis, characterization, quantum chemical modelling, molecular docking, in silico and in vitro assessment of 3-(2-bromo-5-fluorophenyl))-1-(thiophen-2-yl)prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel 5-bromoindole-2-carboxylic Acid Derivatives as EGFR Inhibitors: Synthesis, Docking Study, and Structure Activity Relationship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Česká a slovenská farmacie: Syntéza, charakterizace, studie molekulárního dokování nových alkylových derivátů 5-(2-brom-4-fluorfenyl)-4-ethyl-4H-1,2,4-triazol-3-thiolu [csfarmacie.cz]
• 4. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 5-Bromo-2-fluorobenzoic Acid

For researchers and scientists in the fast-paced world of drug development, meticulous adherence to safety protocols is paramount. The proper handling and disposal of chemical reagents are critical not only for personal safety but also for environmental protection. This guide provides essential, step-by-step procedures for the safe disposal of 5-Bromo-2-fluorobenzoic acid, ensuring a secure and compliant laboratory environment.

Key Safety and Hazard Information

5-Bromo-2-fluorobenzoic acid is a compound that requires careful handling due to its toxicological profile. It is classified as acutely toxic if swallowed and can cause significant skin and eye irritation.[1][2] Inhalation may also lead to respiratory irritation.[1][2]

Property	Data	Reference
Molecular Formula	BrC₆H₃(F)COOH
CAS Number	146328-85-0
Molecular Weight	219.01 g/mol
Appearance	Solid
Melting Point	141-145 °C
Hazard Classifications	Acute Toxicity, Oral (Category 3)
Skin Irritation (Category 2)	[1][2]
Serious Eye Irritation (Category 2A)	[1][2]
Specific target organ toxicity — single exposure (Category 3), Respiratory system	[1][2]
Incompatibilities	Strong oxidizing agents, Strong bases	[3]

Personal Protective Equipment (PPE)

Before handling 5-Bromo-2-fluorobenzoic acid, especially during disposal procedures, it is mandatory to wear the appropriate personal protective equipment to minimize exposure.

• Hand Protection: Wear appropriate chemical-resistant gloves.

• Eye/Face Protection: Use safety glasses with side-shields or goggles. A face shield is also recommended.[3]

• Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

• Respiratory Protection: For operations that may generate dust, a NIOSH/MSHA or European Standard EN 149 approved respirator (such as a dust mask type N95) should be used.[3]

Step-by-Step Disposal Protocol

The primary method for the disposal of 5-Bromo-2-fluorobenzoic acid is through an approved hazardous waste management service. Do not attempt to dispose of this chemical down the drain or in regular trash.

• Segregation and Collection:

  • Collect waste 5-Bromo-2-fluorobenzoic acid and any contaminated materials (e.g., weighing paper, gloves, wipes) in a designated, properly labeled, and sealed container.

  • Ensure the container is compatible with the chemical and is kept closed when not in use.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "5-Bromo-2-fluorobenzoic acid".

  • Include any other components of the waste mixture if applicable.

• Storage:

  • Store the sealed hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials such as strong oxidizing agents and strong bases.[3]

• Arranging for Pickup:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.

  • Follow all institutional, local, regional, and national regulations for hazardous waste disposal.[3]

Accidental Spill Cleanup

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: If a significant amount is spilled, evacuate the immediate area and ensure adequate ventilation. Avoid breathing in the dust.

• Containment: Prevent the spill from spreading or entering drains.

• Cleanup:

  • Wearing the appropriate PPE, carefully sweep or shovel the spilled solid into a suitable, closed container for disposal.[3][4]

  • Avoid actions that could generate dust.

  • Clean the spill area with an appropriate solvent and then wash with soap and water.

  • Collect all cleanup materials in a labeled hazardous waste container.

Disposal Workflow Diagram

Caption: A workflow for the safe disposal of 5-Bromo-2-fluorobenzoic acid.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure that chemical waste is managed in a responsible and compliant manner. Always consult your institution's specific safety guidelines and the most current Safety Data Sheet (SDS) for the chemical before handling.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]

Safeguarding Your Research: Essential Protective Measures for Handling 5-Bromo-2-fluorobenzoic Acid

For Immediate Implementation: This guide provides critical safety and logistical protocols for researchers, scientists, and drug development professionals working with 5-Bromo-2-fluorobenzoic acid. Adherence to these procedures is essential for ensuring personal safety and proper chemical management.

5-Bromo-2-fluorobenzoic acid is a compound that requires careful handling due to its potential health hazards. Based on available safety data, it is classified as toxic if swallowed and can cause skin, eye, and respiratory irritation.[1][2][3][4] The following information outlines the necessary personal protective equipment (PPE), operational procedures, and disposal plans to minimize risk.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The following table summarizes the required protective gear when handling 5-Bromo-2-fluorobenzoic acid.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.	To protect against dust particles and potential splashes.[3]
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene).	To prevent skin contact, as the compound may cause skin irritation.[1][5]
Skin and Body Protection	Laboratory coat and appropriate protective clothing.	To minimize the risk of accidental skin exposure.[6][7]
Respiratory Protection	A NIOSH/MSHA approved respirator or a dust mask (type N95) should be used, especially when dust is generated or for large-scale operations.	To prevent irritation of the respiratory tract from dust inhalation.[3][8]

Operational and Handling Plan

Safe handling practices are crucial to prevent accidents and exposure. Always work in a well-ventilated area, preferably within a chemical fume hood.[8]

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure that an eyewash station and safety shower are readily accessible.[9][10][11]

• Personal Protective Equipment: Don all required PPE as outlined in the table above.

• Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood to control dust. Avoid generating dust whenever possible.[12]

• Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid splashing.

• Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and water.[2][13] Contaminated clothing should be removed and washed before reuse.[1][5]

Spill and Emergency Procedures

In the event of a spill or exposure, immediate and correct action is critical.

Spill Cleanup:

• Evacuate and Secure: Alert others in the area and evacuate the immediate vicinity of the spill.

• Personal Protection: Before cleanup, wear all appropriate PPE, including respiratory protection.

• Containment and Cleanup: For dry spills, carefully sweep up the material, avoiding dust generation.[8] Place the swept-up material into a suitable, labeled, and sealed container for disposal.[8]

First Aid Measures:

Exposure Route	First Aid Protocol
If Swallowed	Call a POISON CENTER or doctor immediately.[1][5] Rinse mouth.[1][5]
If on Skin	Wash with plenty of soap and water.[1][2] If skin irritation occurs, seek medical advice.[1][5]
If Inhaled	Remove the person to fresh air and keep them comfortable for breathing.[2][13] Call a POISON CENTER or doctor if you feel unwell.[2][5]
If in Eyes	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][2] If eye irritation persists, get medical advice.[1][5]

Disposal Plan

Proper disposal of 5-Bromo-2-fluorobenzoic acid and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: All waste containing 5-Bromo-2-fluorobenzoic acid should be collected in a clearly labeled, sealed, and suitable container.

• Disposal: The compound and any contaminated materials are to be considered hazardous waste and must be disposed of through an approved waste disposal plant.[2][5] Do not mix with other waste.[5] Uncleaned containers should be handled as the product itself.[5]

Caption: Logical workflow for the safe handling of 5-Bromo-2-fluorobenzoic acid.

References

• 1. sdfine.com [sdfine.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. 5-Bromo-2-fluorobenzoic acid 97 146328-85-0 [sigmaaldrich.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Hero PPE™ Personal Protective Equipment | Cancer Diagnostics, Inc. [cancerdiagnostics.com]
• 7. Personal Protective Equipment (PPE) for Cytostatics | SKAN AG [skan.com]
• 8. benchchem.com [benchchem.com]
• 9. fishersci.com [fishersci.com]
• 10. fishersci.com [fishersci.com]
• 11. fishersci.com [fishersci.com]
• 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 13. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]